Zirconium dinitrate oxide hydrate

• CAS: 14985-18-3

Core Science & Biosynthesis

Zirconium Dinitrate Oxide Hydrate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Review of the Chemical Structure, Properties, and Applications of a Versatile Zirconium Precursor

Zirconium dinitrate oxide hydrate, also known as zirconyl nitrate hydrate [ZrO(NO₃)₂ · xH₂O], is a key inorganic compound that serves as a versatile precursor in the synthesis of advanced materials. Its utility is particularly notable in the fabrication of zirconium-based nanomaterials and metal-organic frameworks (MOFs), which are of significant interest in catalysis, materials science, and increasingly, in the pharmaceutical and biomedical fields. This technical guide provides a detailed overview of the chemical structure, physicochemical properties, and experimental protocols related to zirconium dinitrate oxide hydrate, with a special focus on its applications in drug development.

Chemical Structure and Properties

Zirconium dinitrate oxide hydrate is a white, crystalline, and odorless solid that is soluble in water and alcohol.[1][2] The general chemical formula is ZrO(NO₃)₂ · xH₂O, indicating the presence of a zirconyl cation (ZrO²⁺), two nitrate anions (NO₃⁻), and a variable number of water molecules of hydration.[3] The anhydrous molecular weight is 231.23 g/mol .[3]

Physicochemical Properties

A summary of the key quantitative properties of zirconium dinitrate oxide hydrate is presented in Table 1.

Property	Value	References
Molecular Formula	ZrO(NO₃)₂ · xH₂O
Anhydrous Molecular Weight	231.23 g/mol	[3]
CAS Number	14985-18-3	[5]
Appearance	White powder or chunks	[2]
Solubility	Soluble in water and alcohol	[1][2]
Density	1.415 - 1.536 g/cm³	[6][7]
Decomposition	Decomposes upon heating

Table 1: Physicochemical Properties of Zirconium Dinitrate Oxide Hydrate

Experimental Protocols

Synthesis of Zirconium Dinitrate Oxide Hydrate

Zirconium dinitrate oxide hydrate can be prepared through several routes. A common laboratory-scale synthesis involves the hydrolysis of a zirconium(IV) salt followed by dissolution in nitric acid.

Protocol:

• Hydrolysis: Start with a zirconium precursor such as zirconium tetrachloride (ZrCl₄). Dissolve the precursor in deionized water.

• Precipitation: Add a base, such as ammonium hydroxide (NH₄OH), dropwise to the solution while stirring to precipitate zirconium hydroxide [Zr(OH)₄].

• Washing: Filter the precipitate and wash it thoroughly with deionized water to remove any remaining chloride or other impurity ions.

• Dissolution: Dissolve the washed zirconium hydroxide precipitate in concentrated nitric acid (HNO₃).

• Crystallization: Concentrate the resulting solution by gentle heating to induce crystallization of zirconium dinitrate oxide hydrate. The crystals can then be collected by filtration and dried.

Characterization Techniques

XRD is a fundamental technique for confirming the crystalline phase of the synthesized material. The XRD pattern of hydrated zirconyl nitrate precursors can vary depending on the supplier and pre-treatment conditions, such as drying time.[8]

Experimental Protocol for XRD Analysis:

• Sample Preparation: A small amount of the powdered zirconium dinitrate oxide hydrate is finely ground using a mortar and pestle to ensure a random orientation of the crystallites. The powder is then mounted onto a sample holder.

• Instrument Setup: The analysis is performed using a powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å).

• Data Collection: The sample is scanned over a 2θ range, typically from 10° to 80°, with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• Data Analysis: The resulting diffraction pattern is analyzed to identify the crystalline phases present by comparing the peak positions and intensities with standard diffraction patterns from databases such as the International Centre for Diffraction Data (ICDD).

TGA and DSC are used to study the thermal stability and decomposition of zirconium dinitrate oxide hydrate. The thermal decomposition of hydrated metal nitrates typically occurs in stages: dehydration, followed by the decomposition of the anhydrous salt to the metal oxide.[9] For zirconyl nitrate, the decomposition ultimately leads to the formation of zirconium dioxide (ZrO₂) at temperatures around 450 °C.[10]

Experimental Protocol for TGA/DSC Analysis:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of zirconium dinitrate oxide hydrate is placed in an alumina or platinum crucible.

• Instrument Setup: The analysis is carried out using a simultaneous TGA/DSC instrument.

• Thermal Program: The sample is heated from room temperature to a final temperature of around 700-800 °C at a constant heating rate, typically 10 °C/min.

• Atmosphere: The experiment is usually conducted under a controlled atmosphere, such as a continuous flow of an inert gas (e.g., nitrogen or argon) or air, to study the decomposition process under different conditions.

• Data Analysis: The TGA curve plots the percentage weight loss as a function of temperature, revealing the temperatures at which dehydration and decomposition occur. The DSC curve shows the heat flow to or from the sample, indicating whether the thermal events are endothermic (e.g., melting, dehydration) or exothermic (e.g., crystallization, some decompositions).

Applications in Drug Development

Zirconium dinitrate oxide hydrate is a valuable precursor for the synthesis of zirconium-based nanomaterials, such as zirconium dioxide (ZrO₂) nanoparticles and metal-organic frameworks (MOFs), which have shown significant promise in drug delivery and cancer therapy.

Zirconium Dioxide (ZrO₂) Nanoparticles for Drug Delivery

ZrO₂ nanoparticles are attractive for biomedical applications due to their biocompatibility, high surface area, and stability.[11] Zirconium dinitrate oxide hydrate is a common starting material for the synthesis of these nanoparticles via methods like sol-gel and co-precipitation.[12][13]

Experimental Workflow for ZrO₂ Nanoparticle Synthesis:

Fig 1. Experimental workflow for the synthesis of ZrO₂ nanoparticles.

Zirconium-Based Metal-Organic Frameworks (MOFs) for Targeted Therapy

Zirconium-based MOFs, such as the UiO-66 series, are highly porous materials with exceptional stability, making them excellent candidates for drug delivery systems.[14] Zirconium dinitrate oxide hydrate can be used as the zirconium source in the solvothermal synthesis of these MOFs.[15] These MOFs can be loaded with anticancer drugs, such as doxorubicin, for targeted delivery to tumor cells.

Involvement in Cellular Signaling Pathways

The therapeutic effects of zirconium-based drug delivery systems in cancer are often linked to their ability to modulate key cellular signaling pathways that control cell proliferation, survival, and apoptosis. Two of the most critical pathways in cancer are the PI3K/AKT and MAPK signaling pathways.[1][16] Dysregulation of these pathways is a common feature of many tumors.[8][17]

PI3K/AKT Signaling Pathway:

This pathway is crucial for cell growth and survival. Upon activation by growth factors, PI3K phosphorylates PIP2 to PIP3, which in turn activates AKT. Activated AKT then phosphorylates a range of downstream targets that promote cell survival and inhibit apoptosis.

Fig 2. Simplified PI3K/AKT signaling pathway.

MAPK Signaling Pathway:

The MAPK pathway, also known as the Ras-Raf-MEK-ERK pathway, is another key regulator of cell proliferation, differentiation, and survival. Mutations in genes like Ras and Raf that lead to constitutive activation of this pathway are common in cancer.

Fig 3. Simplified MAPK signaling pathway.

Targeted drug delivery systems based on zirconium nanomaterials can be designed to inhibit these pathways, thereby inducing apoptosis and inhibiting the growth of cancer cells.

Conclusion

Zirconium dinitrate oxide hydrate is a fundamentally important precursor for the synthesis of a wide range of zirconium-based materials. Its well-defined chemical properties and reactivity make it an ideal starting material for the controlled fabrication of nanoparticles and metal-organic frameworks. For researchers in drug development, understanding the synthesis and characterization of this compound is the first step toward designing novel and effective therapeutic delivery systems that can target critical cellular pathways implicated in cancer and other diseases. The continued exploration of zirconium dinitrate oxide hydrate and its derivatives will undoubtedly lead to further advancements in materials science and nanomedicine.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. prochemonline.com [prochemonline.com]
• 3. Zirconium Dinitrate Oxide Hydrate - ProChem, Inc. [prochemonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Zirconium dinitrate oxide hydrate｜lookchem [lookchem.com]
• 6. americanelements.com [americanelements.com]
• 7. 14985-18-3 CAS | ZIRCONYL NITRATE | Metallic Salts (Metal Salts) | Article No. 06572 [lobachemie.com]
• 8. mdpi.com [mdpi.com]
• 9. akjournals.com [akjournals.com]
• 10. researchgate.net [researchgate.net]
• 11. mp-1565: ZrO2 (cubic, Fm-3m, 225) [legacy.materialsproject.org]
• 12. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
• 13. malayajournal.org [malayajournal.org]
• 14. stars.library.ucf.edu [stars.library.ucf.edu]
• 15. High-yield halide-assisted synthesis of metal–organic framework UiO-based nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Tumor-Targeted Synergistic Blockade of MAPK and PI3K from a Layer-by-Layer Nanoparticle - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis of Zirconium Dinitrate Oxide Hydrate

For Researchers, Scientists, and Drug Development Professionals

Zirconium dinitrate oxide hydrate, often referred to as zirconyl nitrate hydrate [ZrO(NO₃)₂·xH₂O], is a key zirconium precursor utilized in the synthesis of advanced materials. Its applications span from the preparation of catalysts and refractory materials to its use in creating piezoelectric components, gas sensors, and ferroelectric thin films. This technical guide provides an in-depth overview of the primary synthesis routes for producing high-purity zirconium dinitrate oxide hydrate, complete with detailed experimental protocols, comparative data, and process visualizations.

Core Synthesis Routes

There are three principal pathways for the synthesis of zirconium dinitrate oxide hydrate, distinguished by their starting materials:

• From Zirconium Oxychloride (ZrOCl₂)

• From Zirconium Tetrachloride (ZrCl₄)

• **From Zirconia (ZrO₂) **

Each route involves the formation of a zirconium hydroxide or hydrous oxide intermediate, which is subsequently nitrated. The choice of precursor often depends on factors such as cost, desired purity, and scalability.

Route 1: Synthesis from Zirconium Oxychloride (ZrOCl₂)

This method is a common laboratory and industrial-scale process that begins with a commercially available zirconium salt. The process involves the precipitation of zirconium hydroxide, followed by washing and dissolution in nitric acid.

Experimental Protocol

A detailed protocol for this route is as follows:

• Solution Preparation: Dissolve 10.0 kg of zirconium oxychloride (ZrOCl₂·8H₂O) in 100 L of deionized water to create a solution with a concentration equivalent to 5 wt% ZrO₂.[1]

• Precipitation: Heat the solution to 70°C. Slowly add 8.62 kg of 30 wt% liquid caustic soda (NaOH) dropwise to the heated solution to adjust the pH to 9.0, inducing the precipitation of zirconium hydroxide.[1]

• Aging: Age the resulting slurry for 3 hours at temperature to ensure complete precipitation and particle growth.[1]

• Separation: Allow the precipitate to settle overnight, followed by solid-liquid separation via filtration.[1]

• Washing: Create a pulp by mixing the filter cake with 80 L of deionized water. Add 36 grams of ammonium nitrate (NH₄NO₃) and heat the suspension to 75°C for 1 hour. This washing step is repeated three times to remove chloride and other soluble impurities.[1]

• Nitration: After the final wash and filtration, the purified zirconium hydroxide filter cake is dissolved in concentrated nitric acid (HNO₃).

• Concentration: The resulting zirconium dinitrate oxide solution is concentrated by evaporation to yield the final hydrated product.

Process Workflow

References

• 1. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to Zirconium(IV) Oxynitrate Hydrate (CAS 14985-18-3): Properties and Applications in Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Zirconium(IV) oxynitrate hydrate (CAS 14985-18-3), also known as zirconyl nitrate hydrate. While not a direct therapeutic agent, its relevance to the pharmaceutical sciences lies in its application as a versatile catalyst in organic synthesis and as a key precursor in the formulation of zirconia-based nanomaterials for advanced drug delivery systems. This document details its chemical and physical properties, outlines experimental protocols for its key applications, and presents data in a structured format for ease of reference.

Core Properties of Zirconium(IV) Oxynitrate Hydrate

Zirconium(IV) oxynitrate hydrate is a white, crystalline solid that is soluble in water and alcohol.[1] It serves as a convenient source of zirconium for various chemical syntheses.

Chemical and Physical Data

Property	Value	References
CAS Number	14985-18-3	[2]
Molecular Formula	ZrO(NO₃)₂·xH₂O
Molecular Weight	231.23 g/mol (anhydrous basis)
Appearance	White to off-white solid/powder	[2]
Solubility	Soluble in water and alcohol	[1]
Density	1.415 g/cm³	[3]

Safety and Handling

Zirconium(IV) oxynitrate hydrate is an oxidizing agent and can intensify fires. It is also corrosive and can cause severe skin burns and eye damage.[4] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Hazard Statement	GHS Code
May intensify fire; oxidizer	H272
Causes severe skin burns and eye damage	H314

Application in the Synthesis of Zirconia Nanoparticles for Drug Delivery

Zirconium(IV) oxynitrate hydrate is a widely used precursor for the synthesis of zirconium dioxide (ZrO₂) nanoparticles.[5] These nanoparticles are of significant interest in drug delivery due to their high biocompatibility, stability, and high surface area, which allows for efficient drug loading.[6][7]

Experimental Protocol: Co-Precipitation Synthesis of Zirconia Nanoparticles

This protocol outlines a common method for synthesizing zirconia nanoparticles from Zirconium(IV) oxynitrate hydrate.

Materials:

• Zirconium(IV) oxynitrate hydrate (CAS 14985-18-3)

• Potassium hydroxide (KOH) or other suitable base

• Deionized water

• Ethanol

Procedure:

• Precursor Solution Preparation: Prepare an aqueous solution of Zirconium(IV) oxynitrate hydrate (e.g., 0.1 M).

• Precipitation: While stirring vigorously, slowly add a solution of KOH (e.g., 1.0 M) dropwise to the zirconium precursor solution until a pH of ~10 is reached, inducing the precipitation of zirconium hydroxide.[8]

• Aging: Continue stirring the suspension for a designated period (e.g., 2 hours) to allow for the aging of the precipitate.

• Washing: Separate the precipitate by centrifugation or filtration. Wash the precipitate multiple times with deionized water and then with ethanol to remove impurities.

• Drying: Dry the washed precipitate in an oven at a controlled temperature (e.g., 80-100 °C) overnight.

• Calcination: Calcine the dried powder in a muffle furnace at a high temperature (e.g., 500-800 °C) for several hours to convert the zirconium hydroxide to crystalline zirconia nanoparticles.[5]

Characterization of Synthesized Nanoparticles:

Technique	Purpose	Typical Results
X-ray Diffraction (XRD)	Determine the crystalline phase (monoclinic, tetragonal, or cubic) and crystallite size.	Crystalline peaks corresponding to the desired zirconia phase.
Transmission Electron Microscopy (TEM)	Visualize the morphology, size, and agglomeration state of the nanoparticles.	Spherical or near-spherical particles in the nanometer size range.
Dynamic Light Scattering (DLS)	Measure the hydrodynamic diameter and size distribution of the nanoparticles in suspension.	A narrow size distribution indicating uniformity.

Biocompatibility Assessment of Zirconia Nanoparticles

The biocompatibility of the synthesized zirconia nanoparticles is a critical parameter for their use in drug delivery. In vitro cytotoxicity assays are commonly employed for this purpose.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Synthesized zirconia nanoparticles

• A relevant cell line (e.g., MCF-7, HeLa)

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours to allow for cell attachment.[9]

• Nanoparticle Treatment: Prepare various concentrations of the zirconia nanoparticles suspended in the cell culture medium. Replace the existing medium in the wells with the nanoparticle suspensions. Include untreated cells as a control.

• Incubation: Incubate the cells with the nanoparticles for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours. During this time, viable cells will convert the soluble MTT into insoluble formazan crystals.[10]

• Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the cell viability as a percentage relative to the untreated control cells.

Workflow for Zirconia Nanoparticle Synthesis and Evaluation

Workflow for Zirconia Nanoparticle Synthesis and Evaluation.

Application in Catalysis for Organic Synthesis

Zirconium-based compounds, including Zirconium(IV) oxynitrate hydrate, are effective Lewis acid catalysts in a variety of organic transformations relevant to the synthesis of pharmaceuticals and other bioactive molecules. One such reaction is the Pechmann condensation for the synthesis of coumarins, which are important scaffolds in medicinal chemistry.

Experimental Protocol: Zirconia-Catalyzed Pechmann Condensation

This protocol describes the synthesis of 7-hydroxy-4-methylcoumarin using a zirconia-based catalyst derived from Zirconium(IV) oxynitrate hydrate.

Materials:

• Resorcinol

• Ethyl acetoacetate

• Zirconia-based catalyst (prepared from Zirconium(IV) oxynitrate hydrate)

• Solvent (e.g., ethanol, or solvent-free conditions)

Procedure:

• Catalyst Preparation: The zirconia catalyst can be prepared by the calcination of the zirconium hydroxide obtained from the co-precipitation method described in section 2.1.

• Reaction Setup: In a round-bottom flask, combine resorcinol, ethyl acetoacetate, and the zirconia catalyst.[2]

• Reaction Conditions: The reaction can be carried out under solvent-free conditions by heating the mixture (e.g., at 120 °C) or by refluxing in a solvent like ethanol.

• Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture and add a suitable solvent to dissolve the product. Filter to remove the catalyst.

• Purification: Remove the solvent under reduced pressure and purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the pure 7-hydroxy-4-methylcoumarin.

Catalyst	Reaction Conditions	Yield (%)
ZrO₂-TiO₂	Solvent-free, room temp.	High (specific % not stated)
ZrO₂-ZnO	Solvent-free, room temp.	Moderate (specific % not stated)

Workflow for Zirconia-Catalyzed Pechmann Condensation

Workflow for Zirconia-Catalyzed Pechmann Condensation.

Conclusion

Zirconium(IV) oxynitrate hydrate (CAS 14985-18-3) is a valuable inorganic precursor with significant, albeit indirect, applications in the pharmaceutical sciences. Its utility as a starting material for the synthesis of biocompatible zirconia nanoparticles for drug delivery and as a catalyst for the synthesis of medicinally important heterocyclic compounds like coumarins makes it a compound of interest for researchers and professionals in drug development. The experimental protocols and workflows provided in this guide offer a practical foundation for exploring the potential of this versatile zirconium salt in pharmaceutical research.

References

• 1. granthaalayahpublication.org [granthaalayahpublication.org]
• 2. Zirconia-based catalyst for the one-pot synthesis of coumarin through Pechmann reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. wyatt.com [wyatt.com]
• 5. azonano.com [azonano.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. MTT (Assay protocol [protocols.io]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. Dynamic Light Scattering (DLS) Particle Analyzer | MICROTRAC [microtrac.com]

Solubility Profile of Zirconium(IV) Oxynitrate Hydrate: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the solubility characteristics of zirconium(IV) oxynitrate hydrate (also known as zirconyl nitrate hydrate), a key precursor in the synthesis of advanced materials for research, catalysis, and pharmaceutical applications. This document is intended for researchers, scientists, and drug development professionals who utilize zirconium compounds in their work.

Executive Summary

Zirconium(IV) oxynitrate hydrate, with the chemical formula ZrO(NO₃)₂·xH₂O, is a crystalline solid whose solubility is a critical parameter in various scientific applications, including the synthesis of zirconia (ZrO₂) nanoparticles and metal-organic frameworks (MOFs) for drug delivery systems.[1][2][3] This guide summarizes the available quantitative solubility data, outlines detailed experimental protocols for solubility determination, and illustrates relevant workflows and biological signaling pathways.

Quantitative Solubility Data

Zirconium(IV) oxynitrate hydrate exhibits high solubility in aqueous media and is also soluble in certain polar organic solvents.[4][5][6] The solubility can be influenced by factors such as temperature, the degree of hydration of the salt, and the pH of the solvent. For instance, dissolution in acidic water is often employed to ensure complete solubilization, as hydrolysis in neutral water can sometimes lead to the formation of less soluble species.[7][8]

Solvent	Temperature (°C)	Solubility	Concentration	Source(s)
Water	10	166 g/L	~0.72 M	[9]
Water	20	169 g/L	~0.73 M	[9]
Water	Not Specified	High Solubility	Not Specified	[3][4][6]
Ethanol	Not Specified	Soluble	Stable solutions up to 25 wt.% (~2.5-3.0 M) are commercially available	[9][10][11][12]
Alcohol	Not Specified	Soluble	Not Specified	[9]

Note: The molarity calculations are based on the anhydrous molecular weight of zirconium(IV) oxynitrate (231.23 g/mol ). The actual molarity may vary depending on the degree of hydration.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for reproducible experimental work. The following is a standard protocol based on the saturation shake-flask method, a widely accepted technique for determining equilibrium solubility.[13][14]

Objective: To determine the equilibrium solubility of zirconium(IV) oxynitrate hydrate in a given solvent at a specified temperature.

Materials:

• Zirconium(IV) oxynitrate hydrate

• Solvent of interest (e.g., deionized water, ethanol)

• Thermostatically controlled shaker or water bath

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Appropriate analytical instrumentation for quantification of zirconium (e.g., ICP-MS, ICP-OES) or nitrate (e.g., ion chromatography, UV-Vis spectroscopy).

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of zirconium(IV) oxynitrate hydrate to a known volume of the solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of undissolved solid is essential to ensure saturation.

  • Place the container in a thermostatically controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, with periodic sampling to confirm that the concentration has reached a plateau.

• Sample Collection and Preparation:

  • Once equilibrium is reached, allow the suspension to settle for a short period.

  • Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are disturbed.

  • Immediately filter the collected supernatant through a syringe filter to remove any undissolved microparticles.

• Quantification:

  • Accurately dilute the filtered, saturated solution with the solvent to a concentration within the calibrated range of the analytical instrument.

  • Analyze the concentration of zirconium or nitrate in the diluted solution using a validated analytical method.

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution, taking into account the dilution factor.

  • Express the solubility in the desired units (e.g., g/L, mol/L).

Visualization of Key Processes

Experimental Workflow for Nanoparticle Synthesis

The solubility of zirconium(IV) oxynitrate hydrate is a foundational parameter in the synthesis of zirconium-based nanomaterials for applications such as drug delivery. The following diagram illustrates a typical workflow for the preparation of zirconia nanoparticles.[15][16]

Caption: Workflow for Zirconia Nanoparticle Synthesis.

Signaling Pathway in Biological Systems

Recent research has indicated that zirconium ions may have direct biological effects. For instance, zirconium ions have been shown to up-regulate the Bone Morphogenetic Protein (BMP)/SMAD signaling pathway in human osteoblasts, which is crucial for bone formation and regeneration.[17] This has significant implications for the use of zirconium-based materials in orthopedic and dental implants.

Caption: Zirconium Ion Influence on BMP/SMAD Pathway.

Conclusion

The solubility of zirconium(IV) oxynitrate hydrate is a fundamental property that underpins its utility in a wide array of scientific and industrial applications. A thorough understanding of its solubility in various solvents, coupled with standardized methods for its determination, is essential for the rational design and synthesis of novel zirconium-based materials. The emerging evidence of the biological activity of zirconium ions further highlights the importance of controlling the dissolution and bioavailability of zirconium-containing compounds in biomedical contexts. This guide provides a foundational resource for professionals working with this versatile compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Zr-based metal–organic frameworks: design, synthesis, structure, and applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Zirconium(IV) oxynitrate 99 14985-18-3 [sigmaaldrich.com]
• 4. Zirconium(IV) oxynitrate hydrate | CymitQuimica [cymitquimica.com]
• 5. Zirconium(IV) oxynitrate hydrate | Krackeler Scientific, Inc. [krackeler.com]
• 6. americanelements.com [americanelements.com]
• 7. researchgate.net [researchgate.net]
• 8. echemi.com [echemi.com]
• 9. Zirconium nitrate - Wikipedia [en.wikipedia.org]
• 10. Zirconyl(IV) nitrate hydrate, 99.5%, contains up to 4% Hf | Fisher Scientific [fishersci.ca]
• 11. researchgate.net [researchgate.net]
• 12. Zirconyl(IV) nitrate hydrate, 99.5%, contains up to 4% Hf 100 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.be]
• 13. uspnf.com [uspnf.com]
• 14. Solubility Measurements | USP-NF [uspnf.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Zirconium ions up-regulate the BMP/SMAD signaling pathway and promote the proliferation and differentiation of human osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

The Hydrolysis of Zirconium Dinitrate Oxide Hydrate in Aqueous Solutions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of zirconium dinitrate oxide hydrate, ZrO(NO₃)₂·xH₂O, in aqueous solutions. Understanding the complex hydrolytic behavior of zirconium(IV) is critical for its application in various fields, including the development of pharmaceuticals, advanced materials, and catalysts. This document details the formation of various monomeric and polymeric species, the influence of key parameters such as pH and temperature, and the experimental protocols for characterizing these processes.

Introduction to Zirconium Hydrolysis

Zirconium(IV) ions in aqueous solutions undergo extensive hydrolysis due to their high charge-to-radius ratio. This process involves the coordination of water molecules to the zirconium cation, followed by deprotonation to form a series of hydroxo complexes. These monomeric species can further polymerize through olation (formation of M-OH-M bridges) and oxolation (formation of M-O-M bridges) reactions, leading to the formation of polynuclear species and ultimately the precipitation of zirconium hydroxide or oxide. The general hydrolysis reaction can be represented as:

pZr⁴⁺ + qH₂O ⇌ Zrₚ(OH)q⁽⁴ᵖ⁻q⁾⁺ + qH⁺

The specific species formed are highly dependent on factors such as pH, zirconium concentration, temperature, and the presence of coordinating anions.

Quantitative Data on Zirconium Hydrolysis

The equilibrium of zirconium hydrolysis is characterized by the stability constants (β) of the various hydroxo complexes. These constants provide a quantitative measure of the relative concentrations of different zirconium species under specific conditions.

Stability Constants of Mononuclear and Polynuclear Zirconium Hydrolysis Species

The formation of monomeric and polymeric zirconium hydroxo complexes has been studied under various conditions. The following table summarizes the stability constants (log β) for the formation of selected species.

Species	Reaction	log β (at 25 °C, 1.0 M NaClO₄)	Reference
Zr(OH)³⁺	Zr⁴⁺ + H₂O ⇌ Zr(OH)³⁺ + H⁺	14.3	[1]
Zr(OH)₂²⁺	Zr⁴⁺ + 2H₂O ⇌ Zr(OH)₂²⁺ + 2H⁺	27.5	[1]
Zr(OH)₃⁺	Zr⁴⁺ + 3H₂O ⇌ Zr(OH)₃⁺ + 3H⁺	39.6	[1]
Zr(OH)₄(aq)	Zr⁴⁺ + 4H₂O ⇌ Zr(OH)₄(aq) + 4H⁺	50.8	[1]
Zr₂(OH)₂⁶⁺	2Zr⁴⁺ + 2H₂O ⇌ Zr₂(OH)₂⁶⁺ + 2H⁺	26.6	[2]
Zr₃(OH)₄⁸⁺	3Zr⁴⁺ + 4H₂O ⇌ Zr₃(OH)₄⁸⁺ + 4H⁺	48.9	[2]
Zr₄(OH)₈⁸⁺	4Zr⁴⁺ + 8H₂O ⇌ Zr₄(OH)₈⁸⁺ + 8H⁺	97.2	[2]

Solubility of Zirconium(IV) Hydroxide

The hydrolysis of zirconium(IV) ultimately leads to the precipitation of amorphous zirconium hydroxide, Zr(OH)₄(am), or crystalline zirconium dioxide, ZrO₂. The solubility of these phases is highly dependent on pH and temperature.

Solid Phase	Temperature (°C)	pH	Solubility (mol/L)	Reference
Zr(OH)₄(am)	25	1	~10⁻³	[3]
Zr(OH)₄(am)	25	4	~10⁻⁸	[3]
Zr(OH)₄(am)	25	7	~10⁻⁹	[3]
Zr(OH)₄(am)	90	1	~10⁻⁸	[1]
ZrO₂(cr)	25	7	~10⁻¹⁰
ZrO₂(cr)	298 K (25 °C)	in 10⁻⁴ mol/kg LiOH	0.9 x 10⁻⁸	[4][5]
ZrO₂(cr)	573 K (300 °C)	in 10⁻⁴ mol/kg LiOH	12 x 10⁻⁸	[4][5]

Experimental Protocols

The characterization of zirconium hydrolysis requires a combination of electrochemical, spectroscopic, and separation techniques.

Potentiometric Titration

Potentiometric titration is a fundamental technique used to determine the stability constants of the hydrolysis species.

Objective: To measure the formation of hydroxo complexes by monitoring the change in hydrogen ion concentration upon addition of a base to a zirconium salt solution.

Materials:

• Zirconium dinitrate oxide hydrate solution of known concentration.

• Standardized sodium hydroxide (NaOH) or potassium hydroxide (KOH) solution (carbonate-free).

• Inert salt solution (e.g., 1.0 M NaClO₄) to maintain constant ionic strength.

• Calibrated pH electrode and meter.

• Thermostated titration vessel.

• Burette.

Procedure:

• Prepare a solution of zirconium dinitrate oxide hydrate in the inert salt solution.

• Calibrate the pH electrode using standard buffer solutions.

• Place a known volume of the zirconium solution into the thermostated titration vessel.

• Titrate the solution with the standardized base, adding small increments of the titrant.

• Record the pH value after each addition, ensuring that equilibrium is reached before taking a reading.

• Continue the titration until a significant change in pH is observed, indicating the formation of zirconium hydroxide precipitate.

• Analyze the titration data using appropriate software (e.g., HYPERQUAD) to refine the hydrolysis model and calculate the stability constants of the various species.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry can be used to study the formation of zirconium complexes that absorb in the ultraviolet-visible region. While simple zirconium hydroxo species do not absorb strongly, this method is often used in competitive ligand exchange studies.

Objective: To indirectly study the hydrolysis of zirconium by observing its competition with a chromophoric ligand for a metal ion.

Materials:

• Zirconium dinitrate oxide hydrate solution.

• A suitable chromophoric chelating agent (e.g., xylenol orange, eriochrome cyanine R).[6]

• Buffer solutions to control pH.

• UV-Vis spectrophotometer.

Procedure:

• Prepare a series of solutions containing a fixed concentration of the chromophoric ligand and varying concentrations of zirconium dinitrate oxide hydrate at a constant pH.

• Allow the solutions to equilibrate.

• Measure the absorbance spectrum of each solution over the relevant wavelength range.

• The change in the absorbance of the chromophoric ligand upon addition of zirconium indicates the formation of a zirconium-ligand complex, which competes with the hydrolysis process.

• By analyzing the spectral changes as a function of zirconium concentration and pH, information about the stability of the zirconium hydroxo species can be inferred.

Preparation and Characterization of Zirconium Hydroxide

The solid phase resulting from hydrolysis can be isolated and characterized to understand the final products of the process.

Objective: To synthesize and characterize the solid zirconium hydroxide phase.

Materials:

• Zirconium dinitrate oxide hydrate solution.

• Ammonium hydroxide (NH₄OH) or other suitable base.

• Deionized water.

• Centrifuge.

• Drying oven.

• Instrumentation for characterization (e.g., X-ray diffraction (XRD), scanning electron microscopy (SEM), thermogravimetric analysis (TGA)).

Procedure:

• Slowly add a base (e.g., NH₄OH) to a solution of zirconium dinitrate oxide hydrate with stirring to induce precipitation of zirconium hydroxide.[7]

• Continue adding the base until the desired pH for precipitation is reached (typically around pH 7-10).

• Age the precipitate in the mother liquor for a specified time to allow for particle growth and structural changes.

• Separate the precipitate from the solution by centrifugation or filtration.

• Wash the precipitate repeatedly with deionized water to remove any soluble impurities.

• Dry the resulting solid in an oven at a controlled temperature (e.g., 80-110 °C).

• Characterize the dried powder using techniques such as:

  • XRD: To determine the crystalline or amorphous nature of the material.

  • SEM: To observe the morphology and particle size of the hydroxide.

  • TGA: To study the thermal decomposition and water content.

Visualizing Zirconium Hydrolysis

The complex interplay of different zirconium species in aqueous solution can be visualized through signaling pathways and speciation diagrams.

Hydrolysis and Polymerization Pathway

The following diagram illustrates the general pathway for the hydrolysis and subsequent polymerization of the zirconyl ion [ZrO]²⁺, which is a common representation of the initial zirconium species in solution.

Caption: General pathway of zirconium hydrolysis and polymerization in aqueous solution.

Zirconium Speciation as a Function of pH

The relative abundance of different zirconium species is highly dependent on the pH of the solution. The following diagram illustrates the dominant species at different pH ranges for a given zirconium concentration.

Caption: Dominant zirconium species as a function of pH in aqueous solutions.

Experimental Workflow for Zirconium Hydrolysis Characterization

A typical experimental workflow for the comprehensive characterization of zirconium hydrolysis is outlined below.

References

• 1. Effect of temperature on the solubility and solid phase stability of zirconium hydroxide | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Zirconium(IV) hydroxide - Wikipedia [en.wikipedia.org]
• 7. yadda.icm.edu.pl [yadda.icm.edu.pl]

An In-depth Technical Guide to Zirconyl Nitrate Hydrate: Molecular Formula and Weight

This technical guide provides a comprehensive overview of the molecular formula and weight of zirconyl nitrate hydrate, tailored for researchers, scientists, and professionals in drug development. This document summarizes key quantitative data, outlines experimental protocols for characterization, and presents a logical workflow for analysis.

Molecular Formula and Weight

Zirconyl nitrate is an inorganic compound that typically exists as a hydrate with a variable number of water molecules. The general chemical formula is represented as ZrO(NO₃)₂·xH₂O[1][2][3]. The molecular weight of the compound is dependent on the degree of hydration, with several common forms documented.

The anhydrous form, ZrO(NO₃)₂, has a molecular weight of 231.23 g/mol [1][4][5]. However, zirconyl nitrate is most commonly encountered in its hydrated forms. The level of hydration can significantly impact its properties and must be accurately determined for stoichiometric calculations in research and development.

The molecular formulas and corresponding molecular weights for various forms of zirconyl nitrate are summarized in the table below for easy comparison.

Compound Name	Degree of Hydration (x)	Molecular Formula	Molecular Weight ( g/mol )
Zirconyl Nitrate (Anhydrous)	0	ZrO(NO₃)₂	231.23[1][4][5]
Zirconyl Nitrate Dihydrate	2	ZrO(NO₃)₂·2H₂O	267.26[6][7][][9]
Zirconyl Nitrate Hexahydrate	6	Zr(NO₃)₄·6H₂O	447.33[10]
Zirconyl Nitrate Hydrate	Variable	ZrO(NO₃)₂·xH₂O	231.23 + (18.02 * x)[1][2]

It is important to note that commercial zirconyl nitrate hydrate can have a non-integer degree of hydration, often specified as a range[11]. For instance, some commercial grades specify a degree of hydration between 6 and 7[11].

Experimental Protocols for Characterization

Accurate determination of the molecular formula and weight of a zirconyl nitrate hydrate sample requires specific experimental techniques to quantify the water content and the zirconium content.

This method is a classic and reliable way to determine the amount of zirconium in the compound.

Methodology:

• Sample Preparation: Accurately weigh a sample of zirconyl nitrate hydrate.

• Dissolution: Dissolve the sample in deionized water.

• Precipitation: Precipitate the zirconium as zirconium hydroxide (Zr(OH)₄) by adding an excess of ammonium hydroxide (NH₄OH) solution.

• Filtration and Washing: Filter the precipitate using ashless filter paper. Wash the precipitate thoroughly with a dilute ammonium nitrate solution to remove any co-precipitated impurities, followed by a final wash with deionized water.

• Calcination: Transfer the filter paper containing the precipitate to a crucible of known weight. Heat the crucible gradually to dry and char the filter paper, and then ignite at a high temperature (around 900 °C) in a muffle furnace. This process converts the zirconium hydroxide to zirconium dioxide (ZrO₂).

• Weighing: After cooling to room temperature in a desiccator, weigh the crucible containing the zirconium dioxide.

• Calculation: The weight percentage of zirconium in the original sample can be calculated from the weight of the resulting ZrO₂. From this, the purity and empirical formula of the starting material can be further deduced.

TGA is a powerful technique to determine the water of hydration by measuring the change in mass of a sample as a function of temperature.

Methodology:

• Sample Preparation: Place a small, accurately weighed amount of the zirconyl nitrate hydrate sample into a TGA crucible.

• Heating Program: Heat the sample in a controlled atmosphere (e.g., nitrogen or air) at a constant rate (e.g., 10 °C/min) over a specified temperature range.

• Data Analysis: The TGA curve will show distinct mass loss steps. The initial mass loss, typically occurring below 200 °C, corresponds to the loss of adsorbed and lattice water[12]. The percentage of water of hydration can be calculated from this mass loss. Subsequent mass losses at higher temperatures correspond to the decomposition of the nitrate groups[12].

NMR can be employed to study the hydration state of zirconyl ions in solution, providing insights into the coordination of water molecules.

Methodology:

• Sample Preparation: Prepare solutions of zirconyl nitrate in a suitable solvent system. For instance, low-temperature NMR studies can be conducted in water-acetone mixtures to slow down the exchange between bound and free water molecules[13].

• NMR Measurement: Acquire proton (¹H) NMR spectra at low temperatures.

• Data Analysis: At sufficiently low temperatures, separate signals for bound and bulk water molecules can be observed. The integration of these signals allows for the determination of the cation hydration number in the solution state[13].

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the determination of the molecular formula and weight of a given zirconyl nitrate hydrate sample, integrating the experimental protocols described above.

References

• 1. Zirconyl nitrate hydrate [himedialabs.com]
• 2. Zirconyl nitrate hydrate, 50 g, CAS No. 14985-18-3 | A to Z | Chemicals | Carl ROTH - International [carlroth.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. Zirconyl(IV) nitrate hydrate, 99.5%, contains up to 4% Hf 100 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.be]
• 5. americanelements.com [americanelements.com]
• 6. Zirconyl nitrate dihydrate | H4N2O9Zr | CID 22323444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 20213-65-4・Zirconyl Nitrate Dihydrate・261-00912・265-00915[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. 20213-65-4・Zirconyl Nitrate Dihydrate・261-00912・265-00915[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 10. Zirconium nitrate hexahydrate | H12N4O18Zr | CID 129866905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Zirconyl(IV) nitrate hydrate, 99.5%, contains up to 4% Hf 100 g | Buy Online [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Physical and chemical characteristics of Zirconium dinitrate oxide hydrate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical characteristics of Zirconium Dinitrate Oxide Hydrate (also known as Zirconyl Nitrate Hydrate). This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who are working with or considering the use of this versatile zirconium compound.

Core Physical and Chemical Properties

Zirconium Dinitrate Oxide Hydrate is a white, odorless, crystalline solid.[1][2] It is an important precursor in the synthesis of various zirconium-based materials, including catalysts and advanced ceramics.[3] The hydrated nature of this compound is a key characteristic, with the number of water molecules (x) often varying.

Quantitative Physical Data

Property	Value	Source(s)
Molecular Formula	ZrO(NO₃)₂·xH₂O	[5][6]
Anhydrous Molecular Weight	231.23 g/mol	[5][7]
Appearance	White powder or crystals	[1][5]
Melting Point	No data available (decomposes)	[4]
Boiling Point	No data available (decomposes)	---
Decomposition Temperature	~100 °C	[8]
Solubility	Soluble in water and alcohol	[5][8]
Density	No data available	---

Chemical Characteristics

Zirconium Dinitrate Oxide Hydrate is a strong oxidizer and can intensify fires; it may even cause fire in contact with combustible materials.[7] It is incompatible with strong reducing agents, flammable substances, organic materials, and metal powders. The compound is stable under normal conditions but is hygroscopic and should be stored in a cool, dry, and well-ventilated area away from incompatible materials.[7] Upon thermal decomposition, it emits toxic fumes of nitrogen oxides.[8][9]

Experimental Protocols

Detailed experimental protocols for the synthesis of Zirconium Dinitrate Oxide Hydrate can vary depending on the starting material. Below are generalized methods based on common laboratory practices.

Synthesis from Zirconium Oxychloride

This method involves the precipitation of zirconium hydroxide followed by dissolution in nitric acid.

Materials:

• Zirconium oxychloride octahydrate (ZrOCl₂·8H₂O)

• Ammonium hydroxide (NH₄OH) solution

• Concentrated nitric acid (HNO₃)

• Deionized water

Procedure:

• Dissolve a known quantity of zirconium oxychloride octahydrate in deionized water.

• Slowly add ammonium hydroxide solution to the zirconium oxychloride solution with constant stirring until precipitation of zirconium hydroxide is complete.

• Filter the precipitate and wash it thoroughly with deionized water to remove chloride ions.

• Carefully dissolve the purified zirconium hydroxide precipitate in a minimal amount of concentrated nitric acid.

• Gently heat the resulting solution to concentrate it, leading to the crystallization of Zirconium Dinitrate Oxide Hydrate upon cooling.

• Collect the crystals by filtration and dry them in a desiccator.

Synthesis from Zirconia

This route involves the digestion of zirconium oxide in a strong acid mixture.

Materials:

• Zirconium oxide (ZrO₂)

• Concentrated sulfuric acid (H₂SO₄)

• Ammonium sulfate ((NH₄)₂SO₄)

• Ammonium hydroxide (NH₄OH) solution

• Concentrated nitric acid (HNO₃)

• Deionized water

Procedure:

• Mix zirconia with concentrated sulfuric acid and ammonium sulfate.

• Heat the mixture to facilitate the dissolution of the zirconia.

• After cooling, dilute the solution with deionized water and precipitate zirconium hydroxide by adding ammonium hydroxide solution.

• Filter and wash the precipitate thoroughly with deionized water.

• Dissolve the washed precipitate in concentrated nitric acid.

• Concentrate the solution by heating to induce crystallization of Zirconium Dinitrate Oxide Hydrate.

• Isolate the crystals by filtration and dry appropriately.

Key Applications and Related Workflows

Zirconium Dinitrate Oxide Hydrate serves as a critical precursor in various advanced applications, most notably in the synthesis of zirconia-based nanomaterials for drug delivery systems.

Sol-Gel Synthesis of Zirconia Nanoparticles for Drug Delivery

The sol-gel method is a versatile technique for producing high-purity, homogeneous zirconia nanoparticles.[10][11][12][13] Zirconium Dinitrate Oxide Hydrate is often used as the zirconium source in this process.

Sol-Gel synthesis workflow for drug-loaded zirconia nanoparticles.

Thermal Decomposition Pathway

Understanding the thermal decomposition of Zirconium Dinitrate Oxide Hydrate is crucial for its application in materials synthesis, as it ultimately yields zirconium oxide. The process involves the sequential loss of water and nitrogen oxides.[9][14]

Thermal decomposition pathway of Zirconium Dinitrate Oxide Hydrate.

Hydrolysis Mechanism for Nanoparticle Formation

The hydrolysis of zirconyl ions in aqueous solution is a fundamental process for the formation of zirconia nanoparticles.[15] This process involves the formation of tetrameric species that subsequently aggregate.

Hydrolysis and aggregation mechanism for zirconia nanoparticle formation.

Analytical Characterization

A suite of analytical techniques is employed to characterize Zirconium Dinitrate Oxide Hydrate and its derivatives.

• Fourier-Transform Infrared Spectroscopy (FT-IR): To identify the presence of nitrate groups, water of hydration, and Zr-O bonds.

• Thermogravimetric Analysis (TGA): To study the thermal decomposition profile and determine the degree of hydration.

• X-ray Diffraction (XRD): To analyze the crystal structure of the compound and its calcined products (zirconia polymorphs).

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the synthesized materials.

This guide provides a foundational understanding of Zirconium Dinitrate Oxide Hydrate for its effective application in research and development. For specific applications, further empirical studies are recommended to optimize process parameters and material properties.

References

• 1. Zirconium dinitrate oxide hydrate | H2N2O8Zr | CID 16211674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Zirconium dinitrate oxide hydrate - Hazardous Agents | Haz-Map [haz-map.com]
• 3. CAS 14985-18-3: Zirconium(IV) oxynitrate hydrate [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. Zirconium Dinitrate Oxide Hydrate - ProChem, Inc. [prochemonline.com]
• 6. scbt.com [scbt.com]
• 7. prochemonline.com [prochemonline.com]
• 8. fishersci.com [fishersci.com]
• 9. researchgate.net [researchgate.net]
• 10. jourcc.com [jourcc.com]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis of zirconia/polyethylene glycol hybrid materials by sol-gel processing and connections between structure and release kinetic of indomethacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Sol-Gel Process, a Green Method Used to Obtain Hybrid Materials Containing Phosphorus and Zirconium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and History of Zirconium Nitrate Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zirconium nitrate compounds, encompassing various hydrated and anhydrous forms, are versatile inorganic chemicals with a history spanning well over a century. While the discovery of the element zirconium dates back to 1789 by Martin Heinrich Klaproth, with its first isolation by Jöns Jakob Berzelius in 1824, the specific history of its nitrate salts is less definitively chronicled.[1] A 1942 patent for a new manufacturing method referred to zirconium nitrate as a material that had "been known for many years," suggesting its existence and study in the late 19th or early 20th century.[2] This guide provides a comprehensive overview of the historical development, key properties, and synthesis of zirconium nitrate compounds, tailored for the scientific community.

Physicochemical Properties of Zirconium Nitrate Compounds

Zirconium nitrate exists in several forms, with the anhydrous tetranitrate (Zr(NO₃)₄) and the pentahydrate (Zr(NO₃)₄·5H₂O) being the most common. These compounds are white, hygroscopic crystalline solids.[1][3] The pentahydrate is highly soluble in water and alcohol, forming an acidic solution.[3][4][5][6][7][8]

Quantitative Data Summary

The following tables summarize key quantitative data for anhydrous zirconium nitrate and its pentahydrate form.

Property	Value	Compound
Molar Mass	339.24 g/mol	Anhydrous Zirconium Nitrate
Molar Mass	429.32 g/mol	Zirconium Nitrate Pentahydrate
Decomposition Temperature	100 °C	Zirconium Nitrate (general)
Refractive Index	1.60	Zirconium Nitrate Pentahydrate
UN Number	2728	Zirconium Nitrate
Hazard Class	5.1 (Oxidizing Substance)	Zirconium Nitrate

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Volume (ų)	Density (g/cm³)
(NO₂)[Zr(NO₃)₃(H₂O)₃]₂(NO₃)₃	Hexagonal	P3c1	10.292	10.292	14.84	-	1632.2	2.181
CsZr(NO₃)₅	Monoclinic	P2₁/n	7.497	11.567	14.411	96.01	1242.8	2.855
(NH₄)Zr(NO₃)₅·HNO₃	Orthorhombic	Pna2₁	14.852	7.222	13.177	-	1413.6	2.267

Historical Development and Synthesis

The synthesis of zirconium nitrate has evolved over time, with various methods developed to produce both anhydrous and hydrated forms. Early methods were often expensive, limiting the compound's commercial availability.[2]

Early Synthesis Methods (Pre-1942)

While specific publications detailing the very first synthesis are scarce, methods described in a 1942 patent suggest that reacting zirconium chloride or oxychloride with nitric acid were established procedures.[2] These early methods, however, were noted for their relatively high cost.[2]

Modern Synthesis Protocols

Modern synthesis routes offer more refined and accessible means of producing zirconium nitrate compounds.

Anhydrous zirconium nitrate can be prepared by the reaction of zirconium(IV) chloride with dinitrogen pentoxide.[5]

• Reaction: ZrCl₄ + 4 N₂O₅ → Zr(NO₃)₄ + 4 ClNO₂[5]

• Purification: The product can be purified by sublimation under vacuum.[5] A potential contaminating substance in this process is nitronium pentanitratozirconate, (NO₂)Zr(NO₃)₅.[5]

The hydrated form is typically synthesized by dissolving a zirconium precursor in nitric acid.

• From Zirconium Dioxide: Zirconium nitrate pentahydrate can be formed by dissolving zirconium dioxide in nitric acid, followed by evaporation of the solution to dryness.[4][8] It is important to note that direct dissolution of zirconium metal in nitric acid is not a viable method due to the metal's high resistance to the acid.[4]

  • Reaction: ZrO₂ + 4HNO₃ → Zr(NO₃)₄ + 2H₂O[8]

• From Zirconium Hydroxide: A common industrial method involves the reaction of zirconium hydroxide with nitric acid.[3] This process often starts with zirconium oxychloride, which is treated with a base like soda ash to precipitate zirconium carbonate. The carbonate is then dissolved in nitric acid.[3]

Experimental Protocols

The following are generalized experimental protocols based on available literature. Researchers should consult specific publications for detailed parameters relevant to their application.

Protocol 1: Synthesis of Anhydrous Zirconium Nitrate

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Dinitrogen pentoxide (N₂O₅)

Procedure:

• In a moisture-free environment, react zirconium(IV) chloride with an excess of dinitrogen pentoxide.

• The reaction proceeds according to the equation: ZrCl₄ + 4 N₂O₅ → Zr(NO₃)₄ + 4 ClNO₂.[5]

• After the reaction is complete, the crude product is purified by sublimation under vacuum to yield anhydrous zirconium nitrate crystals.[5]

Protocol 2: Synthesis of Zirconium Nitrate Pentahydrate from Zirconium Oxychloride

Materials:

• Zirconium oxychloride (ZrOCl₂)

• Soda ash (Na₂CO₃)

• Nitric acid (HNO₃, 98%)

• Silver nitrate (AgNO₃) indicator solution

Procedure:

• Prepare an aqueous solution of zirconium oxychloride.

• Separately, prepare an aqueous solution of soda ash.

• Gradually add the soda ash solution to the zirconium oxychloride solution with constant stirring until the pH reaches 2.6, resulting in the precipitation of zirconium carbonate.[3]

• Wash the precipitate until it is free of chloride ions, as determined by a silver nitrate indicator.[3]

• Press and dry the zirconium carbonate precipitate.

• Slowly dissolve the dried zirconium carbonate in 98% nitric acid. The pH of the resulting solution should be maintained between 0.7 and 1.0.[3]

• Evaporate the solution to crystallize zirconium nitrate pentahydrate.

Characterization: Thermal Analysis (TGA-DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial for understanding the thermal stability and decomposition of zirconium nitrate compounds.

• TGA: Measures the change in mass of a sample as a function of temperature. For zirconium nitrate pentahydrate, TGA would show a stepwise mass loss corresponding to the loss of water molecules, followed by the decomposition of the nitrate to zirconium dioxide.[9][10][11]

• DSC: Measures the heat flow into or out of a sample as a function of temperature. DSC can identify endothermic events like dehydration and melting, and exothermic events associated with decomposition.[9][10]

Typical TGA-DSC Experimental Parameters:

• Heating Rate: A controlled heating rate, often 10 °C/min, is applied.[12]

• Atmosphere: The experiment is typically conducted under an inert atmosphere (e.g., nitrogen) or an oxidizing atmosphere (e.g., air), depending on the desired information.[11][12]

• Sample Size: A small sample size, typically in the milligram range, is used.[9]

Visualizations

Logical Relationship: Historical Timeline of Zirconium and its Nitrate

Caption: A timeline of key milestones in the history of zirconium and zirconium nitrate.

Experimental Workflow: Synthesis of Zirconium Nitrate Pentahydrate

Caption: Workflow for the synthesis of zirconium nitrate pentahydrate from zirconium oxychloride.

Applications in Research and Development

Zirconium nitrate compounds serve as crucial precursors in the synthesis of various zirconium-based materials. They are used in the preparation of zirconium dioxide (zirconia), a ceramic with high thermal stability and mechanical strength.[5] In organic synthesis, zirconium nitrate can act as a Lewis acid catalyst.[4] Furthermore, its volatility makes anhydrous zirconium nitrate a suitable precursor for chemical vapor deposition (CVD) of zirconia thin films.[4]

Conclusion

Zirconium nitrate and its hydrated complexes are important inorganic compounds with a rich, albeit not perfectly documented, history. From early, costly production methods to modern, refined synthesis protocols, these compounds have become valuable precursors and catalysts in various scientific and industrial applications. This guide provides a foundational understanding of their properties, history, and synthesis, intended to support researchers in their exploration of zirconium chemistry.

References

• 1. Zirconium Nitrate [drugfuture.com]
• 2. US2285443A - Method of making zirconium nitrate - Google Patents [patents.google.com]
• 3. What is Zirconium nitrate?_Chemicalbook [chemicalbook.com]
• 4. Zirconium nitrate - Wikipedia [en.wikipedia.org]
• 5. Zirconium nitrate - Sciencemadness Wiki [sciencemadness.org]
• 6. Zirconium nitrate | N4O12Zr | CID 26251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Zirconium nitrate | 13746-89-9 [chemicalbook.com]
• 8. Zirconium nitrate Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 9. fpe.umd.edu [fpe.umd.edu]
• 10. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 11. iitk.ac.in [iitk.ac.in]
• 12. researchgate.net [researchgate.net]

Basic principles of zirconium precursor chemistry

An In-depth Technical Guide to the Core Principles of Zirconium Precursor Chemistry

For researchers, scientists, and professionals in drug development, the selection of a suitable zirconium precursor is a critical step that dictates the properties and performance of the final materials. This guide provides a comprehensive overview of the fundamental chemistry of common zirconium precursors, their properties, and their applications, with a focus on materials synthesis and potential relevance to the pharmaceutical sciences.

Introduction to Zirconium Chemistry

Zirconium, a transition metal, is highly valued for its corrosion resistance and thermal stability. Its compounds, particularly zirconium dioxide (ZrO₂), are used in a wide array of applications, from advanced ceramics and catalysts to biomedical implants and drug delivery systems[1][2]. The journey from a simple zirconium mineral to a high-performance material begins with a zirconium precursor —a chemical compound containing zirconium that is used as a starting material. The chemical and physical properties of the precursor heavily influence the synthesis process and the characteristics of the final product, such as its crystalline phase, morphology, and purity[3].

Common Classes of Zirconium Precursors

Zirconium precursors can be broadly categorized into inorganic salts and organometallic compounds. The choice of precursor often depends on the desired solvent system (aqueous vs. organic), the required deposition temperature, and the tolerance for impurities in the final product.

Inorganic Salts

Inorganic zirconium salts are often cost-effective and suitable for aqueous synthesis routes like precipitation and hydrothermal methods[3].

• Zirconyl Chloride (ZrOCl₂·8H₂O): This is a widely used, water-soluble precursor for synthesizing zirconia (ZrO₂) and other zirconium compounds[3]. It is the primary chemical derived from processing zircon sand[4]. However, the presence of chloride ions can be a disadvantage in applications where halide contamination is a concern[3]. The thermal decomposition of zirconyl chloride octahydrate is a stepwise process involving dehydration followed by dechlorination to yield zirconium oxides.

• Zirconium(IV) Chloride (ZrCl₄): A high-melting white solid, ZrCl₄ is a common precursor for the chemical vapor deposition (CVD) and atomic layer deposition (ALD) of zirconium dioxide and zirconium diboride[5][6]. It hydrolyzes rapidly in humid air, necessitating air-free handling techniques[5]. It serves as a key intermediate in the Kroll process for producing zirconium metal[5][6]. In organic synthesis, it acts as a weak Lewis acid[5][6][7].

• Zirconium(IV) Sulfate (Zr(SO₄)₂·4H₂O): This is another water-soluble inorganic precursor used in the preparation of catalysts and ceramics[3]. The sulfate ions can influence the surface acidity of the final material, which can be advantageous for certain catalytic applications[3].

• Zirconium Nitrates (e.g., ZrO(NO₃)₂·xH₂O): Zirconium nitrate salts are soluble in water and alcohol[8]. They are used as precursors for zirconia synthesis and can act as Lewis acid catalysts in organic reactions, such as the formation of N-substituted pyrroles[8].

Organometallic Compounds

Organometallic precursors offer high purity and solubility in organic solvents, making them ideal for non-aqueous synthesis routes like sol-gel and for vapor deposition techniques.

• Zirconium Alkoxides (e.g., Zr(OⁿPr)₄, Zr(OⁱPr)₄): These compounds, such as zirconium n-propoxide and isopropoxide, are highly reactive towards water. This reactivity is harnessed in sol-gel processes, which involve controlled hydrolysis and condensation reactions to form a stable network (gel) of zirconium oxide[9][10]. They are often used as single-source precursors for producing zirconia films and coatings[11][12].

• Zirconium Acetylacetonate (Zr(acac)₄): This coordination complex, with the formula Zr(C₅H₇O₂)₄, is a white solid with high solubility in nonpolar organic solvents[13]. Its structure features a central zirconium atom coordinated by four acetylacetonate ligands, which form stable rings[14]. This stability makes it useful as a catalyst, a cross-linking agent for polymers, and a precursor for advanced materials[14][15].

Key Chemical Principles

Understanding the fundamental reaction pathways of zirconium precursors is essential for controlling material synthesis.

Hydrolysis and Condensation

The sol-gel process, widely used for preparing zirconia nanoparticles, is a prime example of hydrolysis and condensation chemistry[9]. Zirconium alkoxides are the most common precursors for this method. The process involves two main reactions:

• Hydrolysis: The alkoxide (Zr-OR) groups react with water to form hydroxide (Zr-OH) groups and alcohol (ROH).

• Condensation: The Zr-OH groups react with each other (oxolation) or with remaining Zr-OR groups (alcoxolation) to form Zr-O-Zr bridges, releasing water or alcohol, respectively. This polymerization process leads to the formation of a three-dimensional oxide network[16].

The rates of hydrolysis and condensation determine the structure and properties of the resulting zirconia material[17].

Thermal Decomposition

Thermal decomposition is a crucial step in converting a precursor into the final ceramic material. The process involves heating the precursor to a specific temperature, causing it to break down and form the desired oxide, carbide, or other compound. For example, a zirconium oxo-hydroxypropionate complex, synthesized from zirconium acetylacetonate, can be thermally decomposed to yield Zr-based thin films[18]. Similarly, ZrC ceramic can be obtained by pyrolyzing a suitable organic precursor at temperatures around 1400°C[19]. The atmosphere (e.g., air or argon) during decomposition plays a critical role in the final product's composition[18].

Lewis Acidity

Zirconium(IV) compounds, such as ZrCl₄ and Zr(acac)₄, are effective Lewis acids. They can accept electron pairs, allowing them to catalyze a variety of organic reactions, including Friedel-Crafts reactions, Diels-Alder reactions, and esterifications[5][6][14]. This catalytic activity is a key application of zirconium precursors in organic synthesis.

Data Presentation: Properties of Zirconium Precursors

The selection of an appropriate precursor requires a clear understanding of its physical and chemical properties.

Precursor	Formula	Molecular Weight ( g/mol )	Appearance	Melting Point (°C)	Solubility	Key Applications
Zirconium(IV) Chloride	ZrCl₄	233.04	White crystalline solid	437 (sublimes at 331)	Reacts vigorously with water; soluble in THF, ethanol, concentrated HCl.[5][7][20]	ALD/CVD of ZrO₂, ZrB₂; Lewis acid catalyst; Kroll process intermediate.[5][6][20]
Zirconyl Chloride Octahydrate	ZrOCl₂·8H₂O	322.25	White crystalline solid	~150 (decomposes)	Soluble in water.[3][21]	Aqueous synthesis of ZrO₂; TiO₂ pigment coating.[3][4]
Zirconium(IV) Acetylacetonate	Zr(C₅H₇O₂)₄	487.66	White to off-white powder	190 - 195	Soluble in organic solvents (e.g., toluene, benzene); insoluble in simple hydrocarbons.[13][14][15]	Catalyst; cross-linking agent; precursor for ceramics.[14][15]
Zirconium(IV) n-Propoxide	Zr(OCH₂CH₂CH₃)₄	327.57	Liquid (often as 70% solution in n-propanol)	N/A	Soluble in alcohols and other organic solvents.	Sol-gel synthesis of ZrO₂ nanoparticles and films.[3][9]
Zirconium(IV) Sulfate Tetrahydrate	Zr(SO₄)₂·4H₂O	355.40	White solid	~300 (decomposes)	Soluble in water.[3]	Catalyst preparation; leather tanning; TiO₂ pigment coating.[3][4]
Zirconyl Nitrate Hydrate	ZrO(NO₃)₂·xH₂O	Varies	White solid	N/A	Soluble in water and alcohol.[8]	Precursor for ZrO₂ synthesis; Lewis acid catalyst.[8][9]

Experimental Protocols

Detailed and reproducible methodologies are paramount for scientific research. Below are representative protocols for the synthesis of zirconium-based materials.

Protocol 1: Synthesis of Zirconia Nanoparticles via Co-Precipitation

This method is valued for its simplicity and scalability[2]. It involves the precipitation of a zirconium precursor from a salt solution, followed by calcination.

Materials:

• Zirconyl chloride octahydrate (ZrOCl₂·8H₂O)

• Potassium carbonate (K₂CO₃) or Ammonium hydroxide (NH₄OH)

• Deionized (DI) water

• Ethanol

Procedure:

• Prepare Solutions:

  • Prepare a 0.1 M solution of ZrOCl₂·8H₂O by dissolving 3.22 g in 100 mL of DI water[2].

  • Prepare a 0.2 M precipitating agent solution (e.g., K₂CO₃) by dissolving 2.76 g in 100 mL of DI water[2].

• Precipitation:

  • Place the zirconium solution in a beaker and stir continuously at a constant rate (e.g., 400 rpm)[2].

  • Slowly add the precipitating agent solution dropwise. A white precipitate of a zirconium precursor (e.g., zirconium basic carbonate or hydroxide) will form[2].

  • Continue adding the precipitating agent until the pH of the solution reaches 9-10[2].

• Washing and Drying:

  • Age the precipitate for a few hours, then separate it from the solution by centrifugation or filtration.

  • Wash the precipitate several times with DI water to remove ionic impurities, followed by a final wash with ethanol[2].

  • Dry the washed precipitate in an oven at 80-100°C for 12-24 hours to obtain the dry precursor powder[2].

• Calcination:

  • Place the dried precursor powder in a ceramic crucible and transfer it to a muffle furnace.

  • Heat the powder at a controlled rate (e.g., 5°C/min) to a target temperature (e.g., 500-800°C) and hold for several hours to form crystalline zirconia (ZrO₂) nanoparticles[2]. The final temperature influences the crystalline phase (tetragonal vs. monoclinic)[22].

Protocol 2: Synthesis of Zirconia Nanoparticles via Sol-Gel

This method allows for excellent control over particle size and homogeneity[9][23].

Materials:

• Zirconium(IV) isopropoxide or n-propoxide

• Isopropanol or absolute ethanol

• Ammonia solution (NH₄OH) or Nitric Acid (HNO₃)

• Deionized (DI) water

Procedure:

• Prepare Precursor Solution: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the zirconium alkoxide precursor in an appropriate alcohol (e.g., isopropanol) to form a solution (e.g., 0.1 M)[3].

• Hydrolysis:

  • In a separate vessel, prepare a mixture of DI water and alcohol (e.g., 1:1 volume ratio)[3].

  • Slowly add the water/alcohol mixture to the vigorously stirring zirconium precursor solution to initiate hydrolysis[3].

• Gelation/Precipitation:

  • Add a catalyst to promote condensation. For base-catalyzed synthesis, add ammonia solution dropwise until a pH of ~9 is reached, which will precipitate zirconium hydroxide[3].

  • For acid-catalyzed synthesis, an acidic aqueous ethanol solution (e.g., with a molar ratio of Zr-propoxide:H₂O:HNO₃ of 1:4:0.08) is added to the precursor solution[3].

• Aging and Drying:

  • Age the resulting gel or precipitate in the mother liquor for a set period (e.g., 24 hours) to strengthen the network.

  • Wash the product with alcohol to remove unreacted species.

  • Dry the gel, often using supercritical drying to preserve the porous structure, or conventional oven drying at 80-100°C[3].

• Calcination: Calcine the dried powder in a furnace at temperatures typically ranging from 400°C to 800°C to remove organic residues and crystallize the zirconia nanoparticles.

Mandatory Visualizations

Diagrams created using Graphviz help to visualize complex workflows and chemical relationships.

References

• 1. Performance of Zr-Based Metal–Organic Framework Materials as In Vitro Systems for the Oral Delivery of Captopril and Ibuprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. What are Zircon chemicals used for? | Zircon Industry Association [zircon-association.org]
• 5. Zirconium(IV) chloride - Wikipedia [en.wikipedia.org]
• 6. Applications and reactions of Zirconium(IV) chloride_Chemicalbook [chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. Zirconium nitrate - Wikipedia [en.wikipedia.org]
• 9. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Synthesis of Heterometallic Zirconium Alkoxide Single-Source Precursors for Bimetallic Oxide Deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Zirconium acetylacetonate - Wikipedia [en.wikipedia.org]
• 14. nbinno.com [nbinno.com]
• 15. ZIRCONIUM(IV) ACETYLACETONATE | 17501-44-9 [chemicalbook.com]
• 16. trace.tennessee.edu [trace.tennessee.edu]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Characterization and Thermal Decomposition Process of ZrC Ceramic Organic Precursor | Scientific.Net [scientific.net]
• 20. entegris.com [entegris.com]
• 21. solubilityofthings.com [solubilityofthings.com]
• 22. researchgate.net [researchgate.net]
• 23. malayajournal.org [malayajournal.org]

Synonyms and alternative names for Zirconium dinitrate oxide hydrate

An In-depth Technical Guide to Zirconium Dinitrate Oxide Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Zirconium Dinitrate Oxide Hydrate, a versatile chemical compound with significant applications in materials science and catalysis. This document details its nomenclature, chemical and physical properties, and provides experimental protocols for its use in the synthesis of advanced materials.

Synonyms and Alternative Names

Zirconium Dinitrate Oxide Hydrate is known by a variety of names in scientific literature and commercial listings. Understanding these synonyms is crucial for effective literature searches and material sourcing.

• Zirconium(IV) dinitrate oxide hydrate[1][2][3]

• Zirconyl nitrate hydrate[2][4][5][6]

• Zirconium (IV) oxynitrate hydrate[2][4][5][6][7]

• Zirconyl dinitrate[4]

• Oxozirconium nitrate hydrate[4]

• Nitric acid oxozirconium[4]

• Zirconium dinitrate oxide[4][7]

• Zirconium, bis(nitrato-kO)oxo-, hydrate[2]

• oxozirconium(2+);dinitrate;hydrate[2]

• Zirconyl(IV) nitrate hydrate[8]

• Zirconium dinitrate monoxide hydrate[8]

Chemical and Physical Properties

A summary of the key quantitative data for Zirconium Dinitrate Oxide Hydrate is presented in the tables below for easy reference and comparison.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	14985-18-3[1][4][7]
EC Number	237-529-3[4]
PubChem CID	16211674[4]
UN Number	1477[4]

Table 2: Molecular Properties

Property	Value
Molecular Formula	ZrO(NO₃)₂·xH₂O[1][3]
Molecular Weight (anhydrous)	231.23 g/mol [1][5]
IUPAC Name	oxozirconium(2+); dinitrate; hydrate[4]

Table 3: Physical Properties

Property	Value
Appearance	White powder or crystalline solid[5]
Solubility	Soluble in water
Melting Point	Data not available[5]
Boiling Point	Data not available[5]

Experimental Protocols

Zirconium Dinitrate Oxide Hydrate is a key precursor in the synthesis of various advanced materials. Below are detailed methodologies for some of its primary applications.

Synthesis of Zirconia (ZrO₂) Nanoparticles via Co-precipitation

This protocol describes a common chemical method for synthesizing zirconia nanoparticles using Zirconium Dinitrate Oxide Hydrate as the zirconium source.

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) solution (precipitating agent)

• Deionized water

• Beakers

• Magnetic stirrer

• Centrifuge or filtration setup

• Oven/Furnace

Methodology:

• Precursor Solution Preparation: Prepare an aqueous solution of the zirconium salt (e.g., 0.1 M ZrO(NO₃)₂·xH₂O).

• Precipitation: While vigorously stirring the zirconium salt solution, slowly add the precipitating agent (e.g., 1 M KOH) dropwise until the pH of the solution becomes alkaline (pH 9-10). This will lead to the formation of a white precipitate of zirconium hydroxide.

• Aging: Continue stirring the mixture for a few hours to allow for the aging of the precipitate.

• Washing: Separate the precipitate from the solution by centrifugation or filtration. Wash the precipitate multiple times with deionized water to remove residual ions.

• Drying: Dry the washed precipitate in an oven at approximately 100°C to remove water.

• Calcination: To obtain crystalline zirconia, the dried powder is calcined in a furnace. The temperature will influence the crystal phase and size of the nanoparticles (e.g., 400-800°C).

Preparation of Ceria-Zirconia (CeO₂-ZrO₂) Mixed Oxide Catalysts

This protocol outlines the preparation of CeO₂-ZrO₂ mixed oxides, which are important catalytic materials, using a co-precipitation method.

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

• Ammonia solution (precipitating agent)

• Deionized water

• Beakers

• Hot plate with magnetic stirrer

• Filtration apparatus

• Drying oven

• Muffle furnace

Methodology:

• Precursor Solution: Dissolve stoichiometric amounts of Zirconium dinitrate oxide hydrate and Cerium(III) nitrate hexahydrate in deionized water to achieve the desired Zr/Ce molar ratio.

• Co-precipitation: Heat the precursor solution to a specific temperature (e.g., 60-80°C) with constant stirring. Add ammonia solution dropwise to adjust the pH to a value that ensures the complete precipitation of both metal hydroxides (typically pH 9-10).

• Aging: Age the resulting slurry at the precipitation temperature for a defined period (e.g., 1-2 hours) to ensure homogeneity.

• Filtration and Washing: Filter the precipitate and wash it thoroughly with deionized water to remove any remaining nitrate and ammonium ions.

• Drying: Dry the filter cake in an oven at a temperature of 100-120°C overnight.

• Calcination: Calcine the dried powder in a muffle furnace at a high temperature (e.g., 500-800°C) for several hours to form the mixed oxide.

Visualizations

Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for the synthesis of Zirconia (ZrO₂) nanoparticles.

Caption: Workflow for the preparation of Ceria-Zirconia (CeO₂-ZrO₂) mixed oxide catalysts.

References

• 1. Page loading... [guidechem.com]
• 2. Zirconium dinitrate oxide hydrate | H2N2O8Zr | CID 16211674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Green synthesis and characterization of zirconium nanoparticlefor dental implant applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Zirconium Dinitrate Oxide | CAS 14985-18-3 — Ereztech [ereztech.com]
• 7. lookchem.com [lookchem.com]
• 8. airo.co.in [airo.co.in]

A Technical Guide to the Purity Levels and Grades of Commercial Zirconyl Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the purity levels, grades, and analytical methodologies for commercial zirconyl nitrate hydrate [ZrO(NO₃)₂·xH₂O]. Understanding these parameters is critical for ensuring the reproducibility and success of research, development, and manufacturing processes in the pharmaceutical and chemical industries.

Commercial Grades and Purity Specifications

Zirconyl nitrate hydrate is commercially available in various grades, each with a specific purity level and impurity profile tailored for different applications. The selection of an appropriate grade is crucial, as impurities can significantly impact catalytic activity, the properties of synthesized materials, and the safety profile of pharmaceutical formulations.

Commonly available grades include:

• Technical Grade: Suitable for general industrial applications where high purity is not a primary concern.

• Pure Grade (e.g., 99.5%): Used in applications requiring a good level of purity but where trace metallic impurities are tolerated.

• High-Purity Grade (e.g., 99.9%): Intended for applications sensitive to metallic impurities, such as in the manufacturing of certain catalysts and specialty chemicals.

• Ultra-High Purity Grade (e.g., 99.99% and 99.999%, Trace Metals Basis): Required for demanding applications like the synthesis of advanced ceramics, high-performance catalysts, and in certain stages of pharmaceutical development where minimal elemental contamination is essential.[1]

The purity is typically determined by assay, often through gravimetric analysis or complexometric titration, while trace elemental impurities are quantified using techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

Data Presentation: Purity and Impurity Levels

The following tables summarize the typical purity levels and maximum impurity concentrations for various grades of zirconyl nitrate hydrate. These values are representative and may vary between suppliers. For precise specifications, always refer to the supplier's Certificate of Analysis (CoA).

Table 1: Typical Purity Grades of Zirconyl Nitrate Hydrate

Grade	Purity (Assay)	Typical Applications
Technical Grade	≥ 98.0%	Industrial synthesis, wastewater treatment
Pure Grade	≥ 99.5%	Catalyst supports, chemical intermediates[2]
High-Purity Grade	≥ 99.9%	Specialty catalysts, advanced materials
Ultra-High Purity Grade	≥ 99.99% (Trace Metals Basis)	Nanoparticle synthesis, pharmaceutical research[3][4]
Ultra-High Purity Grade	≥ 99.999% (Trace Metals Basis)	High-performance ceramics, electronics

Table 2: Typical Metallic Impurity Specifications (Maximum ppm) for High-Purity Zirconyl Nitrate Hydrate (99.99% Trace Metals Basis)

Element	Maximum Concentration (ppm)	Element	Maximum Concentration (ppm)
Aluminum (Al)	5	Iron (Fe)	10
Calcium (Ca)	10	Magnesium (Mg)	5
Chromium (Cr)	2	Nickel (Ni)	2
Copper (Cu)	2	Silicon (Si)	20
Hafnium (Hf)	< 200	Sodium (Na)	10
Titanium (Ti)	5	Others (each)	< 1

Note: Hafnium is a common impurity in zirconium compounds and its concentration can be significantly higher in lower-grade materials. For nuclear applications, hafnium content is a critical parameter that is strictly controlled.

Experimental Protocols for Purity and Impurity Analysis

Accurate determination of the purity and impurity profile of zirconyl nitrate hydrate is essential for quality control and for understanding its performance in various applications. The following are detailed methodologies for key analytical techniques.

Assay Determination by Gravimetric Analysis

This method determines the zirconium content by converting zirconyl nitrate hydrate to zirconium dioxide (ZrO₂) through calcination.

Methodology:

• Sample Preparation: Accurately weigh approximately 1 g of zirconyl nitrate hydrate into a pre-weighed porcelain crucible.

• Decomposition: Gently heat the crucible over a Bunsen burner in a fume hood to slowly decompose the nitrate. Increase the temperature gradually to avoid spattering.

• Calcination: Transfer the crucible to a muffle furnace and heat at 900-1000 °C for at least 2 hours, or until a constant weight is achieved.

• Cooling and Weighing: Cool the crucible in a desiccator to room temperature and weigh it accurately.

• Calculation: The percentage of zirconium is calculated based on the weight of the resulting ZrO₂.

Assay Determination by Complexometric EDTA Titration

This method provides a volumetric determination of zirconium content.

Methodology:

• Sample Preparation: Accurately weigh approximately 0.5 g of zirconyl nitrate hydrate and dissolve it in 100 mL of deionized water in a 250 mL beaker. Add 10 mL of 1N nitric acid.

• Titration Setup: Heat the solution to approximately 90°C.

• Titration: Titrate the hot solution with a standardized 0.05 M EDTA solution. Xylenol orange is a suitable indicator, with the endpoint being a sharp color change from red-purple to lemon-yellow.[5][6]

• Calculation: The zirconium content is calculated from the volume of EDTA solution consumed.

Determination of Trace Metallic Impurities by ICP-MS

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a highly sensitive technique for the quantification of trace and ultra-trace elemental impurities.[7]

Methodology:

• Sample Preparation: Accurately weigh approximately 0.1 g of zirconyl nitrate hydrate and dissolve it in 100 mL of 2% nitric acid in a polypropylene volumetric flask.

• Standard Preparation: Prepare a series of multi-element calibration standards in 2% nitric acid, covering the expected concentration range of the impurities.

• Instrument Setup: Optimize the ICP-MS instrument parameters, including nebulizer gas flow, plasma power, and lens voltages, for maximum sensitivity and stability.

• Analysis: Aspirate the blank, standards, and sample solutions into the ICP-MS. The instrument measures the intensity of the specific mass-to-charge ratio for each element.

• Quantification: The concentration of each impurity in the sample is determined by comparing its intensity to the calibration curve generated from the standards. Internal standards should be used to correct for matrix effects and instrumental drift.[8][9]

Visualized Workflows

The following diagrams, generated using Graphviz, illustrate common experimental workflows involving zirconyl nitrate hydrate.

Caption: Workflow for catalyst preparation using zirconyl nitrate hydrate.

Caption: Sol-gel synthesis of zirconia nanoparticles.[10][11][12][13][14]

Conclusion

The selection of the appropriate grade of zirconyl nitrate hydrate, with well-characterized purity and impurity levels, is a critical factor for success in research and development. The analytical methods outlined in this guide provide a framework for the quality control and validation of this important chemical. For all applications, it is recommended to obtain a detailed Certificate of Analysis from the supplier to ensure the material meets the specific requirements of the intended use.

References

• 1. americanelements.com [americanelements.com]
• 2. noahchemicals.com [noahchemicals.com]
• 3. Zirconyl nitrate, hydrate, 99.99% trace metals basis 14985-18-3 India [ottokemi.com]
• 4. Zirconyl nitrate, hydrate, 99.99% trace metals basis - 14985-18-3 | India | Otto Chemie Pvt Ltd [ottokemi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. www2.gov.bc.ca [www2.gov.bc.ca]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. e3s-conferences.org [e3s-conferences.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Unraveling the Elusive Crystal Structure of Hydrated Zirconium Oxynitrate: A Technical Guide for Researchers

Abstract

Hydrated zirconium oxynitrate, with the general formula ZrO(NO₃)₂·xH₂O, is a critical precursor in the synthesis of advanced zirconium-based materials, including catalysts, ceramics, and ferroelectric thin films. Despite its widespread use, a definitive single-crystal X-ray diffraction structure for this compound remains elusive in publicly accessible literature. This technical guide provides a comprehensive overview of the known properties of hydrated zirconium oxynitrate, its pivotal role in materials synthesis, and the structural characteristics of its decomposition products. Detailed experimental protocols for the synthesis and characterization of zirconia nanoparticles derived from this precursor are also presented.

Introduction

Zirconium(IV) oxynitrate hydrate is a white, crystalline, and water-soluble inorganic compound.[1][2] It serves as a commercially available and convenient source of zirconium for a variety of research and industrial applications. The degree of hydration, denoted by 'x' in its formula, can vary, with common forms being the dihydrate (x=2) and hexahydrate (x≈6).[1] While its bulk properties are well-documented, the precise atomic arrangement within its crystal lattice has not been conclusively determined and reported. This is likely due to the complex nature of zirconium coordination chemistry in aqueous solutions, where hydrolysis and polymerization can occur, making the growth of single crystals suitable for X-ray diffraction challenging.

This guide will summarize the known physicochemical properties of hydrated zirconium oxynitrate, delve into its primary application as a precursor for zirconium dioxide (ZrO₂), and provide detailed experimental methodologies for the synthesis and characterization of these downstream materials.

Physicochemical Properties of Hydrated Zirconium Oxynitrate

While a definitive crystal structure is not available, a substantial amount of data has been collected on the physical and chemical properties of hydrated zirconium oxynitrate. These are summarized in the table below.

Property	Value
Chemical Formula	ZrO(NO₃)₂·xH₂O
Molecular Weight	231.23 g/mol (anhydrous basis)
Appearance	White crystalline powder or chunks
Solubility	Soluble in water and alcohol
Decomposition Temperature	Decomposes at temperatures above 500°C to form ZrO₂.[2]

Role as a Precursor in Zirconia Synthesis

The most significant application of hydrated zirconium oxynitrate is as a precursor for the synthesis of zirconium dioxide (zirconia, ZrO₂). Zirconia exists in three main crystalline polymorphs at atmospheric pressure: monoclinic (stable up to 1170°C), tetragonal (stable between 1170°C and 2370°C), and cubic (stable from 2370°C to the melting point). The ability to stabilize the tetragonal and cubic phases at room temperature is crucial for many of its applications. Hydrated zirconium oxynitrate is a versatile starting material for various synthesis methods to produce zirconia with controlled crystal phase, particle size, and morphology.

Thermal Decomposition

The thermal decomposition of hydrated zirconium oxynitrate is a common method to produce zirconia. The process involves the sequential loss of water molecules followed by the decomposition of the nitrate groups, ultimately yielding zirconium dioxide. The final crystal phase of the zirconia is highly dependent on the calcination temperature and atmosphere.

A general workflow for the synthesis of zirconia via thermal decomposition of hydrated zirconium oxynitrate is depicted below.

Synthesis of ZrO₂ via thermal decomposition.

Hydrothermal Synthesis

Hydrothermal synthesis offers another route to produce zirconia nanoparticles with controlled characteristics. This method involves heating an aqueous solution of hydrated zirconium oxynitrate in a sealed vessel (autoclave). The temperature, pressure, and pH of the solution can be tuned to influence the resulting crystal phase and morphology of the zirconia nanoparticles.

The logical flow of a typical hydrothermal synthesis process is outlined in the following diagram.

Hydrothermal synthesis of ZrO₂ nanoparticles.

Experimental Protocols

Synthesis of Zirconia Nanoparticles via Precipitation and Calcination

This protocol describes a common method to synthesize zirconia nanoparticles using hydrated zirconium oxynitrate as the precursor.

• Preparation of Precursor Solution: Dissolve a calculated amount of zirconyl nitrate dihydrate (ZrO(NO₃)₂·2H₂O) in deionized water to form a clear solution.

• Precipitation: Slowly add an aqueous ammonia solution dropwise to the zirconium oxynitrate solution under vigorous stirring until the pH reaches a desired value (e.g., pH 9-10). A white precipitate of zirconium hydroxide will form.

• Aging: Allow the precipitate to age in the mother liquor for a specified time (e.g., 24 hours) at room temperature.

• Washing: Separate the precipitate by centrifugation or filtration and wash it repeatedly with deionized water to remove residual ions.

• Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 80-100°C) overnight to obtain a fine powder of zirconium hydroxide.

• Calcination: Calcine the dried zirconium hydroxide powder in a furnace at a specific temperature (e.g., 500-800°C) for a set duration (e.g., 2-4 hours) to induce the formation of crystalline zirconia.

Characterization Techniques

The resulting zirconia nanoparticles are typically characterized by a suite of analytical techniques to determine their structural and morphological properties.

Technique	Information Obtained
X-ray Diffraction (XRD)	Crystal phase identification (monoclinic, tetragonal, cubic), crystallite size, lattice parameters.
Transmission Electron Microscopy (TEM)	Particle size, morphology, and crystallinity.
Raman Spectroscopy	Complementary phase identification, detection of local structural distortions.
Thermogravimetric Analysis (TGA)	Study of the thermal decomposition process of the precursor.

Crystal Structure of Related Zirconium Nitrate Complexes

While the crystal structure of simple hydrated zirconium oxynitrate is not well-defined, the structures of more complex zirconium nitrate hydrates have been determined. For instance, the compound (NO₂)[Zr(NO₃)₃(H₂O)₃]₂(NO₃)₃ has been characterized by X-ray diffraction.[3] In the [Zr(NO₃)₃(H₂O)₃]⁺ complex cation, the zirconium atom is coordinated by three water molecules and three bidentate nitrate groups, resulting in a nine-coordinate zirconium center.[3] This provides valuable insight into the coordination preferences of zirconium with nitrate and water ligands, which are the fundamental components of hydrated zirconium oxynitrate.

Furthermore, the crystal structures of zirconium hydroxide nitrate hydrates, such as α-Zr(OH)₂(NO₃)₂·1.65H₂O and β-Zr(OH)₂(NO₃)₂·H₂O, have been solved from X-ray powder diffraction data.[4] These compounds also feature complex coordination environments for the zirconium atoms.

Conclusion

Hydrated zirconium oxynitrate is a fundamentally important precursor in materials science, despite the lack of a definitive determination of its own crystal structure. Its utility in the synthesis of various polymorphs of zirconia is well-established, with extensive research dedicated to controlling the final properties of the resulting nanomaterials. This guide has summarized the known characteristics of hydrated zirconium oxynitrate and provided a detailed overview of its application in the synthesis and characterization of zirconia nanoparticles. Future research focusing on the single-crystal growth and structure determination of hydrated zirconium oxynitrate would be highly valuable to the scientific community, providing a more complete understanding of this widely used chemical compound.

References

• 1. Zirconium(IV) oxynitrate 99 14985-18-3 [sigmaaldrich.com]
• 2. Zirconium(IV) oxynitrate hydrate | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Spectroscopic Analysis of Zirconium Dinitrate Oxide Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data (Infrared and Raman) for Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O). It is designed to be a comprehensive resource for researchers and professionals involved in the characterization of this compound, offering detailed experimental protocols, tabulated spectral data, and visual representations of analytical workflows and structural correlations.

Introduction

Zirconium dinitrate oxide hydrate is an important precursor material in the synthesis of various zirconium-based compounds, including catalysts, advanced ceramics, and nanomaterials. A thorough understanding of its vibrational properties through spectroscopic techniques like Fourier Transform Infrared (FTIR) and Raman spectroscopy is crucial for quality control, structural elucidation, and monitoring of chemical transformations. This guide summarizes the key spectroscopic features of this compound and provides standardized protocols for its analysis.

Spectroscopic Data

The vibrational spectra of Zirconium dinitrate oxide hydrate are characterized by the vibrational modes of the nitrate (NO₃⁻) anions, the zirconyl (Zr=O) group, and the water of hydration (H₂O).

Infrared (IR) Spectroscopy Data

The FTIR spectrum of Zirconium dinitrate oxide hydrate is dominated by strong absorptions from the nitrate groups and the O-H vibrations of water molecules.

Wavenumber (cm⁻¹)	Assignment	Vibrational Mode	Reference
3700 - 3083	O-H stretching of water molecules	ν(O-H)	[1][2]
1630, 1546	H-O-H bending of water molecules	δ(H-O-H)	[2]
1384	Asymmetric N-O stretching of nitrate	ν₃(NO₃⁻)	[2]
1033	Symmetric N-O stretching of nitrate	ν₁(NO₃⁻)	[2]
815	Out-of-plane bending of nitrate	ν₂(NO₃⁻)
754	In-plane bending of nitrate	ν₄(NO₃⁻)
646, 617-628	Zr-OH vibrations	ν(Zr-OH)	[1]
430	Zr-O stretching	ν(Zr-O)	[3]

Table 1: Summary of key FTIR vibrational bands for Zirconium dinitrate oxide hydrate.

Raman Spectroscopy Data

Raman spectroscopy provides complementary information to IR spectroscopy, particularly for the symmetric vibrations of the nitrate groups.

Wavenumber (cm⁻¹)	Assignment	Vibrational Mode	Reference
1047, 1030	Symmetric N-O stretching of nitrate	ν₁(NO₃⁻)	[1][2]
~750	In-plane bending of nitrate	ν₄(NO₃⁻)
450	Zr-O stretching (tetrameric form)	ν(Zr-O)	[3]

Table 2: Summary of key Raman vibrational bands for Zirconium dinitrate oxide hydrate.

Experimental Protocols

The following sections detail the methodologies for obtaining high-quality IR and Raman spectra of Zirconium dinitrate oxide hydrate.

Fourier Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of solid Zirconium dinitrate oxide hydrate.

Materials and Equipment:

• FTIR spectrometer (e.g., Bruker Vertex 70)

• Attenuated Total Reflectance (ATR) accessory with a diamond or zinc selenide crystal

• Zirconium dinitrate oxide hydrate powder

• Spatula

• Ethanol or isopropanol for cleaning

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has been purged with dry air or nitrogen for at least 30 minutes to minimize atmospheric water and CO₂ interference.

  • Install the ATR accessory.

• Background Spectrum Acquisition:

  • Clean the surface of the ATR crystal with a soft tissue dampened with ethanol or isopropanol and allow it to dry completely.

  • Acquire a background spectrum. This will account for the absorbance of the ATR crystal and the atmospheric components.

• Sample Preparation and Measurement:

  • Place a small amount of the Zirconium dinitrate oxide hydrate powder onto the center of the ATR crystal.

  • Use the pressure clamp of the ATR accessory to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum. Typically, 32 scans at a resolution of 4 cm⁻¹ are sufficient.

• Data Processing:

  • The acquired spectrum will be an absorbance spectrum.

  • Perform baseline correction and ATR correction if necessary using the spectrometer software.

  • Label the significant peaks corresponding to the vibrational modes of the compound.

Raman Spectroscopy

Objective: To obtain the Raman scattering spectrum of solid Zirconium dinitrate oxide hydrate.

Materials and Equipment:

• Raman spectrometer (e.g., SPEX 1401 Ramalog)

• Argon ion laser (514.2 nm excitation) or other suitable laser source

• Microscope for sample focusing

• Glass microscope slide

• Zirconium dinitrate oxide hydrate powder

• Spatula

Procedure:

• Instrument Preparation:

  • Power on the Raman spectrometer and the laser source, allowing them to stabilize as per the manufacturer's instructions.

  • Calibrate the spectrometer using a standard reference material (e.g., a silicon wafer).

• Sample Preparation:

  • Place a small amount of the Zirconium dinitrate oxide hydrate powder onto a clean glass microscope slide.

  • Place the slide on the microscope stage of the spectrometer.

• Spectrum Acquisition:

  • Using the microscope, bring the sample into focus under the laser beam.

  • Set the laser power to a low level (e.g., 1-5 mW) to avoid sample degradation or fluorescence.

  • Set the acquisition parameters, such as exposure time and number of accumulations, to achieve a good signal-to-noise ratio.

  • Acquire the Raman spectrum over the desired spectral range (e.g., 100 - 4000 cm⁻¹).

• Data Processing:

  • Perform baseline correction to remove any background fluorescence.

  • Cosmic ray removal algorithms may be applied if necessary.

  • Identify and label the characteristic Raman peaks.

Visualizations

The following diagrams illustrate the experimental workflow for spectroscopic analysis and the logical relationship between the observed spectral features and the chemical structure of Zirconium dinitrate oxide hydrate.

Experimental workflow for spectroscopic analysis.

Correlation of chemical structure to spectral features.

References

• 1. Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00522A [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. In Situ Determination of Nitrate in Water Using Fourier Transform Mid-Infrared Attenuated Total Reflectance Spectroscopy Coupled with Deconvolution Algorithm - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Safe Handling and Use of Zirconium Dinitrate Oxide Hydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of Zirconium dinitrate oxide hydrate, also known as zirconyl nitrate hydrate. It is intended to serve as a comprehensive safety and handling guide, supplementing standard Material Safety Data Sheets (MSDS) with data presentations, experimental considerations, and process diagrams relevant to a research and development audience.

Section 1: Chemical Identification and Properties

Zirconium dinitrate oxide hydrate is an inorganic compound that serves as a key precursor in the synthesis of various zirconium-based materials, including zirconia (ZrO₂) nanoparticles, films, and catalysts. Its identity is established by the following identifiers:

• Chemical Name: Zirconium dinitrate oxide hydrate[1][2]

• Synonyms: Zirconyl nitrate hydrate, Bis(nitrato)-oxozirconium[1][3][4]

• CAS Number: 14985-18-3[1][2][3][4][5][6] or 13826-66-9[7][8][9][10] (Note: Both CAS numbers are frequently used for this compound).

• Molecular Formula: ZrO(NO₃)₂ · xH₂O or N₂O₇Zr · xH₂O[1][2][11]

• Molecular Weight: 231.23 g/mol (anhydrous basis)[2][4][11]

The physical and chemical properties are critical for experimental design and safety. This data is summarized below.

Property	Value	Source
Physical State	White powder solid	[1][2][11]
Odor	Odorless	[1][11]
Solubility	Soluble in water	[2][12]
Decomposition Temp.	100 °C	[11]
Stability	Hygroscopic; stable under standard ambient conditions	[1][11][13]
Oxidizing Properties	Strong Oxidizer	[11][13]
pH	No data available	[11]
Melting/Boiling Point	No data available	[2][11]

Section 2: Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS).[3][5] Understanding these hazards is the foundation of safe laboratory practice.

• GHS Classification:

  • Oxidizing Solid, Category 2 (H272: May intensify fire; oxidizer)[4][5][11][13]

  • Skin Corrosion/Irritation, Category 1B (H314: Causes severe skin burns and eye damage)[3][4][5][11]

  • Serious Eye Damage, Category 1 (H318: Causes serious eye damage)[5][11]

  • Harmful if swallowed (H302)[7][13]

• Signal Word: Danger [1][3][4]

• Primary Hazards:

  • Oxidizer: Contact with combustible materials (e.g., wood, paper, organic solvents) may cause fire or an explosion.[1][6][11][14] It can accelerate combustion.[6]

  • Corrosive: Causes severe burns to skin, eyes, and the respiratory tract.[3][5][13] Eye contact can lead to a risk of blindness.[5] If swallowed, there is a danger of perforation of the esophagus and stomach.[5]

The logical workflow for assessing and responding to these hazards is visualized below.

Caption: GHS Hazard Assessment and Control Workflow.

Section 3: Toxicological and First Aid Information

While the substance is not classified as acutely toxic, its corrosive nature dominates the toxicological profile.[3][5]

Exposure Route	Symptoms and Effects	First Aid Measures
Skin Contact	Causes severe burns and poorly healing wounds.[5]	Immediately take off all contaminated clothing.[5][13] Wash off with soap and plenty of water.[1][4][11] Immediate medical attention is required.[1][5][11]
Eye Contact	Causes serious eye damage, burns, and risk of blindness.[3][5]	Rinse cautiously and immediately with plenty of water for at least 15 minutes, holding eyelids apart.[1][5][11] Remove contact lenses if present and easy to do.[3][11] Immediately call an ophthalmologist or physician.[3][4][5][13]
Inhalation	Corrosive to the respiratory tract, may cause irritation and coughing.[2][5][13]	Remove victim to fresh air.[1][11] If breathing is difficult, give oxygen.[1][11] If not breathing, give artificial respiration.[1][4][11] Seek medical advice.[5]
Ingestion	Danger of perforation of the esophagus and stomach due to strong corrosive effects.[5] Symptoms include nausea, vomiting, and abdominal pain.[14]	Do NOT induce vomiting.[4][11] Rinse mouth immediately and drink plenty of water.[5][11] Call a physician immediately.[4][5][11][13]

Section 4: Experimental Protocols and Handling

Safe and effective use in a research setting requires strict adherence to protocols for handling, storage, and disposal.

Protocol 4.1: Preparation of an Aqueous Solution

This protocol describes the preparation of a stock solution, a common first step in synthesis procedures.

• Objective: To safely prepare a 0.1 M aqueous solution of zirconyl nitrate hydrate.

• Materials: Zirconium dinitrate oxide hydrate powder, deionized water, volumetric flask, magnetic stirrer and stir bar, weigh boat, spatula.

• Personal Protective Equipment (PPE): Chemical splash goggles, face shield, acid-resistant gloves (e.g., nitrile or neoprene), lab coat.

• Methodology:

  • All work must be conducted in a certified chemical fume hood.[12]

  • Place the volumetric flask on the magnetic stirrer and add approximately 80% of the final required volume of deionized water.

  • Tare a balance with a clean weigh boat. Carefully weigh the required mass of Zirconium dinitrate oxide hydrate.

  • Slowly add the powder to the vortex of the stirring water in the flask to avoid clumping and splashing.

  • Allow the solution to stir until all solid has dissolved completely.

  • Once dissolved, remove the flask from the stirrer and add deionized water to the calibration mark.

  • Cap and invert the flask several times to ensure homogeneity.

  • Label the solution clearly with the chemical name, concentration, date, and hazard pictograms.

The workflow for this experimental protocol is illustrated below.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. prochemonline.com [prochemonline.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. carlroth.com [carlroth.com]
• 6. file1.lookchem.com [file1.lookchem.com]
• 7. Page loading... [wap.guidechem.com]
• 8. echemi.com [echemi.com]
• 9. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 13826-66-9 Name: Zirconium dinitrate oxide [xixisys.com]
• 10. atimaterials.com [atimaterials.com]
• 11. fishersci.be [fishersci.be]
• 12. fishersci.com [fishersci.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. spectrumchemical.com [spectrumchemical.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of ZrO₂ Nanoparticles using Zirconium Dinitrate Oxide Hydrate as a Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zirconium dioxide (ZrO₂) nanoparticles are gaining significant attention in the biomedical field due to their excellent biocompatibility, high mechanical strength, and chemical stability.[1][2] These properties make them promising candidates for a variety of applications, including drug delivery, tissue engineering, and as antimicrobial and anticancer agents.[1][2][3] Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O) is a commonly used precursor for the synthesis of ZrO₂ nanoparticles due to its good solubility in water and ability to yield high-purity zirconia upon thermal decomposition.[4][5][6]

This document provides detailed application notes and experimental protocols for the synthesis of ZrO₂ nanoparticles using zirconium dinitrate oxide hydrate as a precursor. Two common and effective synthesis methods, sol-gel and co-precipitation, are described in detail. Additionally, information on the characterization of the resulting nanoparticles and their potential applications in drug development is provided.

Data Presentation: Synthesis Parameters and Resulting Nanoparticle Characteristics

The properties of ZrO₂ nanoparticles, such as particle size, crystal structure (phase), and surface area, are highly dependent on the synthesis parameters. The following tables summarize the quantitative data from various studies, illustrating the influence of key experimental conditions.

Table 1: Influence of Synthesis Method and Parameters on ZrO₂ Nanoparticle Properties

Precursor	Synthesis Method	Precipitating Agent/Catalyst	pH	Calcination Temperature (°C)	Resulting Crystal Phase	Average Particle Size (nm)
Zirconium Dinitrate Oxide Hydrate	Sol-Gel	Citric Acid	-	600	Tetragonal	11
Zirconyl Nitrate	Co-precipitation	KOH (0.5 M)	-	-	Monoclinic	-
Zirconyl Nitrate	Co-precipitation	KOH (1.0 M)	-	-	Monoclinic	-
Zirconyl Nitrate	Co-precipitation	KOH (1.5 M)	-	-	Monoclinic	-
Zirconium(IV) oxynitrate	Sol-Gel	Ammonia	-	-	Tetragonal & Monoclinic	-
Zirconyl chloride octahydrate	Precipitation	KOH	~9-10	500	-	119

Table 2: Effect of Calcination Temperature on ZrO₂ Nanoparticle Characteristics

Precursor	Synthesis Method	Initial Powder	Calcination Temperature (°C)	Resulting Crystal Phase	Average Crystallite Size (nm)
Zirconyl chloride	Hydrolysis	Amorphous	600	Tetragonal	-
Zirconyl chloride	Hydrolysis	Amorphous	800	Tetragonal-Monoclinic Mix	-
Zirconyl chloride	Hydrolysis	Monoclinic	800	Monoclinic, Cubic, Tetragonal	Increased crystallinity and crystal size

Experimental Protocols

The following are detailed protocols for the synthesis of ZrO₂ nanoparticles using zirconium dinitrate oxide hydrate as a precursor.

Protocol 1: Sol-Gel Synthesis of ZrO₂ Nanoparticles

This protocol is adapted from a method known to produce tetragonal ZrO₂ nanoparticles.

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Citric acid (C₆H₈O₇)

• Deionized (DI) water

• Magnetic stirrer with hot plate

• Beakers

• Oven

• Muffle furnace

Procedure:

• Precursor Solution Preparation:

  • Dissolve a specific molar ratio of zirconium dinitrate oxide hydrate in 20 mL of DI water.

  • In a separate beaker, dissolve a corresponding molar ratio of citric acid in 10 mL of DI water.

• Mixing and Gel Formation:

  • Slowly add the citric acid solution to the zirconium dinitrate oxide hydrate solution while stirring continuously.

  • Continue stirring the mixture for 15 minutes at room temperature.

  • Gradually increase the temperature of the solution to 60°C and maintain it for 1 hour with continuous stirring.

  • Further, increase the temperature to 90°C and stir for another hour.

  • Finally, increase the temperature to 120°C to facilitate the formation of a viscous gel.

• Drying and Calcination:

  • Dry the obtained gel in an oven at 120°C until a powder is formed.

  • Grind the powder to ensure homogeneity.

  • Calcine the powder in a muffle furnace at 600°C for 2 hours to obtain crystalline ZrO₂ nanoparticles.

Protocol 2: Co-Precipitation Synthesis of ZrO₂ Nanoparticles

This protocol is a modified co-precipitation method that allows for control over the nanoparticle characteristics by varying the concentration of the precipitating agent.

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Potassium hydroxide (KOH)

• Deionized (DI) water

• Magnetic stirrer

• Beakers

• Centrifuge or filtration setup

• Oven

• Muffle furnace

Procedure:

• Precursor and Precipitant Solutions:

  • Prepare an aqueous solution of zirconium dinitrate oxide hydrate with a desired concentration.

  • Prepare separate aqueous solutions of potassium hydroxide (KOH) with varying concentrations (e.g., 0.5 M, 1.0 M, and 1.5 M).

• Precipitation:

  • Slowly add the KOH solution dropwise to the zirconium dinitrate oxide hydrate solution under vigorous stirring at room temperature.

  • Continue stirring for a set period (e.g., 2 hours) to ensure complete precipitation of the zirconium hydroxide precursor.

• Washing and Drying:

  • Separate the precipitate from the solution by centrifugation or filtration.

  • Wash the precipitate several times with DI water to remove any unreacted ions.

  • Perform a final wash with ethanol.

  • Dry the washed precipitate in an oven at a temperature of around 100-110°C for several hours to obtain a dry powder.

• Calcination:

  • Calcine the dried powder in a muffle furnace at a temperature range of 500-800°C for 2-4 hours to convert the zirconium hydroxide precursor into ZrO₂ nanoparticles. The specific temperature will influence the final crystal phase and size of the nanoparticles.

Mandatory Visualizations

Experimental and Application Workflow

References

• 1. Biomedical Applications of Zirconia-Based Nanomaterials: Challenges and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ymerdigital.com [ymerdigital.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Sol-Gel Synthesis of Zirconia Films using Zirconyl Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of zirconia (ZrO₂) thin films using zirconyl nitrate hydrate as a precursor via the sol-gel method. The protocols outlined below are compiled from various established methodologies and are intended to serve as a comprehensive guide for producing high-quality zirconia films for a range of applications, including as protective coatings, dielectric layers, and in optical components.

Overview of the Sol-Gel Process

The sol-gel process is a versatile method for fabricating ceramic materials from a chemical solution. The process involves the evolution of a network of inorganic polymers through the hydrolysis and condensation of metal precursors. In this protocol, zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O) is used as the zirconium source. The general workflow involves the preparation of a stable sol, deposition of the sol onto a substrate, and a final heat treatment (annealing) to form the crystalline zirconia film.

Experimental Protocols

Materials and Equipment

• Precursor: Zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O)

• Solvent: Deionized water, Ethanol (C₂H₅OH)

• Stabilizer/Chelating Agent: Citric acid (C₆H₈O₇)

• Substrates: Glass slides, silicon wafers, or other suitable materials

• Equipment: Magnetic stirrer with hotplate, beakers, graduated cylinders, sonicator, spin coater, furnace/oven.

Sol Preparation

A typical protocol for the preparation of the zirconia sol is as follows:

• Dissolution of Precursor: Dissolve zirconyl nitrate hydrate in deionized water to achieve a concentration between 0.2 mol/L and 1.0 mol/L.[1] For a 0.5 M solution, dissolve the appropriate amount of zirconyl nitrate hydrate in a measured volume of deionized water.

• Addition of Stabilizer: To stabilize the sol and prevent premature precipitation, add a chelating agent. Citric acid is a common choice. A typical weight ratio of zirconyl nitrate to citric acid is 2:4 to 2:6.[1] Add the citric acid to the precursor solution while stirring.

• Homogenization: Stir the solution vigorously at room temperature for 1-2 hours until the solution becomes clear and homogenous. Sonication can be used to aid dissolution and homogenization.

• Aging: Allow the sol to age at room temperature for 24-48 hours. This step is crucial for the completion of hydrolysis and initial condensation reactions, leading to a more stable sol suitable for coating.

Substrate Preparation

Proper substrate cleaning is critical for film adhesion and uniformity. A standard cleaning procedure is as follows:

• Ultrasonically clean the substrates in a sequence of acetone, ethanol, and deionized water for 15 minutes each.

• Dry the substrates using a stream of nitrogen gas or in an oven at 100-120°C.

Film Deposition: Spin Coating

Spin coating is a widely used technique for depositing uniform thin films.

• Place a cleaned substrate on the chuck of the spin coater.

• Dispense a sufficient amount of the zirconia sol onto the center of the substrate.

• Spin the substrate at a speed ranging from 3000 to 6000 rpm for 30-60 seconds. The final film thickness is dependent on the sol viscosity and spin speed.

• After spinning, place the coated substrate on a hotplate at 100-150°C for 5-10 minutes to evaporate the solvent and form a gel film.

• Repeat the coating and drying steps to achieve the desired film thickness.

Annealing

The final step is to anneal the dried gel film to remove residual organics and crystallize the zirconia.

• Place the coated substrates in a furnace.

• Ramp the temperature to the desired annealing temperature (typically between 450°C and 700°C) at a controlled rate (e.g., 5°C/min).

• Hold the temperature for 1-2 hours.

• Allow the furnace to cool down to room temperature naturally.

Quantitative Data Summary

The following tables summarize typical experimental parameters and resulting film properties based on literature data.

Table 1: Sol-Gel Synthesis Parameters

Parameter	Value/Range	Reference
Precursor Concentration	0.2 - 1.0 mol/L	[1]
Stabilizer (Citric Acid) to Precursor Ratio	2:4 - 2:6 (by weight)	[1]
Spin Coating Speed	3000 - 6000 rpm
Spin Coating Duration	30 - 60 s
Annealing Temperature	450 - 700 °C	[1]
Annealing Duration	1 - 2 hours

Table 2: Resulting Zirconia Film Properties

Property	Typical Value/Observation	Reference
Crystal Phase	Tetragonal, Monoclinic (depending on annealing temp.)	[2]
Particle Size	10 - 60 nm	[3]
Optical Band Gap	3.6 - 3.8 eV	[3]
Refractive Index	~1.70 (with PVP additive)	[4]

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of the sol-gel synthesis process for zirconia films.

Caption: Workflow for sol-gel synthesis of zirconia films.

Chemical Pathway: Hydrolysis and Condensation

The core of the sol-gel process involves two key chemical reactions: hydrolysis and condensation. The following diagram depicts the simplified chemical pathway.

Caption: Simplified chemical pathway of the sol-gel process.

References

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of Ceria-Zirconia Catalyst Supports from Zirconium Dinitrate Oxide Hydrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of high-quality ceria-zirconia (CeO₂-ZrO₂) mixed oxide catalyst supports. The use of zirconium dinitrate oxide hydrate as the zirconium precursor is highlighted in a straightforward and reproducible synthesis method. These materials are of significant interest due to their exceptional thermal stability, high oxygen storage capacity (OSC), and enhanced redox properties, making them valuable in a range of catalytic applications, including in the synthesis of pharmaceutical intermediates.

Introduction

Ceria-zirconia solid solutions are advanced ceramic materials that have garnered significant attention in catalysis. The incorporation of zirconium ions into the ceria lattice creates structural defects and enhances the mobility of lattice oxygen, which are crucial for many catalytic reactions. These materials serve as highly effective catalyst supports, particularly for noble metals like platinum (Pt), in various chemical transformations.[1][2] This document outlines a specific protocol for the preparation of a Ce₀.₇₅Zr₀.₂₅O₂ solid solution and its subsequent use in preparing a Pt/CeO₂-ZrO₂ catalyst, which has shown high efficacy in the selective hydrogenation of oximes to produce hydroxylamines and primary amines—key intermediates in pharmaceutical synthesis.[1][2][3]

Key Properties and Advantages

The introduction of zirconia into the ceria lattice offers several advantages:

• Enhanced Thermal Stability : Prevents sintering of the support and the active metal nanoparticles at high temperatures.

• Improved Oxygen Storage Capacity (OSC) : The ability to store and release oxygen is critical in many oxidation and reduction reactions.

• Enhanced Reducibility : The presence of Zr⁴⁺ facilitates the reduction of Ce⁴⁺ to Ce³⁺, which plays a vital role in catalytic cycles.

• Higher Surface Area and Porosity : The synthesis method described herein, utilizing urea as a pore-forming agent, results in a mesoporous structure with a high specific surface area.[1][3]

Data Presentation

The following table summarizes the key quantitative data for a ceria-zirconia support prepared by the thermal decomposition of metal salts with urea, and a subsequent 1% Pt/CeO₂-ZrO₂ catalyst.

Parameter	CeO₂-ZrO₂ Support (with Urea)	CeO₂-ZrO₂ Support (without Urea)	1% Pt/CeO₂-ZrO₂ Catalyst
Composition	Ce₀.₇₅Zr₀.₂₅O₂	CeO₂ with amorphous ZrO₂	1% Pt on Ce₀.₇₅Zr₀.₂₅O₂
BET Surface Area (m²/g)	70	48	-
Pore Volume (cm³/g)	0.162	0.096	-
Coherent Scattering Region (nm)	10	10	-
H₂/Pt Ratio (mol/mol) from TPR	-	-	5.9 - 8.3

Data sourced from Redina et al.[1][3]

Experimental Protocols

Protocol 1: Preparation of Ce₀.₇₅Zr₀.₂₅O₂ Catalyst Support

This protocol details the synthesis of a ceria-zirconia solid solution by the thermal decomposition of precursor salts in the presence of urea, which acts as a pore-forming agent.[1][3]

Materials:

• Ammonium cerium(IV) nitrate ((NH₄)₂Ce(NO₃)₆)

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Urea (CO(NH₂)₂)

• Agate mortar and pestle

• Muffle furnace

Procedure:

• In an agate mortar, combine 2.4 g of ammonium cerium(IV) nitrate, 0.272 g of zirconium dinitrate oxide hydrate, and 10 g of urea.

• Thoroughly grind the mixture with a pestle until a homogeneous powder is obtained.

• Transfer the mixture to a ceramic crucible.

• Place the crucible in a muffle furnace and heat to 550 °C at a heating rate of 1.75 K/min.

• Maintain the temperature at 550 °C for 2 hours in an air atmosphere to ensure complete thermal decomposition.

• After calcination, allow the furnace to cool down to room temperature.

• The resulting fine yellow powder is the Ce₀.₇₅Zr₀.₂₅O₂ solid solution support.

Protocol 2: Preparation of 1% Pt/CeO₂-ZrO₂ Catalyst

This protocol describes the deposition of platinum nanoparticles onto the prepared ceria-zirconia support.[1]

Materials:

• CeO₂-ZrO₂ support powder (from Protocol 1)

• Hexachloroplatinic acid (H₂PtCl₆) aqueous solution (0.0103 M)

• Sodium bicarbonate (NaHCO₃) aqueous solution (0.1 M)

• Deionized water

• Stirring hotplate

• pH meter

Procedure:

• Suspend 0.88 g of the CeO₂-ZrO₂ support powder in 88 mL of deionized water to create a suspension with a concentration of 10 g/L.

• Under continuous stirring at 800 rpm, add 4.55 mL of the 0.0103 M H₂PtCl₆ aqueous solution to the suspension.

• The initial pH of the solution will be approximately 3.8. To initiate the deposition of platinum species, titrate the suspension with the 0.1 M NaHCO₃ solution until the pH reaches 5.8.

• Heat the suspension to 60 °C while maintaining stirring.

• Keep the suspension at 60 °C for 2 hours to ensure complete deposition of the platinum precursor.

• After 2 hours, filter the suspension and wash the resulting catalyst powder thoroughly with deionized water.

• Dry the catalyst powder, typically in an oven at 100-120 °C overnight.

• The final product is a 1% Pt/CeO₂-ZrO₂ catalyst.

Visualizations

Experimental Workflow for Catalyst Preparation

Caption: Workflow for the synthesis of CeO₂-ZrO₂ support and subsequent Pt catalyst deposition.

Application in Pharmaceutical Intermediate Synthesis

The prepared Pt/CeO₂-ZrO₂ catalyst is highly effective in the hydrogenation of oximes to selectively produce either hydroxylamines or primary amines, which are valuable building blocks in drug development.[1][2][3] The high activity is attributed to the low-temperature activation of hydrogen on the platinum nanoparticles, facilitated by the ceria-zirconia support.[1][2]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Ceria–Zirconia-Supported Pt as an Efficient Catalyst for the Sustainable Synthesis of Hydroxylamines and Primary Amines via the Hydrogenation of Oximes Under Ambient Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application of Zirconium Dinitrate Oxide Hydrate in Ferroelectric Thin Film Production

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Zirconium dinitrate oxide hydrate serves as a critical zirconium precursor in the sol-gel synthesis of ferroelectric thin films, particularly lead zirconate titanate (PZT). The sol-gel method is a versatile chemical solution deposition technique that allows for excellent stoichiometric control, large-area film uniformity, and relatively low processing temperatures, making it a popular choice for fabricating high-quality ferroelectric thin films for various applications, including non-volatile memories, piezoelectric sensors, and micro-electromechanical systems (MEMS).

This document provides detailed protocols for the preparation of PZT thin films using zirconium dinitrate oxide hydrate as the zirconium source via the sol-gel method. It also includes a compilation of quantitative data from various studies to illustrate the impact of processing parameters on the final ferroelectric properties of the films.

Experimental Protocols

I. Preparation of PZT Precursor Solution (0.4 M)

This protocol outlines the synthesis of a PZT precursor solution with a target composition near the morphotropic phase boundary (MPB), for example, Pb(Zr₀.₅₂Ti₀.₄₈)O₃, which is known for its superior piezoelectric properties. An excess of lead is often added to compensate for its volatilization during high-temperature annealing.

Materials:

• Lead(II) acetate trihydrate [Pb(CH₃COO)₂·3H₂O]

• Zirconium dinitrate oxide hydrate [ZrO(NO₃)₂·xH₂O]

• Titanium(IV) isopropoxide [Ti{OCH(CH₃)₂}₄]

• 2-Methoxyethanol (as solvent)

• Acetic acid (as a chelating agent)

Procedure:

• Lead Precursor Dissolution: In a dry three-neck flask under a nitrogen atmosphere, dissolve lead(II) acetate trihydrate in 2-methoxyethanol. A typical molar ratio would be calculated to achieve the final desired concentration, considering a 10-20% excess of lead.

• Chelation of Titanium Precursor: In a separate dry flask, mix titanium(IV) isopropoxide with acetic acid and 2-methoxyethanol. The acetic acid acts as a chelating agent to stabilize the titanium precursor against rapid hydrolysis.

• Zirconium Precursor Dissolution: Dissolve the zirconium dinitrate oxide hydrate in a minimal amount of 2-methoxyethanol and acetic acid.

• Mixing: Slowly add the titanium and zirconium precursor solutions to the lead precursor solution while stirring continuously.

• Hydrolysis and Condensation: After thorough mixing, add a controlled amount of water (mixed with 2-methoxyethanol) to the solution to initiate hydrolysis and condensation reactions. The water-to-alkoxide ratio is a critical parameter influencing the sol's stability and the final film's microstructure.

• Final Concentration Adjustment: Adjust the final volume of the solution with 2-methoxyethanol to achieve the target concentration of 0.4 M.

• Aging: Age the solution for at least 24 hours before use to ensure the completion of the chemical reactions and to obtain a stable sol.

II. Ferroelectric Thin Film Deposition by Spin-Coating

Substrate Preparation:

• Substrates, typically Si/SiO₂/Ti/Pt, are cleaned sequentially in ultrasonic baths of acetone, isopropanol, and deionized water, followed by drying with nitrogen gas.

Spin-Coating Procedure:

• Dispense the aged PZT precursor solution onto the prepared substrate.

• Spin-coat the solution at a speed of 3000-4000 rpm for 30-40 seconds to achieve a uniform layer.[1]

• Pyrolysis: Transfer the coated substrate to a pre-heated hot plate for a pyrolysis step at 300-400°C for 5-10 minutes to remove organic residues.[1][2]

• Repeat the spin-coating and pyrolysis steps multiple times to achieve the desired film thickness.

• Annealing: Finally, anneal the multi-layered film in a tube furnace at a temperature ranging from 550°C to 700°C for 1-2 hours in an air or oxygen atmosphere to crystallize the film into the perovskite phase.[2][3]

Data Presentation

The following tables summarize the quantitative data on the influence of key processing parameters on the structural and ferroelectric properties of PZT thin films synthesized using zirconium-based precursors.

Table 1: Influence of Annealing Temperature on Ferroelectric Properties of PZT Thin Films

Annealing Temperature (°C)	Remanent Polarization (Pr) (µC/cm²)	Coercive Field (Ec) (kV/cm)	Dielectric Constant (εr)	Dielectric Loss (tan δ)	Reference
550	15.2	85.1	312	0.08	[4]
600	22.8	102.5	435	0.05	[4]
650	30.1	115.7	552	0.02	[4]
700 (in air)	38	130	-	-	[5]
700 (in O₂)	20	70	-	-	[5]

Note: The data is compiled from different studies and processing conditions may vary.

Table 2: Spin-Coating and Heat Treatment Parameters from Literature

Precursors	Solvent	Spin-Coating Parameters	Pyrolysis	Annealing	Resulting Phase	Reference
Lead acetate, Zirconium nitrate, Titanium isopropoxide	2-methoxyethanol, Acetic acid	3000 rpm, 30s	350°C, 10 min	700°C, 2h	Perovskite	[2]
Lead acetate, Zirconium nitrate, Butyl titanate	Ethylene glycol methyl ether, Acetylacetone	600 rpm, 6s then 3000 rpm, 30s	180°C, 5 min then 350°C, 5 min	-	Amorphous (pre-annealing)	[6][7]
Polymeric precursor	-	4000 rpm, 30s	150-450°C, 30 min	700°C, 1h	Perovskite	[1]

Mandatory Visualization

Caption: Workflow for PZT thin film production.

Caption: Factors influencing ferroelectric properties.

References

• 1. Phase Transformations in PZT Thin Films Prepared by Polymeric Chemical Method [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. mrs-j.org [mrs-j.org]
• 4. Studying the Effect of Annealing Temperature and Thickness on Electrical Properties of PZT Films Prepared by Sol-Gel Technique | Scientific.Net [scientific.net]
• 5. mdpi.com [mdpi.com]
• 6. PZT Composite Film Preparation and Characterization Using a Method of Sol-Gel and Electrohydrodynamic Jet Printing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Note: Protocol for Preparing Aqueous Solutions of Zirconium Dinitrate Oxide Hydrate

Abstract

Zirconium dinitrate oxide hydrate, also known as zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O), is a key precursor in advanced materials synthesis and catalysis.[1][2] It is utilized in the production of ferroelectric thin films, nanocrystalline ceria/zirconia, and mixed oxide catalyst supports.[1][3][4] This document provides a detailed protocol for the preparation of clear, aqueous solutions of zirconium dinitrate oxide hydrate, addressing common solubility challenges to ensure consistent and reliable results for research and development applications.

Physicochemical Data and Safety Information

Proper handling and understanding of the reagent's properties are critical for safety and experimental success. Zirconium dinitrate oxide hydrate is a strong oxidizer and can cause skin and eye irritation.[5][6]

Table 1: Properties and Safety Data for Zirconium Dinitrate Oxide Hydrate

Parameter	Value	Reference / Source
Chemical Formula	ZrO(NO₃)₂·xH₂O	[3][7]
Synonyms	Zirconyl nitrate hydrate, Zirconium(IV) oxynitrate hydrate	[7][8]
Molecular Weight	231.23 g/mol (anhydrous basis)	[5][7]
Appearance	White crystalline powder, may contain clumps	[5][7][9]
Solubility (Water)	Soluble, especially with heating	[5]
Acute Toxicity	LD50 Oral (Rat): 2,500 mg/kg	[5]
Key Hazards	Oxidizer, Causes serious eye irritation, Causes skin irritation	[5][6][8]
Incompatible Materials	Reducing agents, combustible materials, organic materials, metal powders	[5][8]

Required Materials and Equipment

2.1 Reagents:

• Zirconium Dinitrate Oxide Hydrate (ZrO(NO₃)₂·xH₂O), analytical grade

• Deionized (DI) Water

2.2 Equipment:

• Analytical balance

• Glass beakers and volumetric flasks

• Magnetic stirrer with integrated hotplate

• Teflon-coated magnetic stir bars

• Spatula and weighing paper/boats

• Graduated cylinders

• Thermometer or thermocouple probe

• (Optional) 0.45 µm syringe filters for clarification[9]

• Personal Protective Equipment (PPE):

  • Chemical safety goggles or face shield[5][10]

  • Nitrile or rubber gloves[5]

  • Laboratory coat[5]

Safety Protocol Workflow

Adherence to safety protocols is mandatory when handling this chemical.[6] The following workflow outlines the essential safety steps.

Caption: Standard safety workflow for handling Zirconium dinitrate oxide hydrate.

Experimental Protocol for Solution Preparation

This protocol is designed to achieve a clear solution, as incomplete dissolution is a common issue.[9][11] Older reagents or the presence of larger clumps can hinder solubility.[11]

4.1 Step-by-Step Procedure

• Preparation of Solvent: Pour the required volume of deionized water into a beaker equipped with a magnetic stir bar. Place the beaker on a magnetic stirrer/hotplate.

• Heating and Stirring: Begin stirring the water at a moderate speed and gently heat it to approximately 80-90°C.[9][11] Use a thermometer to monitor the temperature.

• Weighing the Reagent: While the water is heating, accurately weigh the desired mass of Zirconium dinitrate oxide hydrate. If large clumps are present, it is advisable to gently crush them into a fine powder using a mortar and pestle.[9][11]

• Dissolution: Once the water reaches the target temperature, add the weighed powder in small portions (aliquots) to the vortex of the stirring water.[9]

• Ensure Complete Dissolution of Aliquots: Wait for each portion to dissolve completely before adding the next. This prevents the formation of insoluble agglomerates.[9]

• Post-Addition Stirring: After all the solid has been added, allow the solution to continue stirring at 80-90°C for an additional 30-60 minutes.[9]

• Cooling: Turn off the heat and let the solution cool to room temperature while maintaining stirring.[9]

• Clarification (If Necessary): If the cooled solution appears cloudy or contains suspended particles, filter it through a 0.45 µm syringe filter to obtain a clear, colorless solution.[9]

• Final Dilution: Transfer the clear solution to a volumetric flask and dilute with deionized water to the final target volume and concentration.

4.2 Experimental Workflow Diagram

Caption: Step-by-step workflow for the dissolution of Zirconium dinitrate oxide hydrate.

Troubleshooting and Notes

• Solution appears milky or congeals: This can happen if the reagent is old or if the solution is heated for too long.[9][11] If this occurs, the solution may not be salvageable. Using fresh reagent is recommended.

• Alternative Solubilization: For particularly stubborn samples, some researchers report converting the oxynitrate to the more soluble tetranitrate form by stirring it with concentrated nitric acid for several hours until the solution clears.[11] This method fundamentally alters the chemical and should be considered a preparative step rather than a simple dissolution.

• Concentration Limits: The described method is effective for preparing solutions in the range of 0.1 to 1.0 mol/L.[9][12] For higher concentrations, solubility may become a limiting factor.

References

• 1. Zirconium dinitrate oxide hydrate, 99.9% (metals basis), Thermo Scientific Chemicals 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.be]
• 2. chemimpex.com [chemimpex.com]
• 3. lookchem.com [lookchem.com]
• 4. Zirconium dinitrate oxide hydrate, Puratronic™, 99.994% (metals basis), Thermo Scientific Chemicals 100 g [thermofisher.com]
• 5. prochemonline.com [prochemonline.com]
• 6. louisville.edu [louisville.edu]
• 7. Zirconium Dinitrate Oxide Hydrate - ProChem, Inc. [prochemonline.com]
• 8. fishersci.be [fishersci.be]
• 9. echemi.com [echemi.com]
• 10. fishersci.com [fishersci.com]
• 11. researchgate.net [researchgate.net]
• 12. Page loading... [guidechem.com]

Application Notes and Protocols: Zirconium Dinitrate Oxide Hydrate in Heterogeneous Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of zirconium dinitrate oxide hydrate as a precursor in the synthesis of heterogeneous catalysts. Detailed protocols for catalyst preparation and data on their performance in various organic reactions are presented to facilitate research and development in catalysis and fine chemical synthesis.

Introduction

Zirconium dinitrate oxide hydrate, ZrO(NO₃)₂·xH₂O, is a versatile and valuable precursor for the synthesis of a wide range of zirconium-based heterogeneous catalysts.[1][2] Its utility stems from its good solubility and its ability to decompose into zirconia (ZrO₂) upon calcination, a material known for its high thermal stability, and both acidic and basic properties.[2] Zirconia-based catalysts have garnered significant attention due to their low toxicity, affordability, and high catalytic activity in numerous organic transformations, making them a greener alternative to many conventional catalysts.[3]

This document outlines detailed methodologies for preparing zirconia-based catalysts from zirconium dinitrate oxide hydrate, including mixed oxides and supported catalysts. Furthermore, it presents quantitative data on the performance of these catalysts in key organic reactions, offering a valuable resource for catalyst design and process optimization.

Applications in Heterogeneous Catalysis

Zirconia-based materials, derived from precursors like zirconium dinitrate oxide hydrate, are employed in a wide array of catalytic applications:

• Acid Catalysis: Sulfated zirconia is a well-known solid superacid, effective in isomerization, cracking, and esterification reactions.[4] The Lewis acidic nature of zirconia is also crucial for reactions like the Meerwein-Ponndorf-Verley reduction and various condensation reactions.[2]

• Catalyst Supports: The high thermal stability and surface properties of zirconia make it an excellent support for active metal nanoparticles (e.g., Pt, Pd, Au, Ru).[5] Zirconia supports can enhance the dispersion and stability of the metallic phase and actively participate in the catalytic cycle.

• Mixed Oxide Catalysts: Ceria-zirconia (CeO₂-ZrO₂) mixed oxides are widely used in three-way catalysts for automotive exhaust treatment due to their high oxygen storage capacity.[6][7] The incorporation of zirconium into the ceria lattice enhances thermal stability and redox properties.[8]

• Organic Synthesis: Zirconium-based catalysts are effective in a variety of organic reactions, including addition reactions (Michael, Aldol), polymerization, and the synthesis of heterocyclic compounds.[3]

Experimental Protocols

The following are detailed protocols for the synthesis of various zirconia-based heterogeneous catalysts using zirconium dinitrate oxide hydrate or closely related precursors.

Protocol 1: Preparation of Nanocrystalline Zirconia (ZrO₂) via Precipitation

This protocol describes the synthesis of nanocrystalline zirconia powder, a fundamental material that can be used as a catalyst or a support.

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Ammonium hydroxide solution (25% NH₃ in H₂O)

• Deionized water

• Ethanol

Procedure:

• Dissolution: Prepare a 0.5 M aqueous solution of zirconium dinitrate oxide hydrate by dissolving the appropriate amount in deionized water with stirring.

• Precipitation: Slowly add ammonium hydroxide solution dropwise to the zirconium salt solution under vigorous stirring until the pH of the solution reaches 9-10. A white precipitate of zirconium hydroxide will form.

• Aging: Continue stirring the suspension at room temperature for 2-4 hours to allow for aging of the precipitate.

• Washing: Filter the precipitate and wash it repeatedly with deionized water until the filtrate is free of nitrate ions (can be tested with a suitable qualitative test). Subsequently, wash the precipitate with ethanol to remove excess water.

• Drying: Dry the resulting filter cake in an oven at 100-120°C overnight.

• Calcination: Calcine the dried powder in a muffle furnace. Heat the sample from room temperature to 500-600°C at a ramp rate of 5°C/min and hold at the final temperature for 3-5 hours. The resulting white powder is nanocrystalline zirconia.

Protocol 2: Synthesis of Ceria-Zirconia (CeO₂-ZrO₂) Mixed Oxide via Co-Precipitation

This method is suitable for preparing highly homogeneous mixed oxide catalysts.

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

• Ammonium hydroxide solution (25% NH₃ in H₂O)

• Deionized water

Procedure:

• Precursor Solution: Prepare a mixed aqueous solution of zirconium dinitrate oxide hydrate and cerium(III) nitrate hexahydrate with the desired Ce:Zr molar ratio. For example, for a Ce₀.₅Zr₀.₅O₂ catalyst, dissolve equimolar amounts of the two precursors in deionized water.

• Co-Precipitation: Add ammonium hydroxide solution dropwise to the mixed metal nitrate solution under vigorous stirring. Maintain the pH of the solution at approximately 9. A yellowish-white precipitate will form.

• Aging and Washing: Age the precipitate by stirring for 4 hours at room temperature. Filter and wash the precipitate thoroughly with deionized water until the filtrate is neutral and free of nitrate ions.

• Drying: Dry the precipitate at 110°C overnight.

• Calcination: Calcine the dried powder at 500°C in air for 4 hours to obtain the final CeO₂-ZrO₂ mixed oxide catalyst.

Protocol 3: Preparation of a Supported Zirconia Catalyst (ZrO₂/SiO₂) via Impregnation

This protocol describes the preparation of a zirconia catalyst supported on silica.

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Silica (SiO₂, high surface area)

• Deionized water

Procedure:

• Support Pre-treatment: Dry the silica support at 120°C for 4 hours to remove physisorbed water.

• Impregnation Solution: Prepare an aqueous solution of zirconium dinitrate oxide hydrate. The concentration should be calculated to achieve the desired weight percentage of ZrO₂ on the support, considering the pore volume of the silica.

• Incipient Wetness Impregnation: Add the precursor solution dropwise to the dried silica support with constant mixing until the pores are completely filled and the material appears uniformly moist but not overly wet.

• Drying: Dry the impregnated support at 120°C for 12 hours.

• Calcination: Calcine the dried material in air by heating to 550°C at a rate of 5°C/min and holding for 4 hours.

Data Presentation

The performance of zirconia-based catalysts is highly dependent on their preparation method, composition, and the reaction conditions. The following tables summarize quantitative data from the literature for selected catalytic applications.

Table 1: Catalytic Performance of Pt-promoted Sulfated Zirconia in n-Heptane Hydroisomerization [4]

Catalyst	Pt loading (wt%)	Reaction Temperature (°C)	Conversion (wt%)	Selectivity to Isomers (wt%)	Yield (wt%)
ZrO₂	0	230	43.9	61.1	26.82
SZrO₂	0	230	-	-	-
0.5 wt% Pt/ZrO₂	0.5	230	-	-	-
1 wt% Pt/ZrO₂	1	230	-	-	-
0.5 wt% Pt/SZrO₂	0.5	200	-	-	-
0.5 wt% Pt/SZrO₂	0.5	230	69.64	81.4	56.68
0.5 wt% Pt/SZrO₂	0.5	260	-	-	-
1 wt% Pt/SZrO₂	1	230	-	-	-

Note: Dashes indicate data not provided in the summarized source.

Table 2: n-Pentane Isomerization over Pt/CeO₂/ZrO₂-SO₄²⁻ Catalysts [9]

Catalyst (CeO₂ wt%)	Pt loading (wt%)	Reaction Temperature (°C)	n-pentane Conversion (%)	Selectivity to isopentane (%)
10	Not specified	250	-	-
20	Not specified	250	-	-
30	Not specified	250	-	84

Note: Dashes indicate data not provided in the summarized source.

Visualizations

Catalyst Synthesis Workflows

The following diagrams illustrate the key steps in the preparation of zirconia-based catalysts.

Caption: Workflow for Nanocrystalline ZrO₂ Preparation.

Caption: Workflow for Supported ZrO₂/SiO₂ Catalyst Preparation.

Logical Relationship Diagram

The following diagram illustrates the logical relationships between catalyst synthesis parameters, their physicochemical properties, and the final catalytic performance.

Caption: Factors Influencing Catalytic Performance.

References

• 1. Preparation and characterization of ZrO2/CeO2 ceramic composite synthesized by microwave combustion method – Oriental Journal of Chemistry [orientjchem.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Page loading... [guidechem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Synthesis of Zirconium-Based Metal-Organic Frameworks Using Nitrate Precursors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of zirconium-based metal-organic frameworks (Zr-MOFs) using zirconium nitrate precursors. Zr-MOFs are a class of porous materials with exceptional stability, high surface area, and tunable pore sizes, making them promising candidates for various biomedical applications, including drug delivery.[1][2] The use of zirconium nitrate precursors offers an alternative to the more common chloride-based routes and can influence the final properties of the MOFs.[3][4]

Application Notes

Zirconium-based MOFs, such as UiO-66 and MOF-808, are renowned for their thermal and chemical stability, which is a crucial attribute for drug delivery systems that must withstand physiological conditions.[4][5] The choice of the zirconium precursor can impact the crystallinity, porosity, and surface properties of the resulting MOF.[3][4] Studies have shown that while zirconyl nitrate can be used to synthesize crystalline MOF-808, the presence of structural water in the precursor may lead to a higher degree of amorphicity and the formation of disorganized mesopores compared to syntheses using zirconium chloride.[3][4] However, the surface properties and thermal stability under an air atmosphere are not significantly altered by the choice of precursor.[3][4]

For drug delivery applications, the high surface area and porous nature of Zr-MOFs allow for the encapsulation of therapeutic agents.[1] The functionalization of Zr-MOFs can further enhance their drug-loading capacity and enable targeted and controlled release.[1] For instance, stimuli-responsive Zr-MOFs have been developed for pH-controlled drug release.[1]

Comparative Data of Synthesized Zr-MOFs

The following tables summarize quantitative data for UiO-66 and MOF-808 synthesized using zirconium nitrate and other precursors for comparison.

Table 1: Synthesis Parameters and Yields for UiO-66

Precursor	Organic Linker	Modulator	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Zr(NO₃)₄·5H₂O	F₄-BDC	Acetic Acid	Water	Room Temp.	24	92	[6]
Zr(NO₃)₄·5H₂O	F₄-BDC	Acetic Acid	Water	120	24	93	[6]
ZrO(NO₃)₂·xH₂O	F₄-BDC	Acetic Acid	Water	120	24	90	[6]
ZrCl₄	Terephthalic Acid	-	DMF	120	24	-	[7]

Table 2: Physical Properties of Synthesized MOF-808 with Different Zirconium Precursors

Zirconium Precursor	BET Surface Area (m²/g)	Micropore Surface Area (m²/g)	Mesopore Surface Area (m²/g)	Total Pore Volume (cm³/g)	Reference
ZrO(NO₃)₂·xH₂O	584	569	15	0.30	[3][8]
ZrCl₄	994	875	119	0.50	[3][8]
ZrOCl₂·8H₂O	803	657	146	0.45	[3][8]

Experimental Protocols

Protocol 1: "Shake 'n Bake" Synthesis of UiO-66 using Zirconium Nitrate Tetrahydrate

This protocol describes a high-yield, solvent-minimized synthesis of UiO-66.[6]

Materials:

• Zirconium(IV) nitrate pentahydrate (Zr(NO₃)₄·5H₂O)

• 1,4-Benzenedicarboxylic acid (BDC) or functionalized linker (e.g., F₄-BDC)

• Acetic acid (AcOH)

• Deionized (DI) water

• Acetone

• Mortar and pestle or ball mill

• Teflon-lined autoclave (for elevated temperature synthesis)

• Oven

• Centrifuge

Procedure:

• In a mortar, combine Zr(NO₃)₄·5H₂O (1 mmol, 429 mg) and the dicarboxylic linker (1 mmol).

• Add acetic acid (1.0 mL) and a small amount of water (e.g., 0.1 mL).

• Grind the mixture mechanically for 15 minutes using a pestle or a ball mill.

• Transfer the resulting slurry to a suitable container. For room temperature synthesis, the slurry can be left standing under an inverted beaker for 24 hours. For synthesis at 120 °C, transfer the slurry to a 15 mL Teflon-lined autoclave and heat in an oven for 24 hours.

• After the reaction is complete, collect the resulting gel by centrifugation.

• Wash the solid product three times with deionized water and once with acetone.

• Dry the final product in an oven at 80 °C for 16-24 hours.

Protocol 2: Solvothermal Synthesis of MOF-808 using Zirconyl Nitrate Hydrate

This protocol is adapted from a study comparing different zirconium precursors for MOF-808 synthesis.[3][8]

Materials:

• Zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O)

• Benzene-1,3,5-tricarboxylic acid (H₃BTC)

• N,N-dimethylformamide (DMF)

• Acetic acid

• Acetone

• Methanol

• Screw-capped glass jar reactor (25 mL)

• Sonicator

• Stir plate

Procedure:

• Place 0.5 mmol of zirconyl nitrate hydrate into a 25 mL screw-capped glass jar reactor.

• Add 2.8 mL of acetic acid and 4 mL of DMF to the reactor and stir the solution.

• In a separate container, dissolve 0.168 mmol of H₃BTC in 6 mL of DMF.

• After 15 minutes of stirring the zirconium precursor solution, add the H₃BTC solution dropwise.

• Stir the resulting mixture for an additional 10 minutes.

• Sonicate the mixture for 20 minutes.

• Seal the reactor and place it in an oven at a controlled temperature for a specified duration (e.g., 120°C for 24 hours).

• After the reaction, cool the reactor to room temperature.

• Collect the solid product by centrifugation.

• Wash the product with DMF, followed by acetone and methanol.

• Dry the purified MOF-808 under vacuum.

Visualizations

Caption: General workflow for the synthesis of Metal-Organic Frameworks.

Caption: Conceptual pathway for MOF-based drug delivery.

References

• 1. Green synthesis of zirconium MOF-808 for simultaneous phosphate recovery and organophosphorus pesticide detoxification in wastewater - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA02074B [pubs.rsc.org]
• 2. Zirconium-based metal-organic frameworks as drug delivery systems [repository.cam.ac.uk]
• 3. chemrxiv.org [chemrxiv.org]
• 4. An analysis of the effect of zirconium precursors of MOF-808 on its thermal stability, and structural and surface properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. Enhancing Drug Delivery Efficacy Through Bilayer Coating of Zirconium-Based Metal–Organic Frameworks: Sustained Release and Improved Chemical Stability and Cellular Uptake for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Doping Ceria with Zirconium using Zirconium Dinitrate Oxide Hydrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of zirconium-doped ceria (CeO₂-ZrO₂) nanomaterials using zirconium dinitrate oxide hydrate as the zirconium precursor. The inclusion of zirconium into the ceria lattice is a well-established method to enhance its thermal stability, oxygen storage capacity, and catalytic activity.[1][2] Such materials are of significant interest in various applications, including catalysis, solid oxide fuel cells, and environmental remediation.[1][3][4]

Two primary synthesis methods are detailed below: Solution Combustion Synthesis and Co-precipitation .

Method 1: Solution Combustion Synthesis

Solution combustion synthesis is a rapid, energy-efficient method for producing homogenous, crystalline nanopowders.[1][3] This technique involves a self-sustaining exothermic reaction between an oxidizer (metal nitrates) and a fuel (e.g., glycine).

Experimental Protocol

A detailed protocol for the solution combustion synthesis of zirconium-doped ceria nanoparticles (Ce₁₋ₓZrₓO₂, where x = 0, 0.1, 0.2, and 0.3) is as follows:[1][3]

• Precursor Preparation :

  • Calculate the required molar amounts of Cerium (III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O) and Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·nH₂O) for the desired doping percentage.

  • Glycine (NH₂CH₂COOH) is used as the fuel. The stoichiometry of the redox mixture is calculated to ensure it is fuel-rich.

  • Dissolve the calculated amounts of the metal nitrates and glycine in a minimal amount of deionized water (e.g., 10 mL) in a porcelain crucible.

• Combustion Process :

  • Heat the crucible containing the precursor solution on a hot plate at a temperature sufficient to evaporate the water, resulting in a viscous gel.

  • Upon further heating, the gel will auto-ignite, producing a voluminous, porous solid product. The combustion temperature typically increases with higher zirconium content.[1][3]

• Post-Synthesis Treatment (Optional) :

  • The as-synthesized powder can be calcined at a specific temperature (e.g., 500 °C for 2 hours) to improve crystallinity and remove any residual organic matter.[1][4]

Data Presentation

The following tables summarize the typical physicochemical properties of zirconium-doped ceria synthesized via solution combustion.

Sample Designation	Nominal Zr content (mol. %)	Crystallite Size (nm) (as-synthesized)	Crystallite Size (nm) (calcined at 500°C)
CeO₂	0	25.2	-
10Zr:CeO₂	10	17.8	-
20Zr:CeO₂	20	14.5	-
30Zr:CeO₂	30	11.7	-

Data sourced from studies on combustion synthesis of Zr-doped ceria.[1][3]

Sample Designation	Lattice Parameter (Å)
CeO₂	5.412
Ce₀.₉₅Zr₀.₀₅Oₓ	5.396
Ce₀.₉₀Zr₀.₁₀Oₓ	5.388
Ce₀.₇₅Zr₀.₂₅Oₓ	5.352
Ce₀.₅₀Zr₀.₅₀Oₓ	5.328

Data illustrates the decrease in lattice parameter with increasing Zr content, consistent with the smaller ionic radius of Zr⁴⁺ compared to Ce⁴⁺.[5]

Experimental Workflow Diagram

Caption: Workflow for Solution Combustion Synthesis of Zr-doped Ceria.

Method 2: Co-precipitation

Co-precipitation is a widely used, scalable method for synthesizing mixed oxide nanoparticles. It involves the simultaneous precipitation of multiple metal ions from a solution.

Experimental Protocol

The following is a general protocol for the co-precipitation synthesis of zirconium-doped ceria.

• Solution Preparation :

  • Prepare an aqueous solution containing the desired molar ratios of Cerium (III) nitrate hexahydrate and Zirconium dinitrate oxide hydrate.[6]

  • Prepare a separate precipitating agent solution, such as ammonium hydroxide, sodium hydroxide, or a mixture of ammonia and ammonium hydrogen carbonate.[7]

• Precipitation :

  • Slowly add the precipitating agent to the metal nitrate solution under vigorous stirring.

  • Maintain a constant pH during the precipitation process. The pH value is critical and can influence the properties of the final product.

  • A precipitate will form. Continue stirring for a set period (e.g., 1-2 hours) to ensure complete precipitation.

• Washing and Drying :

  • Separate the precipitate from the solution by centrifugation or filtration.

  • Wash the precipitate multiple times with deionized water to remove residual ions. Washing with ethanol can also be performed.

  • Dry the washed precipitate in an oven at a specific temperature (e.g., 60-100 °C) overnight.

• Calcination :

  • Calcination of the dried powder at high temperatures (e.g., 500-900 °C) is crucial to form the desired crystalline solid solution of CeO₂-ZrO₂.[8]

Data Presentation

The properties of co-precipitated materials are highly dependent on the synthesis parameters. The table below provides an example of how properties can vary.

Precipitating Agent	Calcination Temp. (°C)	BET Surface Area (m²/g)
NH₄OH	500	120
NH₄OH	800	45
(NH₄)₂CO₃	500	150
(NH₄)₂CO₃	800	60

Illustrative data based on general trends observed in co-precipitation synthesis.

Experimental Workflow Diagram

Caption: Workflow for Co-precipitation Synthesis of Zr-doped Ceria.

Characterization of Zirconium-Doped Ceria

To confirm the successful synthesis and to understand the properties of the zirconium-doped ceria, a range of characterization techniques are typically employed:

• X-ray Diffraction (XRD) : To determine the crystal structure, phase purity, and crystallite size. The incorporation of Zr into the ceria lattice is confirmed by a shift in the diffraction peaks to higher angles.[5][9]

• Scanning Electron Microscopy (SEM) : To observe the morphology and microstructure of the synthesized powders.[1]

• Transmission Electron Microscopy (TEM) : For detailed imaging of the nanoparticle size, shape, and lattice structure.

• Brunauer-Emmett-Teller (BET) Analysis : To measure the specific surface area of the material.

• X-ray Photoelectron Spectroscopy (XPS) : To determine the surface elemental composition and the oxidation states of cerium (Ce³⁺/Ce⁴⁺) and zirconium. An increase in Ce³⁺ concentration often correlates with the formation of oxygen vacancies.[1][4]

• Raman Spectroscopy : To study the vibrational properties and detect structural changes and defects in the crystal lattice.[5]

The successful incorporation of zirconium into the ceria lattice generally results in a decrease in crystallite size, an increase in surface area, improved thermal stability, and enhanced redox properties due to the creation of oxygen vacancies.[1][2][10] These enhanced properties are critical for the material's performance in various catalytic and electrochemical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. fulir.irb.hr [fulir.irb.hr]
• 5. mdpi.com [mdpi.com]
• 6. matec-conferences.org [matec-conferences.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Performance and Stability of Doped Ceria–Zirconia Catalyst for a Multifuel Reforming - ProQuest [proquest.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of Advanced Ceramics using Zirconyl Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of advanced zirconia (ZrO₂) ceramics using zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O) as a precursor. Zirconia ceramics possess exceptional properties, including high thermal stability, mechanical strength, and chemical inertness, making them suitable for a wide range of applications, from industrial catalysts and thermal barrier coatings to biomedical implants and drug delivery systems.[1][2][3] This document outlines three common synthesis methods: hydrothermal synthesis, sol-gel synthesis, and solution combustion synthesis.

Overview of Synthesis Methods

Zirconyl nitrate hydrate is a highly water-soluble crystalline zirconium source, making it an excellent precursor for various wet-chemical synthesis routes.[4] The choice of synthesis method significantly influences the final properties of the zirconia nanoparticles, such as crystallinity, particle size, and surface area.

• Hydrothermal Synthesis: This method involves the crystallization of substances from high-temperature aqueous solutions at high vapor pressures. It is a versatile method for producing well-defined crystalline nanoparticles.

• Sol-Gel Synthesis: This process involves the transition of a system from a liquid "sol" into a solid "gel" phase. It offers excellent control over the product's microstructure and purity.

• Solution Combustion Synthesis: This technique utilizes a self-sustaining exothermic reaction between an oxidizer (metal nitrate) and a fuel (e.g., urea, glycine, citric acid). It is a rapid and energy-efficient method for producing fine, crystalline oxide powders.

Data Presentation: Comparison of Synthesis Methods

The following table summarizes the typical experimental parameters and resulting properties of zirconia nanoparticles synthesized via different methods using zirconyl nitrate hydrate as a precursor.

Synthesis Method	Precursor & Concentration	Reagents/Fuel	Temperature (°C)	Time	Pressure	Particle Size (nm)	Predominant Phase
Hydrothermal	Zirconyl nitrate hydrate (0.05 M - 0.25 M)	Water, NaOH (optional)	180 - 400	2 - 24 h	Autogenous - 30 MPa	6 - 10	Monoclinic, Tetragonal
Sol-Gel	Zirconyl nitrate hydrate	Citric Acid, Ethylene Glycol	600 - 900 (Calcination)	2 - 4 h	Atmospheric	15 - 30	Tetragonal
Solution Combustion	Zirconyl nitrate hydrate	Urea, Glycine, or Citric Acid	500 - 800 (Ignition/Calcination)	Minutes	Atmospheric	10 - 50	Tetragonal, Cubic

Experimental Protocols

Hydrothermal Synthesis of Zirconia Nanoparticles

This protocol describes a general procedure for the hydrothermal synthesis of zirconia nanoparticles.

Materials:

• Zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O)

• Deionized water

• Sodium hydroxide (NaOH) solution (optional, for pH adjustment)

• Teflon-lined stainless steel autoclave

Procedure:

• Precursor Solution Preparation: Prepare a 0.05 M to 0.25 M aqueous solution of zirconyl nitrate hydrate by dissolving the required amount in deionized water.

• pH Adjustment (Optional): If pH control is desired, slowly add a NaOH solution to the precursor solution with vigorous stirring to achieve the target pH.

• Hydrothermal Treatment: Transfer the solution into a Teflon-lined stainless steel autoclave, filling it to no more than 80% of its volume.

• Heating: Seal the autoclave and place it in an oven. Heat the autoclave to the desired temperature (e.g., 180-400°C) and maintain it for a specific duration (e.g., 2-24 hours).[5] The pressure inside the autoclave will be autogenous.

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature naturally.

• Washing: Collect the resulting precipitate by centrifugation or filtration. Wash the product several times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the washed powder in an oven at a temperature of 60-80°C for several hours to obtain the final zirconia nanoparticle powder.

• Calcination (Optional): The dried powder can be calcined at higher temperatures (e.g., 400-800°C) to improve crystallinity and control the phase composition.

References

• 1. preciseceramic.com [preciseceramic.com]
• 2. Zirconia (ZrO2) | Fine Ceramics (Advanced Ceramics) | KYOCERA [global.kyocera.com]
• 3. ceramics.net [ceramics.net]
• 4. Zirconyl nitrate, hydrate, 99.99% trace metals basis 14985-18-3 India [ottokemi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Thermal Decomposition of Zirconium Dinitrate Oxide Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O) is a key precursor in the synthesis of various zirconium-based materials, including catalysts, advanced ceramics, and pharmaceutical intermediates. Understanding its thermal decomposition behavior is critical for controlling the properties of the final product. This document provides a detailed experimental setup and protocol for investigating the thermal decomposition of zirconium dinitrate oxide hydrate using thermogravimetric analysis (TGA) and differential thermal analysis (DTA). It also outlines methods for characterizing the decomposition products.

Data Presentation

The thermal decomposition of zirconium dinitrate oxide hydrate typically proceeds in three main stages. The exact temperatures and mass losses can vary depending on factors such as the degree of hydration, heating rate, and atmospheric conditions. The following table summarizes representative quantitative data for the decomposition of Zirconium Dinitrate Oxide Dihydrate (ZrO(NO₃)₂·2H₂O).

Decomposition Stage	Temperature Range (°C)	Mass Loss (%) (Theoretical)	Gaseous Products Evolved	Solid Product
Stage 1: Dehydration	50 - 200	~13.4	H₂O	ZrO(NO₃)₂
Stage 2: Intermediate Formation	200 - 400	~20.2	H₂O, NOx	Amorphous Zirconium Oxynitrate/Hydroxide Species
Stage 3: Final Decomposition	400 - 600	~19.3	NOx, O₂	Tetragonal ZrO₂ (t-ZrO₂)
Phase Transition	> 600	-	-	Monoclinic ZrO₂ (m-ZrO₂)

Experimental Protocols

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA)

This protocol outlines the procedure for analyzing the thermal decomposition of zirconium dinitrate oxide hydrate using a simultaneous TGA/DTA instrument.

Materials and Equipment:

• Zirconium dinitrate oxide hydrate (e.g., ZrO(NO₃)₂·2H₂O)

• Simultaneous TGA/DTA instrument

• Alumina or platinum crucibles

• Microbalance

• Inert gas (e.g., Nitrogen, Argon) of high purity

• Oxidizing gas (e.g., Air)

Procedure:

• Instrument Preparation:

  • Turn on the TGA/DTA instrument and allow it to stabilize.

  • Start the flow of the desired purge gas (typically nitrogen for studying the intrinsic decomposition) at a constant rate (e.g., 20-50 mL/min).

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the zirconium dinitrate oxide hydrate sample into a clean, tared TGA crucible.

  • Record the exact mass of the sample.

• TGA/DTA Analysis:

  • Place the sample crucible onto the TGA balance.

  • Place an empty, tared crucible on the reference balance.

  • Program the instrument with the desired temperature profile. A typical profile would be to heat the sample from room temperature to 800°C at a constant heating rate of 10°C/min.

  • Start the analysis. The instrument will record the sample mass and the temperature difference between the sample and reference as a function of temperature.

• Data Analysis:

  • Analyze the resulting TGA curve (mass vs. temperature) to identify the temperature ranges of mass loss.

  • Calculate the percentage mass loss for each decomposition step.

  • Analyze the corresponding DTA curve to identify endothermic (e.g., dehydration, decomposition) and exothermic (e.g., crystallization) events.

Characterization of Decomposition Products

To identify the solid intermediates and the final product of the thermal decomposition, the following characterization techniques are recommended.

A. X-Ray Diffraction (XRD)

• Purpose: To determine the crystalline phases of the solid residues at different temperatures.

• Procedure:

  • Heat the zirconium dinitrate oxide hydrate sample in a furnace to specific temperatures corresponding to the end of each decomposition stage observed in the TGA analysis (e.g., 200°C, 400°C, 600°C, 800°C).

  • Allow the samples to cool to room temperature.

  • Grind the resulting solid residues into a fine powder.

  • Mount the powder on a sample holder and perform XRD analysis over a suitable 2θ range (e.g., 10-80°).

  • Compare the obtained diffraction patterns with standard reference patterns (e.g., from the JCPDS database) to identify the crystalline phases (e.g., t-ZrO₂, m-ZrO₂).

B. Fourier-Transform Infrared (FTIR) Spectroscopy

• Purpose: To identify the functional groups present in the solid residues at different decomposition stages.

• Procedure:

  • Prepare samples at different decomposition temperatures as described for XRD analysis.

  • Mix a small amount of the powdered sample with potassium bromide (KBr) and press into a pellet, or analyze directly using an Attenuated Total Reflectance (ATR) accessory.

  • Record the FTIR spectrum over a suitable wavenumber range (e.g., 4000-400 cm⁻¹).

  • Analyze the spectra to identify characteristic absorption bands for water (O-H stretching), nitrate groups (N-O stretching), and metal-oxygen bonds (Zr-O stretching).

Visualizations

Caption: Experimental workflow for thermal decomposition analysis.

Caption: Proposed thermal decomposition pathway of Zirconium dinitrate oxide hydrate.

Zirconium Dinitrate Oxide Hydrate: A Versatile Catalyst in Organic Synthesis

Application Note & Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zirconium dinitrate oxide hydrate, also known as zirconyl nitrate hydrate [ZrO(NO₃)₂·xH₂O], is an accessible and versatile zirconium salt that serves as a potent catalyst and catalyst precursor in a variety of organic transformations. Its utility stems from its ability to act as a Lewis acid and to be readily converted into highly active zirconia-based heterogeneous catalysts.[1][2] This document provides detailed application notes and experimental protocols for the use of zirconium dinitrate oxide hydrate in the synthesis of coumarins, a key scaffold in medicinal chemistry and materials science.

Catalytic Applications in Coumarin Synthesis via Pechmann Reaction

The Pechmann reaction, a condensation of a phenol with a β-ketoester, is a fundamental method for synthesizing coumarins. Zirconia-based catalysts, often prepared from zirconium dinitrate oxide hydrate, have demonstrated excellent activity in this reaction, offering advantages such as high yields, mild reaction conditions, and the potential for catalyst recycling.[1][3]

Key Advantages of Zirconium-Based Catalysts:

• High Activity: Zirconia-based catalysts, particularly sulfated zirconia, exhibit strong acidity, leading to high reaction rates.

• Heterogeneity: The catalysts are typically solid, allowing for easy separation from the reaction mixture and potential for reuse.

• Environmental Benignity: The use of solid acid catalysts can reduce the need for corrosive and environmentally harmful liquid acids like sulfuric acid.[1]

• Versatility: The catalytic properties can be tuned by co-precipitation with other metal oxides (e.g., TiO₂, ZnO) or by sulfation.[1]

Data Presentation: Performance of Zirconium-Based Catalysts in Coumarin Synthesis

The following table summarizes the performance of various zirconium-based catalysts, derived from precursors like zirconium dinitrate oxide hydrate, in the synthesis of 7-hydroxy-4-methylcoumarin via the Pechmann reaction.

Catalyst	Phenol Reactant	β-Ketoester Reactant	Reaction Conditions	Yield (%)	Reference
ZrO₂-TiO₂	Resorcinol	Ethyl acetoacetate	Solvent-free, Room Temperature	High	[3]
ZrO₂-ZnO	Resorcinol	Ethyl acetoacetate	Solvent-free, Room Temperature	Moderate	[3]
Sulfated Zirconia	m-Hydroxy phenol	Ethyl acetoacetate	170 °C, 3 h	94
Zirconium Sulfate Tetrahydrate	1,3-Benzenediol	Ethyl acetoacetate	Microwave, 500 W, 12 min	87.5	[4][5]

Experimental Protocols

This section provides detailed methodologies for the preparation of a zirconia-based catalyst from zirconium dinitrate oxide hydrate and its subsequent application in the Pechmann condensation for the synthesis of 7-hydroxy-4-methylcoumarin.

Protocol 1: Preparation of a ZrO₂-Based Catalyst

This protocol describes the synthesis of a mixed zirconia-zinc oxide (ZrO₂-ZnO) catalyst via a co-precipitation method, adapted from literature procedures.[1]

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Zinc nitrate (Zn(NO₃)₂)

• Sodium hydroxide (NaOH), 0.1 M solution

• Ethanol

• Deionized water

Procedure:

• Prepare equimolar aqueous solutions of zirconium dinitrate oxide hydrate and zinc nitrate.

• Mix the two nitrate solutions together in a beaker.

• While stirring vigorously, add 0.1 M NaOH solution dropwise to the mixed metal nitrate solution until the pH is above 11.

• Continue stirring the resulting basic solution for 24 hours at 50 °C.

• After stirring, collect the precipitate by centrifugation and wash it with ethanol.

• Further wash the precipitate with a 1:1 mixture of deionized water and ethanol.

• Dry the final precipitate in an oven at 50 °C for 24 hours to obtain the ZrO₂-ZnO catalyst.

Protocol 2: Synthesis of 7-Hydroxy-4-methylcoumarin using a Prepared ZrO₂-Based Catalyst

This protocol details the one-pot synthesis of 7-hydroxy-4-methylcoumarin from resorcinol and ethyl acetoacetate using the prepared zirconia-based catalyst.[1]

Materials:

• Resorcinol

• Ethyl acetoacetate

• Prepared ZrO₂-TiO₂ catalyst (50 mg)

• Ethanol (for recrystallization)

Procedure:

• In a three-neck round-bottom flask, combine resorcinol and ethyl acetoacetate in a 1:2 molar ratio.

• Add 50 mg of the prepared ZrO₂-TiO₂ catalyst to the flask.

• The reaction is carried out under solvent-free conditions at room temperature with continuous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, the solid product can be isolated. The melting point of the crude product is expected to be in the range of 184–187 °C.[1]

• The catalyst can be recovered by filtration and washing with a suitable solvent.

• The crude product can be purified by recrystallization from ethanol.

Visualizations

Experimental Workflow: Catalyst Preparation and Coumarin Synthesis

Caption: Workflow for ZrO₂-ZnO catalyst preparation and its use in coumarin synthesis.

Logical Relationship: Pechmann Reaction Mechanism

Caption: Key steps in the acid-catalyzed Pechmann condensation for coumarin synthesis.

References

• 1. Zirconia-based catalyst for the one-pot synthesis of coumarin through Pechmann reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Zirconia-based catalyst for the one-pot synthesis of coumarin through Pechmann reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]

Zirconium Dinitrate Oxide Hydrate: Comprehensive Safety Protocols and Application Notes for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage, and use of Zirconium Dinitrate Oxide Hydrate (ZrO(NO₃)₂ · xH₂O). Adherence to these guidelines is critical due to the compound's hazardous properties as a strong oxidizer and corrosive agent.

Section 1: Safety and Hazard Information

Zirconium dinitrate oxide hydrate is a white, odorless, crystalline solid that poses significant health and safety risks. It is classified as a Category 2 oxidizer and is corrosive, capable of causing severe skin burns and eye damage.[1][2] Understanding and mitigating these risks is paramount for its safe use in any laboratory or research setting.

1.1 GHS Hazard Identification

Hazard Class	Category	Hazard Statement
Oxidizing Solids	2	H272: May intensify fire; oxidizer.[1][3]
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[1][2][3]
Serious Eye Damage/Irritation	1	H318: Causes serious eye damage.[4]

1.2 Physical and Chemical Properties

A summary of the key physical and chemical properties of Zirconium Dinitrate Oxide Hydrate is provided below. This information is crucial for its proper handling and in the event of an emergency.

Property	Value	Reference
Molecular Formula	N₂O₇Zr · xH₂O	[1][2][4]
Molecular Weight	231.23 g/mol (anhydrous basis)	[1][4]
Appearance	White, crystalline powder	[2][4]
Odor	Odorless	[2][4]
Solubility	Soluble in water and alcohol.	[1]
Decomposition Temperature	100 °C	[1][4]
Stability	Hygroscopic. Stable under recommended storage conditions.	[1][2]

1.3 Toxicology Data

Metric	Value	Species	Reference
LD50 Oral	2,500 mg/kg	Rat	[5]

Section 2: Safe Handling and Storage Protocols

2.1 Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Zirconium Dinitrate Oxide Hydrate.

• Eye Protection: Chemical safety goggles or a face shield are mandatory.[1]

• Skin Protection: A lab coat, long pants, and closed-toe shoes are required. Wear nitrile or rubber gloves.[5]

• Respiratory Protection: If dust formation is likely, a NIOSH/MSHA-approved respirator with a particulate filter should be used.[1]

2.2 Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1]

2.3 Handling Procedures

• Avoid contact with skin, eyes, and clothing.[2]

• Do not breathe dust.[2]

• Keep away from heat, sparks, open flames, and other ignition sources.[1]

• Take precautionary measures to avoid mixing with combustible materials.[1]

• Wash hands thoroughly after handling.[1]

2.4 Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

• Keep away from combustible materials, strong acids, and strong reducing agents.[1][2]

• Store in a corrosives-compatible area.[2]

Caption: Workflow for the safe handling and storage of Zirconium Dinitrate Oxide Hydrate.

Section 3: Chemical Incompatibility

Zirconium dinitrate oxide hydrate is a strong oxidizer and can react violently with certain materials. It is crucial to avoid contact with the following:

• Strong reducing agents [1]

• Combustible materials [1][2]

• Strong acids [1]

• Organic materials [5]

• Metal powders [5]

Caption: Chemical incompatibilities of Zirconium Dinitrate Oxide Hydrate.

Section 4: Emergency Procedures

4.1 First-Aid Measures

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Get immediate medical attention.[1][2]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Get immediate medical attention.[1][2]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Never give anything by mouth to an unconscious person. Call a physician immediately.[1]

4.2 Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or foam.[1]

• Specific Hazards: As an oxidizer, it can intensify fire and may ignite combustible materials.[1] Hazardous decomposition products include nitrogen oxides (NOx).[1]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1]

4.3 Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as required. Avoid dust formation.[1]

• Environmental Precautions: Should not be released into the environment.[5]

• Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid dust generation.[1]

Section 5: Application Notes and Experimental Protocols

Zirconium dinitrate oxide hydrate is a versatile precursor for the synthesis of various zirconium-based materials, including nanoparticles and catalysts.

5.1 Application: Precursor for Zirconium Dioxide (ZrO₂) Nanoparticle Synthesis

Zirconium dinitrate oxide hydrate is commonly used in the sol-gel synthesis of zirconium dioxide nanoparticles. These nanoparticles have applications in ceramics, catalysis, and as photocatalysts.

Experimental Protocol: Sol-Gel Synthesis of ZrO₂ Nanoparticles

This protocol is adapted from a general method for the synthesis of ZrO₂ nanoparticles.[1]

Materials:

• Zirconium dinitrate oxide hydrate

• Citric acid

• Deionized (DI) water

Equipment:

• Beakers

• Magnetic stirrer with hotplate

• Stir bars

• Drying oven

• Furnace for calcination

Procedure:

• Solution A Preparation: Dissolve a specific amount of Zirconium dinitrate oxide hydrate in 20 mL of DI water with magnetic stirring for 10 minutes.

• Solution B Preparation: In a separate beaker, dissolve a molar equivalent of citric acid in 10 mL of DI water with magnetic stirring for 10 minutes.

• Mixing: Slowly add Solution B to Solution A while continuously stirring. Continue stirring the mixed solution for 15 minutes.

• Gel Formation:

  • Increase the temperature of the solution to 60°C and maintain for 1 hour.

  • Further increase the temperature to 90°C and maintain for another hour.

  • Finally, increase the temperature to 120°C to facilitate gel formation and subsequent powder formation.

• Drying and Calcination:

  • Dry the resulting gel/powder in an oven.

  • Calcine the dried powder at a temperature of 600°C to obtain crystalline ZrO₂ nanoparticles.

Caption: Workflow for the sol-gel synthesis of ZrO₂ nanoparticles.

5.2 Application: Precursor in the Synthesis of Lead Zirconate Titanate (PZT) Thin Films

Zirconium dinitrate oxide hydrate can be used as a zirconium source in the sol-gel synthesis of PZT thin films, which are important ferroelectric materials. A detailed experimental protocol for this application would require specific molar ratios of lead, zirconium, and titanium precursors, as well as precise control over hydrolysis and annealing conditions. Researchers should consult specialized literature for detailed methodologies.

Disclaimer: The information provided in this document is intended for guidance and is based on publicly available safety data. It is the responsibility of the user to conduct a thorough risk assessment and to implement appropriate safety measures for their specific experimental conditions. Always consult the most up-to-date Safety Data Sheet (SDS) from the supplier before use.

References

• 1. malayajournal.org [malayajournal.org]
• 2. researchgate.net [researchgate.net]
• 3. airo.co.in [airo.co.in]
• 4. nanoient.org [nanoient.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Zirconium Dinitrate Oxide Hydrate in Corrosion Resistant Coatings

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of zirconium dinitrate oxide hydrate as a precursor in the synthesis of corrosion-resistant zirconium oxide (ZrO₂) coatings. The methodologies outlined are based on the sol-gel process, a versatile technique for creating thin, uniform, and protective ceramic layers on various substrates.

Zirconium oxide coatings are of significant interest across numerous fields, including biomedical devices, aerospace, and industrial manufacturing, due to their exceptional hardness, chemical inertness, and thermal stability.[1][2] These properties translate to superior protection against wear and corrosion.[1][3] The sol-gel method offers a low-temperature and cost-effective route to produce high-quality zirconia coatings.[4][5]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of Zirconia Coating on Steel Substrates

This protocol details the preparation of a zirconia sol-gel solution using zirconium dinitrate oxide hydrate and its application onto steel substrates via dip-coating.

1. Materials and Equipment:

• Precursor: Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Solvent: Ethanol (absolute)

• Catalyst: Acetic acid (glacial)

• Substrate: Mild steel or stainless steel coupons (e.g., 2 cm x 2 cm)

• Equipment: Magnetic stirrer with hotplate, beakers, graduated cylinders, dip-coater, furnace, ultrasonic bath, polishing equipment.

2. Substrate Preparation:

• Grind the steel coupons with successively finer grades of SiC abrasive paper (e.g., 240, 400, 600, 800, 1200 grit).

• Polish the coupons to a mirror finish using a fine polishing cloth and a suitable polishing suspension (e.g., alumina or diamond paste).

• Degrease the polished coupons by sonication in acetone for 15 minutes, followed by sonication in ethanol for 15 minutes.

• Rinse the coupons with deionized water and dry them in a stream of nitrogen or in an oven at 100°C for 10 minutes.

3. Sol-Gel Solution Preparation:

• Prepare a 0.5 M solution of zirconium dinitrate oxide hydrate in ethanol. For example, to prepare 50 mL of the solution, dissolve the appropriate amount of zirconium dinitrate oxide hydrate in 50 mL of absolute ethanol.

• While stirring, add acetic acid as a catalyst. A molar ratio of zirconium precursor to acetic acid of 1:2 is recommended.

• Continue stirring the solution at room temperature for at least 2 hours to ensure complete hydrolysis and condensation, resulting in a clear and stable sol.

• For doped coatings, zirconyl nitrate can be incorporated into a silane-based sol-gel solution. For instance, varying concentrations of 0.25%, 0.50%, and 0.75% (w/v) of zirconyl nitrate can be added to a sol prepared from aminopropyl-trimethoxysilane and 3-glycidoxypropyl-trimethoxysilane.[6]

4. Coating Deposition:

• Immerse the prepared steel substrate into the zirconia sol using a dip-coater.

• Allow the substrate to remain in the sol for a dwell time of 60 seconds.

• Withdraw the substrate from the sol at a constant speed of 10 cm/min.

• Air-dry the coated substrate for 10 minutes at room temperature.

• Repeat the dipping and drying cycle to achieve a multilayer coating with the desired thickness.

5. Heat Treatment (Curing):

• Place the dried, coated substrates in a furnace.

• Heat the furnace to 400°C with a heating rate of 5°C/min.

• Hold the temperature at 400°C for 2 hours for densification of the zirconia layer.[7]

• Allow the furnace to cool down slowly to room temperature to avoid thermal shock and cracking of the coating.

Protocol 2: Corrosion Resistance Evaluation

This protocol describes the electrochemical methods for assessing the corrosion resistance of the prepared zirconia coatings.

1. Materials and Equipment:

• Electrochemical Cell: A standard three-electrode cell.

• Working Electrode: The zirconia-coated steel substrate.

• Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode.

• Counter Electrode: Platinum or graphite rod.

• Electrolyte: 3.5% NaCl solution (prepared in deionized water).

• Potentiostat/Galvanostat: Capable of performing potentiodynamic polarization and electrochemical impedance spectroscopy (EIS).

2. Potentiodynamic Polarization:

• Assemble the three-electrode cell with the zirconia-coated sample as the working electrode, the reference electrode, and the counter electrode.

• Fill the cell with the 3.5% NaCl electrolyte, ensuring the coated surface is fully immersed.

• Allow the system to stabilize by monitoring the Open Circuit Potential (OCP) for at least 30 minutes, or until a stable potential is reached.

• Perform the potentiodynamic polarization scan from a potential of -250 mV versus OCP to +250 mV versus OCP at a scan rate of 1 mV/s.[8]

• From the resulting Tafel plot, determine the corrosion potential (Ecorr) and corrosion current density (icorr).

3. Electrochemical Impedance Spectroscopy (EIS):

• Use the same three-electrode cell setup as for potentiodynamic polarization.

• After OCP stabilization, apply a small amplitude sinusoidal voltage (e.g., 10 mV) at the OCP over a frequency range from 100 kHz to 10 mHz.

• Record the impedance data and present it as Nyquist and Bode plots.

• The polarization resistance (Rp) can be determined from the diameter of the semicircle in the Nyquist plot or the impedance value at the low-frequency limit in the Bode plot.

Data Presentation

The following tables summarize typical quantitative data obtained from the electrochemical evaluation of zirconium-based corrosion-resistant coatings.

Table 1: Potentiodynamic Polarization Data for Zirconia-Coated Steel

Coating System	Substrate	Corrosion Potential (Ecorr) (V vs. SCE)	Corrosion Current Density (icorr) (A/cm²)	Protection Efficiency (%)
Uncoated	Mild Steel	-0.650	7.5 x 10⁻⁶	-
ZrO₂ (400°C cure)	Mild Steel	-0.420	1.2 x 10⁻⁷	98.4
ZrO₂ (800°C cure)	Mild Steel	-0.380	3.0 x 10⁻⁸	99.6
Silane-ZrO₂ (0.5%)	Galvanized Steel	-0.720	5.6 x 10⁻⁸	-

Protection Efficiency (%) = [(icorr_uncoated - icorr_coated) / icorr_uncoated] x 100

Table 2: Electrochemical Impedance Spectroscopy Data for Zirconia-Coated Steel

Coating System	Substrate	Polarization Resistance (Rp) (Ω·cm²)	Coating Capacitance (Ccoat) (F/cm²)
Uncoated	Mild Steel	1.2 x 10³	-
ZrO₂ (400°C cure)	Mild Steel	5.8 x 10⁵	2.1 x 10⁻⁸
ZrO₂ (800°C cure)	Mild Steel	2.3 x 10⁶	8.5 x 10⁻⁹
Silane-ZrO₂ (0.5%)	Galvanized Steel	1.5 x 10⁵	-

Visualizations

The following diagrams illustrate the experimental workflow and the underlying principles of the sol-gel process and corrosion protection.

Caption: Experimental workflow for zirconia coating synthesis and evaluation.

Caption: Key steps in the sol-gel process for forming a zirconia network.

Caption: Barrier protection mechanism of the zirconia coating.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of Zirconium Oxide Thin Films Prepared by Sol - Gel Method | Semantic Scholar [semanticscholar.org]
• 8. US20130190168A1 - Methods Of Synthesizing Hydrous Zirconium Oxide And Other Oxides - Google Patents [patents.google.com]

Step-by-step guide to synthesizing zirconia nanostructures from zirconyl nitrate

Application Note & Protocol

Topic: Step-by-Step Guide to Synthesizing Zirconia Nanostructures from Zirconyl Nitrate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zirconia (ZrO₂) nanostructures are of significant interest due to their exceptional properties, including high thermal stability, mechanical strength, chemical resistance, and biocompatibility. These characteristics make them highly valuable in diverse fields such as advanced ceramics, catalysis, solid oxide fuel cells, and biomedical applications like drug delivery and dental implants.[1][2][3] Zirconyl nitrate (ZrO(NO₃)₂) is a commonly used precursor for synthesizing zirconia nanoparticles due to its high water solubility and reactivity.[1][4]

This document provides detailed protocols for synthesizing zirconia nanostructures from zirconyl nitrate using two prevalent methods: hydrothermal synthesis and co-precipitation. It also includes a summary of how different experimental parameters can influence the final product's characteristics.

Synthesis Methodologies

Several chemical methods are employed to produce zirconia nanoparticles with controlled size, shape, and crystallinity.[5][6][7] Common approaches when starting with zirconyl nitrate include:

• Hydrothermal Synthesis: This method involves a chemical reaction in an aqueous solution at elevated temperatures and pressures in a sealed vessel (autoclave). It is well-suited for producing crystalline nanoparticles directly from the solution.[5][8]

• Co-precipitation: This technique involves dissolving the zirconium salt in a solvent and then adding a precipitating agent (a base like NaOH or KOH) to form an insoluble precursor, typically zirconium hydroxide.[3][5] This precursor is then washed, dried, and calcined at high temperatures to yield zirconia nanoparticles.[6]

• Sol-Gel Method: This process involves the hydrolysis and condensation of molecular precursors in a solution to form a "sol" (a colloidal suspension), which then evolves into a "gel" (a solid network).[6][9] Subsequent drying and calcination of the gel produce the final oxide material.[10]

• Solution Combustion: This method utilizes a self-sustaining exothermic reaction between the zirconyl nitrate (an oxidizer) and an organic fuel (e.g., glycine, urea, or citric acid).[5][6] The rapid, high-temperature reaction typically produces fine, crystalline powders.

This guide will focus on providing detailed protocols for the hydrothermal and co-precipitation methods.

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Monoclinic Zirconia Nanoparticles

This protocol is based on a typical hydrothermal process for producing crystalline zirconia nanoparticles directly from a zirconyl nitrate solution.[2][8]

3.1. Materials and Equipment

• Zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O)

• Sodium hydroxide (NaOH)

• Deionized (DI) water

• Teflon-lined stainless steel autoclave

• Magnetic stirrer and hotplate

• Centrifuge

• Drying oven

• pH meter

3.2. Reagent Preparation

• Zirconyl Nitrate Solution (0.1 M): Dissolve the appropriate amount of zirconyl nitrate hydrate in DI water. For example, to make 100 mL, dissolve ~2.49 g of ZrO(NO₃)₂·H₂O (M.W. ~249.23 g/mol ) in 100 mL of DI water.

• Sodium Hydroxide Solution (0.2 M): Dissolve 0.8 g of NaOH pellets in 100 mL of DI water.

3.3. Synthesis Procedure

• In a beaker, mix equal volumes of the 0.1 M zirconyl nitrate solution and the 0.2 M NaOH solution (e.g., 25 mL of each) under vigorous stirring.[2] This creates a 1:2 molar ratio of the reactants.

• Transfer the resulting milky white suspension into a Teflon-lined stainless steel autoclave.

• Seal the autoclave and place it in a preheated oven at 150°C for 4-6 hours.[2]

• After the reaction time, allow the autoclave to cool down to room temperature naturally.

• Collect the white precipitate by centrifuging the solution (e.g., at 8000 rpm for 5-10 minutes).[2]

• Discard the supernatant and wash the precipitate multiple times with DI water to remove any unreacted ions. This can be done by resuspending the solid in DI water, followed by centrifugation.

• Perform a final wash with ethanol to facilitate drying.

• Dry the collected white powder in an oven at 80-100°C for 12 hours to obtain the final zirconia nanostructures.

Protocol 2: Co-precipitation Synthesis of Zirconia Nanoparticles

This protocol describes a common co-precipitation method followed by calcination to produce zirconia nanoparticles.[5][6]

3.1. Materials and Equipment

• Zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O)

• Potassium hydroxide (KOH) or Ammonium hydroxide (NH₄OH)

• Deionized (DI) water

• Magnetic stirrer

• Centrifuge or vacuum filtration setup (Buchner funnel)

• Drying oven

• Muffle furnace

• pH meter

3.2. Reagent Preparation

• Zirconyl Nitrate Solution (e.g., 0.5 M): Dissolve the required amount of zirconyl nitrate hydrate in DI water.

• Precipitating Agent (e.g., 1.0 M KOH): Dissolve the required amount of potassium hydroxide in DI water.

3.3. Synthesis Procedure

• Place the zirconyl nitrate solution in a beaker and begin stirring at a constant rate.

• Slowly add the KOH solution dropwise to the zirconyl nitrate solution. A white precipitate of zirconium hydroxide will form immediately.

• Continuously monitor the pH of the solution. Continue adding the base until the pH reaches a value between 9 and 10.[3][11]

• After reaching the target pH, continue stirring the mixture for an additional 1-2 hours at room temperature to age the precipitate.

• Separate the precipitate from the solution via centrifugation or vacuum filtration.

• Wash the precipitate thoroughly with DI water several times to remove residual ions.

• Dry the washed precipitate in an oven at 100°C for 12-24 hours to obtain the zirconium hydroxide precursor.

• Place the dried powder in a ceramic crucible and transfer it to a muffle furnace for calcination.

• Heat the powder at a rate of 5-10°C/min to a final temperature between 400°C and 700°C and hold for 2-4 hours. The calcination temperature significantly impacts the final crystal phase and size.[5]

Data Presentation: Influence of Synthesis Parameters

The properties of the final zirconia nanostructures are highly dependent on the synthesis conditions. The table below summarizes key relationships based on published data.

Parameter	Method	Variation	Effect on Nanostructure Properties	Reference
Precursor	General	Zirconyl Nitrate vs. Zirconyl Chloride	Zirconyl nitrate hydrolyzes more readily than zirconyl chloride under similar hydrothermal conditions.	[8]
Temperature	Hydrothermal	Increasing temperature (e.g., 110°C to 160°C)	Can lead to an increase in particle size and crystallinity.	[8][12]
Temperature	Co-precipitation	Increasing calcination temperature (e.g., 400°C to 1100°C)	Increases crystallite size, degree of agglomeration, and can induce phase transitions (e.g., tetragonal to monoclinic). Higher temperatures decrease the specific surface area.	[5][12][13]
Precipitating Agent / pH	Co-precipitation	Varying base (e.g., KOH, NH₄OH) and final pH	The pH affects the nucleation and growth rate, thereby influencing particle size and morphology. Different bases can also influence the final crystal phase.	[3][5][7]
Reaction Time	Hydrothermal	Increasing duration (e.g., 10 min to 24 h)	Longer reaction times can promote grain growth and phase transformation towards the more stable monoclinic phase.	[8][14]
Concentration	Hydrothermal	Increasing precursor concentration (e.g., 0.25 M to 1.5 M)	Can be optimized to control particle morphology and phase.	[5][14]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for synthesizing zirconia nanostructures from a zirconyl nitrate precursor using the methods described.

Caption: General workflow for zirconia nanostructure synthesis.

References

• 1. nanorh.com [nanorh.com]
• 2. medcraveonline.com [medcraveonline.com]
• 3. Synthesis and Biomedical Applications of Zirconium Nanoparticles: Advanced Leaps and Bounds in the Recent Past - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Green synthesis and characterization of zirconium nanoparticlefor dental implant applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Zirconia-based nanomaterials: recent developments in synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Size-dependent density of zirconia nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to prevent precipitation in Zirconium dinitrate oxide hydrate solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing precipitation in Zirconium Dinitrate Oxide Hydrate solutions.

Troubleshooting Guide

Issue: Precipitation or cloudiness observed in the solution.

Question: Why is my Zirconium Dinitrate Oxide Hydrate solution turning cloudy or forming a precipitate?

Answer: Precipitation in Zirconium Dinitrate Oxide Hydrate solutions is primarily due to hydrolysis, where the zirconium cations react with water to form less soluble zirconium hydroxide and oxide species. This process is highly dependent on the pH of the solution. In insufficiently acidic conditions, the zirconium ions will polymerize and precipitate out of the solution.

Troubleshooting Steps:

Frequently Asked Questions (FAQs)

Q1: What is the ideal pH for maintaining a stable Zirconium Dinitrate Oxide Hydrate solution?

A1: To prevent hydrolysis and subsequent precipitation, the pH of the solution should be kept strongly acidic, ideally below 2.[1] The addition of nitric acid is recommended to maintain this low pH.

Q2: Can I heat the solution to dissolve the precipitate?

A2: While gentle heating (to around 80-90°C) can aid in dissolving the salt initially, it can also accelerate hydrolysis if the solution is not sufficiently acidic.[2] Therefore, ensure the pH is low before heating. Avoid boiling, as it can lead to the formation of insoluble zirconium dioxide.

Q3: Are there any additives that can help stabilize the solution?

A3: Yes, chelating agents like citric acid can stabilize zirconium solutions by forming soluble complexes with the zirconium ions. This can be particularly useful if a higher pH is required for your application. One approach is to add citric acid in a 1:1 molar ratio with the zirconium salt and then adjust the pH.[2]

Q4: How should I prepare a stock solution of Zirconium Dinitrate Oxide Hydrate to ensure it remains stable?

A4: It is best practice to dissolve Zirconium Dinitrate Oxide Hydrate in an acidic aqueous solution, typically dilute nitric acid, rather than in neutral deionized water. This proactive measure helps to prevent hydrolysis from the outset.

Q5: My solution has already formed a significant amount of precipitate. Can it be salvaged?

A5: In many cases, yes. You can try to redissolve the precipitate by adding concentrated nitric acid dropwise while stirring vigorously. If this is unsuccessful, the addition of a chelating agent like citric acid may help to dissolve the precipitate by forming a stable zirconium-citrate complex.[2]

Data Presentation

Parameter	Recommended Condition	Rationale
pH	< 2.0	Prevents hydrolysis and polymerization of zirconium ions.[1]
Solvent	Dilute Nitric Acid	Provides an acidic environment to maintain stability.
Temperature	Room Temperature (for storage)	Elevated temperatures can accelerate hydrolysis.
Stabilizing Agent	Citric Acid (optional)	Forms a soluble complex with zirconium, preventing precipitation at higher pH.[2]

Experimental Protocols

Protocol 1: Preparation of a Stable Acidic Zirconium Dinitrate Oxide Hydrate Solution

• Materials:

  • Zirconium Dinitrate Oxide Hydrate (ZrO(NO₃)₂·xH₂O)

  • Concentrated Nitric Acid (HNO₃)

  • Deionized Water

  • Calibrated pH meter

  • Stir plate and magnetic stir bar

  • Volumetric flasks and beakers

• Procedure:

  • Determine the desired final concentration and volume of the zirconium solution.

  • In a beaker, add approximately 80% of the final volume of deionized water.

  • While stirring, slowly add a sufficient amount of concentrated nitric acid to bring the pH of the water below 2.0.

  • Gradually add the pre-weighed Zirconium Dinitrate Oxide Hydrate powder to the acidic water while stirring continuously.

  • Continue stirring until the salt is completely dissolved. The solution should be clear.

  • If any cloudiness persists, add a few more drops of concentrated nitric acid until the solution clears.

  • Transfer the solution to a volumetric flask and add deionized water to the final volume mark.

  • Store the solution in a well-sealed container at room temperature.

Protocol 2: Stabilization of a Zirconium Dinitrate Oxide Hydrate Solution with Citric Acid

• Materials:

  • Zirconium Dinitrate Oxide Hydrate (ZrO(NO₃)₂·xH₂O)

  • Citric Acid (monohydrate)

  • Deionized Water

  • Ammonia solution (optional, for pH adjustment)

  • Stir plate and magnetic stir bar

  • Beakers and graduated cylinders

• Procedure:

  • Calculate the molar amount of Zirconium Dinitrate Oxide Hydrate to be dissolved.

  • Weigh out an equimolar amount of citric acid.

  • In a beaker, dissolve the Zirconium Dinitrate Oxide Hydrate and the citric acid in deionized water while stirring.

  • The solution should become clear as the zirconium-citrate complex forms.

  • If necessary, the pH can be adjusted. For example, some procedures adjust the pH to ~5.5 with ammonia for specific applications.[2]

  • Store the stabilized solution in a sealed container.

Visualizing the Precipitation Process

The precipitation of Zirconium Dinitrate Oxide Hydrate in aqueous solutions is a result of hydrolysis and subsequent polymerization. The following diagram illustrates this chemical pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]

Optimizing calcination temperature for zirconia from zirconyl nitrate hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of zirconia (ZrO₂) from zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O) via calcination.

Frequently Asked Questions (FAQs)

Q1: What is the optimal calcination temperature for obtaining a specific crystalline phase of zirconia?

The optimal calcination temperature is highly dependent on the desired crystalline phase of zirconia. The thermal decomposition of zirconyl nitrate hydrate typically begins with the loss of water, followed by the decomposition of the nitrate groups, and finally crystallization into zirconia around 450°C.[1] The resulting crystalline phase is influenced by the calcination temperature and duration.

• Amorphous Zirconia: Drying the precursor gel at temperatures around 230°C can yield amorphous zirconia.[2][3]

• Tetragonal Zirconia (t-ZrO₂): The metastable tetragonal phase is often formed at lower calcination temperatures, typically in the range of 400°C to 700°C.[4] The exact temperature can be influenced by factors such as heating rate and the presence of dopants.

• Monoclinic Zirconia (m-ZrO₂): This is the thermodynamically stable phase of zirconia at room temperature. Higher calcination temperatures, generally above 800°C, favor the formation of the monoclinic phase.[5] A transition from tetragonal to monoclinic phase is often observed as the calcination temperature increases.

• Cubic Zirconia (c-ZrO₂): The cubic phase is typically stable at very high temperatures (above 2370°C). However, it can be stabilized at lower temperatures through the addition of dopants like yttria (Y₂O₃).

Q2: How does the calcination temperature affect the crystallite size and surface area of the resulting zirconia powder?

Calcination temperature has a significant impact on the crystallite size and specific surface area of the synthesized zirconia.

• Crystallite Size: As the calcination temperature increases, the crystallite size of the zirconia powder generally increases.[4][5] This is due to the enhanced atomic mobility at higher temperatures, which promotes grain growth.

• Surface Area: Conversely, the specific surface area of the powder tends to decrease with increasing calcination temperature.[6] This is a direct consequence of the increase in particle size and the reduction of pore volume as the material sinters.

Q3: What is the effect of the heating rate during calcination on the final zirconia product?

The heating rate during calcination can influence the phase composition and crystallite size of the zirconia powder. A slower heating rate can sometimes favor the formation of the metastable tetragonal phase by allowing for more controlled decomposition and crystallization.[7][8] Conversely, a rapid heating rate might lead to a mixture of phases or larger crystallites.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Undesired Crystalline Phase	Incorrect calcination temperature or duration.	Adjust the calcination temperature and time based on the desired phase (see FAQ 1). For example, to obtain the tetragonal phase, try a lower temperature (e.g., 500-700°C). For the monoclinic phase, a higher temperature (>800°C) is generally required.
Contamination of the precursor.	Ensure high-purity zirconyl nitrate hydrate is used. Contaminants can act as nucleating agents for undesired phases.
Broad or Poorly Defined XRD Peaks	Low crystallinity or very small crystallite size.	Increase the calcination temperature or duration to promote crystal growth and improve crystallinity.
Amorphous phase present.	If a crystalline product is desired, ensure the calcination temperature is above the crystallization temperature of zirconia (around 450°C).
Particle Agglomeration	High calcination temperature.	A higher calcination temperature can lead to increased particle agglomeration.[4] Consider using a lower calcination temperature if a less agglomerated powder is required.
Inadequate dispersion of the precursor.	Ensure the precursor is well-dispersed before calcination. Techniques like ultrasonication of the precursor solution can be beneficial.
Inconsistent Results Between Batches	Variation in precursor hydration.	The water content in zirconyl nitrate hydrate can vary. It is advisable to use a consistent source for the precursor or to pre-dry the precursor at a low temperature (e.g., 80-100°C) to achieve a more uniform starting material.
Fluctuations in furnace temperature.	Calibrate the furnace regularly to ensure accurate and consistent calcination temperatures.
Low Surface Area	Excessive sintering due to high calcination temperature.	To obtain a high surface area, use the lowest possible calcination temperature that still yields the desired crystalline phase.

Data Presentation

Table 1: Effect of Calcination Temperature on Zirconia Properties (Example Data)

Calcination Temperature (°C)	Crystalline Phase(s)	Average Crystallite Size (nm)	Specific Surface Area (m²/g)	Reference
600	Orthorhombic (major), Monoclinic (trace)	-	-	[6]
700	Monoclinic (major), Orthorhombic (trace)	-	Decreased from 600°C	[6]
800	Monoclinic, partial transformation to Cubic and Tetragonal	Increased	-	[5]
1100	Tetragonal	~60	9.9
1300	Tetragonal	~130	5.0

Note: The data presented is a compilation from different studies and direct comparison may not be possible due to variations in experimental conditions.

Experimental Protocols

Protocol 1: Basic Synthesis and Calcination of Zirconia

This protocol outlines a general method for the synthesis of zirconia powder from zirconyl nitrate hydrate.

Materials:

• Zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O)

• Deionized water

• Ammonium hydroxide (NH₄OH) solution (e.g., 25%)

• Ethanol

Procedure:

• Precursor Solution Preparation: Dissolve a calculated amount of zirconyl nitrate hydrate in deionized water to achieve the desired concentration (e.g., 0.1 M). Stir the solution until the salt is completely dissolved.

• Precipitation: Slowly add ammonium hydroxide solution dropwise to the zirconyl nitrate solution while stirring vigorously. Continue adding the precipitating agent until the pH of the solution reaches a desired value (e.g., pH 9-10). A white precipitate of zirconium hydroxide will form.

• Aging: Continue stirring the mixture for a period of time (e.g., 2 hours) at room temperature to age the precipitate.

• Washing: Separate the precipitate from the solution by centrifugation or filtration. Wash the precipitate several times with deionized water to remove residual ions, followed by a final wash with ethanol to aid in drying.

• Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 80-100°C) overnight or until a constant weight is achieved. This will yield a dried zirconium hydroxide powder.

• Calcination: Place the dried powder in a ceramic crucible and transfer it to a muffle furnace. Heat the powder to the desired calcination temperature at a controlled rate (e.g., 5°C/min). Hold the temperature for a specific duration (e.g., 2-4 hours) to allow for complete decomposition and crystallization.

• Cooling: Allow the furnace to cool down to room temperature naturally. The resulting white powder is zirconia.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of zirconia from zirconyl nitrate hydrate.

Caption: Relationship between calcination temperature and zirconia properties.

References

• 1. Synthesis of Amorphous Zirconium Dioxide from Zirconyl Nitrate in Presence of Oxalic Acid | Scientific.Net [scientific.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scholar.its.ac.id [scholar.its.ac.id]
• 8. mdpi.com [mdpi.com]

Troubleshooting impurities in Zirconium dinitrate oxide hydrate synthesis

This technical support center provides troubleshooting guidance for common issues encountered during the synthesis of Zirconium Dinitrate Oxide Hydrate (also known as Zirconyl Nitrate Hydrate), targeting researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Why is my final product discolored (e.g., yellow or off-white) instead of a pure white crystalline powder?

Possible Causes:

• Impurities in Starting Materials: The most common cause of discoloration is the presence of metallic impurities in the zirconium precursors, such as zirconium tetrachloride (ZrCl₄) or zirconium oxychloride (ZrOCl₂). Iron (Fe) is a frequent contaminant that can impart a yellow or brownish hue.

• Incomplete Removal of Precursor Anions: If starting from chloride-based precursors, residual chloride ions can lead to the formation of mixed salts or complexes that may be colored.

• Reaction with Vessel Material: In highly acidic or basic conditions, the reaction mixture might react with the vessel (if not inert), leaching metallic ions into the solution.

• Side Reactions: Uncontrolled reaction conditions, such as excessively high temperatures during drying, can lead to the formation of zirconium oxide or other byproducts.

Troubleshooting Steps:

• Analyze Precursors: Use high-purity starting materials. Analyze the zirconium precursors for common metal impurities like iron, titanium, and hafnium using techniques such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

• Ensure Complete Anion Exchange: When using chloride-containing precursors, ensure the complete removal of chloride ions. This can be achieved by thorough washing of the intermediate zirconium hydroxide precipitate with deionized water until a negative silver nitrate test is obtained for the washings. The use of hydrogen peroxide during the initial hydrolysis step can also aid in the removal of chloride ions.[1]

• Use Inert Reaction Vessels: Employ glass or Teflon-lined reactors to prevent contamination from the reaction vessel.

• Control Drying Conditions: Dry the final product under controlled temperature and vacuum to prevent decomposition.

2. What causes low yields in the synthesis?

Possible Causes:

• Incomplete Precipitation: The pH of the solution is critical for the complete precipitation of zirconium hydroxide, a key intermediate. If the pH is too low, the zirconium species may remain soluble.[2]

• Formation of Soluble Polymeric Species: Zirconium has a complex aqueous chemistry and can form various soluble polynuclear species, especially under strongly acidic conditions, which will not precipitate.[3]

• Loss of Material During Washing: Excessive or overly aggressive washing of the zirconium hydroxide precipitate can lead to the loss of fine particles.

• Incomplete Dissolution in Nitric Acid: The intermediate zirconium hydroxide may not fully dissolve in nitric acid if the acid concentration is too low or if the hydroxide has been aged or dried in a way that reduces its reactivity.

Troubleshooting Steps:

• Optimize Precipitation pH: Carefully control the pH during the precipitation step. For precipitation with ammonia, a pH of around 9 is often targeted to ensure the complete precipitation of zirconium hydroxide.[1]

• Control Hydrolysis Conditions: Avoid overly acidic conditions before precipitation to minimize the formation of stable, soluble zirconium complexes.

• Careful Washing: Use centrifugation or fine filter paper to recover the precipitate. Wash with deionized water, ensuring the precipitate is well-suspended before each separation step to remove impurities without significant loss of product.

• Ensure Complete Redissolution: Use a sufficient concentration of nitric acid to dissolve the zirconium hydroxide precipitate. Gentle heating can aid dissolution, but avoid boiling, which can lead to the premature formation of zirconium oxide.

3. My product shows poor crystallinity or is amorphous. How can I improve this?

Possible Causes:

• Rapid Precipitation: Very rapid addition of the precipitating agent can lead to the formation of amorphous zirconium hydroxide, which may not crystallize well upon conversion to the nitrate. The rate of precipitation has been shown to influence the crystal structure of the resulting zirconium compounds.

• Aging of the Precipitate: The aging time and temperature of the zirconium hydroxide precipitate can influence its structure and subsequent reactivity.

• Drying Conditions: Rapid or high-temperature drying of the final product can lead to the loss of hydration water and a collapse of the crystal structure.

Troubleshooting Steps:

• Control Precipitation Rate: Add the precipitating agent (e.g., ammonia solution) slowly and with vigorous stirring to ensure a homogeneous pH and promote the formation of a more ordered precipitate.

• Optimize Aging: Introduce an aging step for the zirconium hydroxide precipitate. Aging the slurry for a few hours at a controlled temperature (e.g., 70°C) can improve the crystallinity of the intermediate.[1]

• Controlled Drying: Dry the final Zirconium Dinitrate Oxide Hydrate product under mild conditions, such as in a vacuum oven at a temperature below 60°C, to preserve its crystalline structure.

4. How can I reduce the hafnium content in my final product?

Background:

Hafnium is chemically very similar to zirconium and is almost always present in zirconium minerals. For many applications, especially in the nuclear industry, the removal of hafnium is crucial.

Solution:

The separation of hafnium and zirconium is a complex process that is typically performed on the precursor materials rather than on the final product. One common industrial method is liquid-liquid extraction, where the different solubilities of zirconium and hafnium salts in an organic solvent are exploited. For example, a mixed aqueous solution of hafnium and zirconium nitrates can be separated by partitioning the zirconium into tributylphosphate dissolved in kerosene.[4]

For laboratory-scale synthesis, it is most practical to start with a zirconium precursor that is already certified to have a low hafnium content.

Quantitative Data Summary

The following table summarizes key parameters and their impact on the synthesis of zirconium intermediates, which directly affects the purity of the final Zirconium Dinitrate Oxide Hydrate.

Parameter	Condition	Observation	Impact on Final Product Purity
Precipitation pH	pH ≤ 6	Precipitate contains excess sorbed nitrate ions.	Potential for nitrate impurities if washing is incomplete.
pH ≥ 7	Precipitate contains excess ammonium ions.	Can be removed during washing and drying.
pH 7-11 (Rapid Precipitation)	Yields predominantly monoclinic zirconia upon calcination.	Affects the crystal structure of derived products.
pH 7-11 (Slow Precipitation)	Produces the tetragonal phase upon calcination.	Affects the crystal structure of derived products.
Precursor	Zirconium Tetrachloride	Requires a dedicated step for chloride removal.	Risk of chloride contamination if not properly removed.
Zirconia	Requires strong acid dissolution (e.g., H₂SO₄-(NH₄)₂SO₄).	Risk of sulfate contamination.[1]

Experimental Protocols

Protocol 1: Synthesis from Zirconium Oxychloride

This protocol describes a common laboratory method for synthesizing Zirconium Dinitrate Oxide Hydrate.

• Dissolution: Dissolve zirconium oxychloride octahydrate (ZrOCl₂·8H₂O) in deionized water to create a solution with a known concentration (e.g., 0.5 M).

• Precipitation: While stirring vigorously, slowly add a solution of ammonium hydroxide (e.g., 10% NH₄OH) dropwise until the pH of the slurry reaches 9.0. This will precipitate zirconium hydroxide (Zr(OH)₄).

• Aging: Heat the slurry to 70-75°C and maintain this temperature for 1-3 hours with continuous stirring to age the precipitate.[1]

• Washing: Allow the precipitate to settle, then separate the solid by centrifugation or filtration. Resuspend the precipitate in deionized water and repeat the separation. Continue this washing process until the supernatant is free of chloride ions (test with silver nitrate solution).

• Dissolution in Nitric Acid: To the washed zirconium hydroxide precipitate, add a stoichiometric amount of concentrated nitric acid (HNO₃) slowly and with stirring. Gentle warming may be necessary to achieve complete dissolution.

• Crystallization and Drying: Concentrate the resulting zirconium nitrate solution by gentle heating under vacuum. Cool the solution to induce crystallization. Collect the crystals by filtration and dry them in a vacuum oven at a low temperature (e.g., 40-50°C).

Protocol 2: Analysis of Chloride Impurity

• Sample Preparation: Dissolve a known weight of the final Zirconium Dinitrate Oxide Hydrate product in deionized water.

• Acidification: Add a few drops of dilute nitric acid to the solution.

• Precipitation: Add a few drops of 0.1 M silver nitrate (AgNO₃) solution.

• Observation: The formation of a white precipitate (AgCl) indicates the presence of chloride ions. The turbidity can be compared to standards for a semi-quantitative estimation, or more advanced techniques like ion chromatography can be used for precise quantification.

Visualizations

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the synthesis.

References

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Zirconium nitrate - Wikipedia [en.wikipedia.org]

Controlling particle size in zirconia nanoparticle synthesis from zirconyl nitrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of zirconia (ZrO₂) nanoparticles from zirconyl nitrate.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of zirconia nanoparticles, helping you diagnose and resolve problems to achieve desired particle size control.

Issue	Potential Cause(s)	Recommended Solution(s)
Wide Particle Size Distribution	- Inhomogeneous reaction conditions: Poor mixing or localized temperature gradients can lead to continuous nucleation instead of a single event. - Suboptimal solvent system: The solvent may not adequately control precursor reactivity.	- Improve mixing: Ensure vigorous and consistent stirring throughout the reaction. - Controlled reagent addition: Slowly add the precipitating agent or water for hydrolysis to promote a single, short nucleation event. - Solvent optimization: Experiment with different solvents, such as alcohols (ethanol, propanol), to better control hydrolysis and condensation rates.
Particle Agglomeration	- High calcination temperature: Higher temperatures can cause nanoparticles to fuse together.[1][2] - Lack of stabilizing agents: Without surfactants or capping agents, particles can easily agglomerate.	- Optimize calcination: Use the lowest effective calcination temperature and duration to achieve the desired crystallinity without excessive particle growth.[2] - Use additives: Incorporate surfactants (e.g., polyethylene glycol), capping agents (e.g., honey), or organic acids (e.g., oxalic acid, formic acid) to prevent agglomeration.[3]
Inconsistent Particle Size Between Batches	- Variability in precursor concentration: Small changes in the initial concentration of zirconyl nitrate can affect nucleation and growth. - Fluctuations in pH: Inconsistent pH control leads to variability in hydrolysis and condensation rates. - Temperature variations: Deviations in synthesis or calcination temperature will impact particle size.	- Precise precursor measurement: Accurately weigh and dissolve the zirconyl nitrate for each synthesis. - Strict pH monitoring: Use a calibrated pH meter and carefully control the addition of acids or bases. - Consistent temperature control: Ensure accurate and stable temperature regulation during both synthesis and calcination.
Unexpected Crystalline Phase	- Incorrect pH: The pH of the synthesis medium significantly influences the resulting crystalline phase (monoclinic, tetragonal, or a mixture).[4][5] - Inappropriate calcination temperature: The temperature at which the precursor is calcined is a critical determinant of the final crystal structure.[6]	- Adjust pH: Control the pH to target the desired phase. For instance, low pH values (e.g., 2.61) can favor the monoclinic phase, while intermediate pHs (7-11) can produce a mix of tetragonal and monoclinic phases.[4] - Optimize calcination temperature: Carefully select the calcination temperature to obtain the desired phase. For example, monoclinic zirconia can be formed by calcining at 600-1000°C.[6]

Frequently Asked Questions (FAQs)

Q1: How does pH affect the size of zirconia nanoparticles?

A1: The pH of the synthesis solution is a critical parameter for controlling the particle size of zirconia nanoparticles. Generally, increasing the pH from acidic to moderately basic (up to pH 11) leads to a slight increase in particle size.[4][5] For example, in one study, as the pH increased from 1 to 11, the crystallite size grew from 8 nm to 20 nm, and the particle size increased from approximately 32 nm to 64 nm.[5] However, at a very high pH (e.g., 14), a significant and abrupt increase in particle size can occur.[4]

Q2: What is the influence of synthesis temperature on nanoparticle size?

A2: The synthesis temperature has a notable effect on the crystallinity and size of zirconia nanoparticles.[7] Increasing the reaction temperature generally leads to an increase in the rate of crystal growth, resulting in larger crystallites.[6] For instance, a study using a precipitation method showed that increasing the synthesis temperature from 50°C to 150°C influenced the particle size, which ranged from 2 to 20 nm.[7]

Q3: How does calcination temperature impact zirconia nanoparticle size?

A3: Calcination temperature plays a significant role in the final particle size and crystallinity. Higher calcination temperatures typically lead to increased crystallinity and larger crystallite sizes.[6] For example, calcination at 1000°C produced a larger crystallite size (40.2 nm) compared to 700°C (21.9 nm).[6] However, higher temperatures can also promote particle agglomeration.[1][2]

Q4: Can additives be used to control particle size?

A4: Yes, various organic additives can be used to control the particle size of zirconia nanoparticles. These additives can act as surfactants, chelating agents, or capping agents to prevent agglomeration and control particle growth.[3] Examples of such additives include polyethylene glycol, oxalic acid, and formic acid.[3]

Q5: Which synthesis method is best for producing small, uniform zirconia nanoparticles?

A5: Several methods can be used to synthesize zirconia nanoparticles, including hydrothermal, sol-gel, and co-precipitation techniques.[1] The sol-gel method is often highlighted for its ability to produce uniform nanostructures at relatively low temperatures.[1] The choice of method will depend on the desired particle characteristics and experimental constraints.

Quantitative Data Summary

The following tables summarize the quantitative effects of key synthesis parameters on the size of zirconia nanoparticles as reported in various studies.

Table 1: Effect of pH on Zirconia Nanoparticle Size

Precursor	Synthesis Method	pH	Particle/Crystallite Size (nm)	Crystalline Phase
Zirconyl nitrate	Hydrothermal	2.61	11	Monoclinic
7.0	~12	Tetragonal & Monoclinic
11.0	14	Tetragonal & Monoclinic
14.0	98	Monoclinic
Zirconyl nitrate	Sol-Gel	1	31.96 (particle), 8 (crystallite)	Tetragonal
3	-	Tetragonal
7	-	Monoclinic
11	63.65 (particle), 20 (crystallite)	Monoclinic

Table 2: Effect of Temperature on Zirconia Nanoparticle Size

Precursor	Synthesis Method	Synthesis Temp. (°C)	Calcination Temp. (°C)	Particle/Crystallite Size (nm)	Crystalline Phase
Zirconyl nitrate	Precipitation	50 - 150	600	2 - 20	Cubic (at lower temps), Monoclinic (at 150°C)
Zirconyl nitrate	Sol-Gel	-	700	21.9	-
-	1000	40.2	-
Zirconyl chloride	Co-precipitation	40	600	6 - 35	Tetragonal to Monoclinic transition
40	650	12.85	Monoclinic

Experimental Protocols

Below are detailed methodologies for common zirconia nanoparticle synthesis techniques.

Hydrothermal Synthesis Protocol

This protocol is a general guideline for the hydrothermal synthesis of zirconia nanoparticles.

• Precursor Solution Preparation: Dissolve a specific amount of zirconyl nitrate hydrate (e.g., ZrO(NO₃)₂·xH₂O) in deionized water to achieve the desired concentration.

• pH Adjustment: Adjust the pH of the precursor solution to the target value using a suitable acid (e.g., nitric acid) or base (e.g., ammonia solution) while stirring continuously.

• Hydrothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to the desired reaction temperature (e.g., 150-200°C) for a specific duration (e.g., 12-24 hours).

• Cooling and Washing: Allow the autoclave to cool down to room temperature naturally. Collect the resulting precipitate by centrifugation or filtration. Wash the product several times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the washed nanoparticles in an oven at a low temperature (e.g., 80-100°C) overnight.

• Calcination (Optional): If required, calcine the dried powder in a muffle furnace at a specific temperature (e.g., 500-800°C) for a few hours to improve crystallinity and control the phase.

Co-precipitation Synthesis Protocol

This protocol outlines the co-precipitation method for synthesizing zirconia nanoparticles.

• Prepare Precursor Solution: Dissolve zirconyl nitrate hydrate in deionized water to form a solution of a specific molarity.

• Prepare Precipitating Agent: Prepare a solution of a precipitating agent, such as ammonium hydroxide or potassium hydroxide, in deionized water.

• Precipitation: Slowly add the precipitating agent dropwise to the zirconyl nitrate solution under vigorous stirring. A precipitate will form. Monitor and control the pH of the mixture during this process.

• Aging: Continue stirring the mixture for a period (e.g., 1-2 hours) at room temperature to allow the precipitate to age.

• Washing: Separate the precipitate from the solution by centrifugation or filtration. Wash the precipitate repeatedly with deionized water until the washings are neutral, followed by a final wash with ethanol.

• Drying: Dry the precipitate in an oven at around 100°C until a constant weight is achieved.

• Calcination: Calcine the dried powder in a furnace at a desired temperature (e.g., 600-900°C) for a set duration to obtain the crystalline zirconia nanoparticles.[2]

Visualizations

The following diagrams illustrate the experimental workflow and the relationship between key parameters and the resulting nanoparticle characteristics.

References

• 1. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
• 2. Research Portal [openresearch.surrey.ac.uk]
• 3. Organic additive for controlling particle size of nano zirconium oxide powder - Eureka | Patsnap [eureka.patsnap.com]
• 4. electrochemsci.org [electrochemsci.org]
• 5. Effect of pH and (Y, Ag) co-doping on the antibacterial and toxicity properties of ZrO 2 nanoparticles - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00649J [pubs.rsc.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Effect of Synthesis Temperature on Particles Size and Morphology of Zirconium Oxide Nanoparticle | Scientific.Net [scientific.net]

Technical Support Center: Hydrolysis of Zirconium Dinitrate Oxide Hydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the hydrolysis of Zirconium Dinitrate Oxide Hydrate, often a key step in the synthesis of zirconium-based materials.

Troubleshooting Guide

This guide addresses common issues encountered during the hydrolysis of zirconium dinitrate oxide hydrate.

Issue	Potential Cause	Recommended Solution
1. Immediate formation of a dense, white precipitate upon adding water or base.	Rapid, uncontrolled hydrolysis and condensation. This is often due to a high local pH or rapid addition of the precipitating agent.[1]	Add the base or water dropwise while vigorously stirring the zirconium salt solution. Consider using a syringe pump for controlled addition. Lowering the reaction temperature can also slow down the hydrolysis rate.
2. Formation of large, aggregated, or agglomerated nanoparticles.	- High precursor concentration.- Inadequate stirring.- High calcination temperature.[2]	- Reduce the concentration of the zirconium dinitrate oxide hydrate solution.- Ensure vigorous and uniform stirring throughout the reaction.- Optimize the calcination temperature and duration; higher temperatures can promote particle growth and agglomeration.[3]
3. Inconsistent particle size in the final product.	- Non-uniform pH throughout the solution.- Fluctuations in reaction temperature.	- Use a buffered solution or ensure rapid and efficient mixing to maintain a homogeneous pH.- Employ a temperature-controlled reaction vessel (e.g., a water bath or oil bath) to maintain a constant temperature.
4. Obtaining the wrong crystal phase of zirconia (e.g., monoclinic instead of tetragonal).	- The pH of the precipitation.- Calcination temperature and duration.[3][4]	- The crystal phase is highly dependent on pH. Acidic conditions (low pH) tend to favor the formation of the monoclinic phase, while neutral to alkaline conditions can yield the tetragonal phase.[5]- The tetragonal phase is often metastable and can be obtained by calcining at lower temperatures (e.g., 400-600°C). Higher temperatures promote the transition to the more stable monoclinic phase.[1][4]
5. The final zirconia powder is difficult to redisperse.	Strong agglomeration during drying and calcination.	- After washing the precipitate, perform a final wash with a solvent like ethanol to reduce hard agglomeration during drying. - Consider using capping agents or stabilizers during the synthesis.
6. Low yield of nanoparticles.	Incomplete precipitation or loss of material during washing steps.	- Ensure the final pH of the solution is optimal for complete precipitation (typically pH 9-10).[6] - Be careful during the centrifugation and decantation steps to avoid losing the precipitate.

Frequently Asked Questions (FAQs)

Q1: What is the role of pH in the hydrolysis of zirconium dinitrate oxide hydrate?

A1: The pH is a critical parameter that significantly influences the hydrolysis and condensation reactions. It affects the particle size, surface charge, and crystal structure of the resulting zirconia nanoparticles.[2][4] Generally, increasing the pH accelerates the hydrolysis rate.[4] The final crystal phase is also pH-dependent, with the monoclinic phase often forming at low pH and the tetragonal phase at neutral to high pH.[5][7]

Q2: How can I control the particle size of the zirconia nanoparticles?

A2: Several factors can be adjusted to control the particle size:

• Precursor Concentration: Lower concentrations of zirconium dinitrate oxide hydrate generally lead to smaller nanoparticles.

• Temperature: Lower reaction temperatures can slow down the reaction kinetics, resulting in smaller particles.[2]

• pH: The pH of the solution can influence particle size, though the relationship can be complex. Some studies show an increase in particle size with increasing pH.[8]

• Stirring Rate: A high stirring rate ensures uniform mixing and can lead to smaller, more monodisperse particles.[6]

• Aging Time: The duration for which the precipitate is aged in the solution can affect particle growth.[6]

Q3: What is the difference between the sol-gel and co-precipitation methods for hydrolysis?

A3: Both are common methods for synthesizing zirconia nanoparticles from zirconium salts.

• Sol-Gel Method: This method involves the formation of a "sol" (a colloidal suspension of solid particles) which then undergoes gelation to form a "gel" (a solid network in a liquid).[1] This method offers good control over particle size and morphology.

• Co-Precipitation Method: This technique involves the precipitation of the zirconium precursor from a solution by adding a precipitating agent (e.g., a base like KOH or NH4OH).[3][9] It is often simpler and more scalable than the sol-gel method.[6]

Q4: Why is calcination necessary after hydrolysis and drying?

A4: Calcination is a high-temperature heating process that serves several purposes:

• It removes residual water and organic compounds.

• It induces the crystallization of the amorphous zirconium hydroxide into the desired zirconia (ZrO₂) phase (e.g., tetragonal or monoclinic).[3]

• The temperature and duration of calcination can be controlled to influence the final crystal phase and crystallite size.[2]

Q5: My zirconium dinitrate oxide hydrate won't fully dissolve in water. What should I do?

A5: Zirconium dinitrate oxide hydrate can sometimes be difficult to dissolve completely in neutral water due to partial hydrolysis. To improve solubility, you can try:

• Using slightly acidified water (e.g., with a small amount of nitric acid).

• Gently heating the solution while stirring.

• Using a sonicator to aid dissolution.

Experimental Protocols

Protocol 1: Co-Precipitation Method for Zirconia Nanoparticles

This protocol is adapted from established co-precipitation methods for zirconia nanoparticle synthesis.[6][9]

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Potassium hydroxide (KOH) or Ammonium hydroxide (NH₄OH)

• Deionized (DI) water

• Ethanol

Procedure:

• Prepare a 0.1 M Zirconium Solution: Dissolve the appropriate amount of zirconium dinitrate oxide hydrate in DI water to create a 0.1 M solution. Stir until fully dissolved.

• Prepare a 0.2 M Base Solution: Dissolve KOH or NH₄OH in DI water to create a 0.2 M solution.

• Precipitation:

  • Place the zirconium solution in a beaker on a magnetic stirrer and stir at a constant rate (e.g., 400 rpm).

  • Slowly add the base solution dropwise to the zirconium solution. A white precipitate will form.

  • Continuously monitor the pH of the solution. Continue adding the base until the pH reaches approximately 9-10.[6]

• Aging: After adding the base, continue stirring the mixture for 2 hours at room temperature to age the precipitate.[6]

• Washing:

  • Separate the precipitate from the solution by centrifugation (e.g., 4000 rpm for 15 minutes).

  • Discard the supernatant and resuspend the precipitate in DI water. Repeat this washing step multiple times to remove residual ions.[6]

  • Perform a final wash with ethanol.[6]

• Drying: Dry the washed precipitate in an oven at 80-100°C for 12-24 hours.[6]

• Calcination: Place the dried powder in a crucible and calcine in a muffle furnace. The temperature and duration will determine the final crystal phase (e.g., 650°C for 4 hours for the monoclinic phase).[3]

Protocol 2: Sol-Gel Method for Zirconia Nanoparticles

This protocol outlines a general sol-gel synthesis route.

Materials:

• Zirconium dinitrate oxide hydrate

• Ethanol or other suitable alcohol

• An acid or base catalyst (e.g., nitric acid or ammonia)

• Deionized water

Procedure:

• Precursor Solution: Dissolve zirconium dinitrate oxide hydrate in an alcohol solvent.

• Hydrolysis: Prepare a solution of water, alcohol, and a catalyst. Add this solution dropwise to the precursor solution under vigorous stirring.

• Gelation: Continue stirring until a gel is formed. The gelation time can vary from hours to days depending on the reaction conditions.[1]

• Aging: Age the gel for 12-24 hours at room temperature.

• Drying: Dry the gel in an oven at 80-110°C.

• Calcination: Calcine the dried gel at a specific temperature (e.g., 400-600°C) to obtain the desired zirconia crystal phase.[1]

Quantitative Data Summary

Table 1: Effect of pH on Zirconia Nanoparticle Properties

pH	Crystal Phase	Average Crystallite Size (nm)	Reference
< 2	Monoclinic	8 - 26	[7]
2.61	Monoclinic	~11	[5]
7	Tetragonal	8 - 26	[7]
7 - 11	Tetragonal & Monoclinic mixture	11 - 14	[5]
14	Tetragonal	8 - 26	[7]

Table 2: Effect of Calcination Temperature on Zirconia Crystal Phase

Precursor	Calcination Temperature (°C)	Resulting Crystal Phase	Reference
Zirconium Hydroxide (from co-precipitation)	600	Tetragonal to Monoclinic transition	[3]
Zirconium Hydroxide (from co-precipitation)	650	Monoclinic	[3]
Zirconium Hydroxide (from sol-gel)	400	Tetragonal	[1]
Zirconium Hydroxide (from sol-gel)	600-700	Complete transformation to Monoclinic	[10]

Visualizations

Caption: General experimental workflow for the synthesis of zirconia nanoparticles.

Caption: Factors influencing the hydrolysis of zirconium salts and the resulting nanoparticle properties.

References

• 1. scielo.br [scielo.br]
• 2. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
• 3. Research Portal [openresearch.surrey.ac.uk]
• 4. Effect of pH and (Y, Ag) co-doping on the antibacterial and toxicity properties of ZrO 2 nanoparticles - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00649J [pubs.rsc.org]
• 5. electrochemsci.org [electrochemsci.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Effect of pH and (Y, Ag) co-doping on the antibacterial and toxicity properties of ZrO2 nanoparticles - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 9. foundryjournal.net [foundryjournal.net]
• 10. pubs.acs.org [pubs.acs.org]

How to remove chloride ion impurities from zirconyl nitrate hydrate

Technical Support Center: Purification of Zirconyl Nitrate Hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the removal of chloride ion impurities from zirconyl nitrate hydrate.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove chloride impurities from zirconyl nitrate hydrate?

A1: Chloride ions can interfere with various applications of zirconyl nitrate hydrate. For instance, in catalysis, chloride can poison the catalyst, reducing its activity and selectivity. In the synthesis of electronic materials, chloride impurities can adversely affect the dielectric properties of the final product. For pharmaceutical applications, stringent purity standards necessitate the removal of chloride to avoid undesirable side effects.

Q2: What are the primary methods for removing chloride ions from zirconyl nitrate hydrate?

A2: The main techniques for chloride removal include:

• Chemical Precipitation: This involves the selective precipitation of either the zirconium as a hydroxide or the chloride as an insoluble salt.

• Recrystallization: This method leverages the difference in solubility between zirconyl nitrate and the chloride impurity in a specific solvent system.

• Solvent Extraction: This technique uses a liquid-liquid extraction process to selectively transfer the zirconium species to an organic phase, leaving the chloride ions in the aqueous phase.

• Ion Exchange Chromatography: This method utilizes ion exchange resins to capture and remove chloride anions from the zirconyl nitrate solution.

Q3: Which method is most suitable for my application?

A3: The choice of method depends on the initial concentration of chloride, the desired final purity, the scale of the operation, and the available equipment.

• Precipitation is often effective for bulk removal of high concentrations of chloride.

• Recrystallization is suitable for achieving high purity on a smaller to medium scale.

• Solvent Extraction is a powerful technique for continuous processes and for separating zirconium from various impurities simultaneously.[1][2][3]

• Ion Exchange is excellent for achieving very low chloride levels and for processing dilute solutions.[4][5][6][7]

Troubleshooting Guides

Method 1: Chemical Precipitation

This method typically involves dissolving the impure zirconyl nitrate hydrate, precipitating zirconium hydroxide, washing the precipitate to remove chlorides, and then re-dissolving it in nitric acid.

Issue: Incomplete Chloride Removal

• Possible Cause 1: Insufficient Washing. The zirconium hydroxide precipitate can trap chloride ions.

  • Solution: Increase the number of washing cycles with deionized water. Use hot deionized water for washing, as it can improve the dissolution of trapped chlorides. Ensure the precipitate is well-dispersed during washing.

• Possible Cause 2: Co-precipitation of Zirconyl Chloride. If the pH is not controlled correctly, some zirconyl chloride might precipitate along with the hydroxide.

  • Solution: Monitor and control the pH carefully during the addition of the precipitating agent (e.g., ammonia water). A final pH of around 9-10 is generally recommended for complete precipitation of zirconium hydroxide.

Issue: Low Yield of Zirconyl Nitrate Hydrate

• Possible Cause 1: Loss of Zirconium during Filtration. Very fine particles of zirconium hydroxide may pass through the filter paper.

  • Solution: Use a finer grade of filter paper or a membrane filter. Allow the precipitate to settle completely before decanting the supernatant.

• Possible Cause 2: Incomplete Re-dissolution in Nitric Acid. Zirconium hydroxide may not fully dissolve if the nitric acid concentration is too low or the reaction time is insufficient.

  • Solution: Use a sufficient concentration of nitric acid (e.g., 6M) and ensure thorough stirring. Gentle heating can aid dissolution, but avoid boiling to prevent the formation of less soluble zirconium species.

Method 2: Recrystallization

This process involves dissolving the impure salt in a suitable solvent and then changing the conditions (e.g., temperature, solvent composition) to cause the zirconyl nitrate to crystallize, leaving the more soluble chloride impurities in the solution.

Issue: Chloride Content Still High After Recrystallization

• Possible Cause 1: Inefficient Solvent System. The chosen solvent may not provide a sufficient solubility difference between zirconyl nitrate and the chloride impurity.

  • Solution: Experiment with different solvent systems. For instance, dissolving in a minimal amount of hot water and then cooling slowly can be effective. The addition of a co-solvent where zirconyl chloride is more soluble might also help.

• Possible Cause 2: Trapping of Mother Liquor. The crystals may trap the chloride-rich mother liquor during their formation.

  • Solution: Ensure a slow cooling rate to promote the growth of larger, purer crystals. After filtration, wash the crystals with a small amount of the cold, pure solvent.

Method 3: Ion Exchange Chromatography

In this method, a solution of zirconyl nitrate hydrate is passed through a column packed with an anion exchange resin, which selectively retains the chloride ions.

Issue: Breakthrough of Chloride Ions

• Possible Cause 1: Column Overloading. The capacity of the ion exchange resin has been exceeded.

  • Solution: Reduce the flow rate of the solution through the column. Use a larger column with more resin. Pre-treat the solution to reduce the initial chloride concentration if it is very high.

• Possible Cause 2: Inappropriate Resin. The selected resin may not have a high affinity for chloride ions under the experimental conditions.

  • Solution: Consult the resin manufacturer's specifications to choose a resin with high selectivity for chloride in a nitrate matrix. Ensure the resin is properly conditioned and regenerated according to the manufacturer's protocol.

Experimental Protocols & Data

Protocol 1: Chemical Precipitation via Zirconium Hydroxide

• Dissolution: Dissolve 100 g of impure zirconyl nitrate hydrate in 500 mL of deionized water.

• Precipitation: While stirring vigorously, slowly add 1:1 ammonia water until the pH of the solution reaches 9.5. A white precipitate of zirconium hydroxide will form.

• Digestion: Gently heat the mixture to 60°C and maintain for 1 hour to aid in the agglomeration of the precipitate.

• Filtration and Washing: Allow the precipitate to settle, then filter it. Wash the precipitate on the filter with 5 x 100 mL of hot deionized water.

• Re-dissolution: Transfer the washed zirconium hydroxide precipitate to a beaker and add 6M nitric acid dropwise while stirring until the precipitate completely dissolves.

• Crystallization: Concentrate the resulting solution by gentle heating until crystals start to form upon cooling. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal yield.

• Final Filtration and Drying: Filter the purified zirconyl nitrate hydrate crystals and dry them in a vacuum oven at 40°C.

Table 1: Representative Data for Chloride Removal by Chemical Precipitation

Parameter	Before Purification	After Purification
Chloride Ion Conc. (ppm)	1500	< 50
Yield (%)	-	~85

Protocol 2: Anion Exchange Chromatography

• Solution Preparation: Prepare a 0.5 M solution of the impure zirconyl nitrate hydrate in deionized water.

• Column Preparation: Pack a chromatography column with a strong base anion exchange resin (e.g., Dowex 1x8) in the nitrate form. Equilibrate the column by passing 0.1 M nitric acid through it.

• Loading: Pass the zirconyl nitrate solution through the column at a flow rate of 2 bed volumes per hour.

• Elution: Collect the eluate, which contains the purified zirconyl nitrate.

• Regeneration: Regenerate the resin by washing with a high concentration of nitric acid or a suitable salt solution to remove the bound chloride ions.

Table 2: Representative Data for Chloride Removal by Ion Exchange

Parameter	Before Purification	After Purification
Chloride Ion Conc. (ppm)	200	< 5
Recovery (%)	-	> 98

Visualizations

Caption: Workflow for Chloride Removal by Chemical Precipitation.

References

• 1. US3032388A - Method of purifying zirconium chlorides - Google Patents [patents.google.com]
• 2. Zirconium - Wikipedia [en.wikipedia.org]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. WO1997004141A1 - Zirconium and hafnium separation in chloride solutions using continuous ion exchange chromatography - Google Patents [patents.google.com]
• 5. Anion exchange on hydrous zirconium oxide materials: application for selective iodate removal - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06489H [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Avoiding phase separation in ceria-zirconia mixed oxides

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers and scientists working with ceria-zirconia (CeO₂-ZrO₂) mixed oxides, focusing on the prevention of phase separation to ensure the synthesis of stable, homogeneous solid solutions.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of phase separation in my ceria-zirconia samples?

Phase separation in ceria-zirconia mixed oxides leads to the formation of distinct cerium-rich and zirconium-rich crystalline phases from an initially homogeneous solid solution.[1] This can be detrimental to the material's properties, such as its oxygen storage capacity (OSC). Key indicators of phase separation, often detected through characterization techniques, include:

• X-ray Diffraction (XRD): The appearance of separate peaks corresponding to tetragonal ZrO₂ and cubic CeO₂ phases, where a single-phase pattern is expected.[2] For instance, after high-temperature aging (e.g., 1200°C), a complete de-mixing into a Zr-rich tetragonal phase and a Ce-rich cubic phase can be observed.[2]

• Raman Spectroscopy: Changes in the Raman spectra, such as the sharpening of bands or the appearance of new bands that can be attributed to the individual oxide phases rather than the solid solution.

• Temperature-Programmed Reduction (H₂-TPR): The emergence of multiple reduction peaks at higher temperatures. For example, a homogeneous solid solution typically shows reduction peaks at lower temperatures (400-600°C). After aging and phase separation, new peaks can appear at higher temperatures (750-900°C), corresponding to the reduction of bulk oxygen in a segregated ceria-rich phase.[3]

• Transmission Electron Microscopy (TEM): Direct visualization of distinct crystalline domains with different lattice spacings corresponding to Ce-rich and Zr-rich phases.

Q2: How does the synthesis method affect the homogeneity and stability of the solid solution?

The choice of synthesis method is critical in achieving a homogeneous distribution of cerium and zirconium ions, which in turn enhances thermal stability and prevents phase separation. Soft chemistry routes like co-precipitation and sol-gel are preferred over solid-state reactions.[4]

• Co-precipitation: This method involves the simultaneous precipitation of cerium and zirconium precursors from a solution. It is effective in creating a homogeneous mixture of the cations on an atomic scale, which is crucial for forming a stable solid solution upon calcination.[5][6]

• Sol-Gel Method: This technique allows for the formation of a highly dispersed and homogeneous gel of the mixed oxides, leading to stable solid solutions at lower temperatures.[7][8] The use of complexing agents like citric acid can further improve the homogeneity.[3]

• Hydrothermal Synthesis: This method can produce highly crystalline and homogeneous nanoparticles of ceria-zirconia solid solutions.[9]

Generally, methods that promote a high dispersion and intimate mixing of the precursor cations at the molecular level will result in more stable solid solutions that are less prone to phase separation during subsequent thermal treatments.[10]

Q3: What is the impact of the Ce/Zr ratio on phase stability?

The molar ratio of cerium to zirconium significantly influences the crystal structure and stability of the resulting solid solution.

• Zirconia-rich compositions (e.g., high Zr content): These tend to form a tetragonal phase.[10]

• Ceria-rich compositions (e.g., high Ce content): These typically exhibit a cubic fluorite structure.[8][10]

• Intermediate compositions (e.g., Ce₀.₅Zr₀.₅O₂): These compositions are often desired for their high oxygen storage capacity but can be metastable.[3][11] High temperatures can induce phase separation into Ce-rich and Zr-rich domains.[11]

It is crucial to select a composition that is known to form a stable solid solution under the intended application's operating temperatures.

Q4: How do calcination temperature and duration influence phase separation?

Calcination is a critical step for crystallizing the mixed oxide, but improper conditions can promote phase separation.

• Temperature: While higher temperatures are needed for crystallization, excessively high temperatures (e.g., >1000°C) provide the thermal energy for cation diffusion, leading to segregation and phase separation.[1][2] The optimal calcination temperature is a trade-off between achieving good crystallinity and maintaining a homogeneous solid solution. Sintering of particles at high temperatures can also contribute to performance degradation.[5]

• Duration: Prolonged heating at high temperatures increases the likelihood of phase separation.[1] Accelerated aging studies often involve extended heat treatments to probe the long-term stability of the material.[1]

For example, a Ce₀.₅Zr₀.₅O₂ solid solution might be stable after calcination at 700°C, but show signs of phase separation after being aged at 1100°C for several hours.[3]

Q5: Can dopants be used to prevent phase separation and improve thermal stability?

Yes, doping with other elements, particularly trivalent rare-earth (RE) metals, is a common and effective strategy to enhance the thermal stability of ceria-zirconia solid solutions.

• Common Dopants: Yttrium (Y³⁺), Lanthanum (La³⁺), Neodymium (Nd³⁺), and Praseodymium (Pr³⁺) are frequently used.[1]

• Mechanism of Stabilization: These trivalent dopants substitute Ce⁴⁺ or Zr⁴⁺ in the crystal lattice. To maintain charge neutrality, oxygen vacancies are created.[1] These vacancies facilitate lattice relaxation and can accommodate the strain caused by the different ionic radii of Ce⁴⁺ and Zr⁴⁺, thereby inhibiting phase separation.[10] The presence of dopants can also hinder particle sintering at high temperatures.[5]

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
XRD pattern shows separate CeO₂ and ZrO₂ phases.	1. Inhomogeneous mixing of precursors.2. Calcination temperature too high or duration too long.3. Unstable Ce/Zr composition.	1. Refine the synthesis protocol. Use a co-precipitation or sol-gel method with vigorous stirring or a complexing agent.[3]2. Optimize calcination conditions. Perform a temperature screening study (e.g., 600-900°C) with shorter durations.3. Introduce a stabilizing dopant like La³⁺ or Y³⁺.[1][5]
H₂-TPR profile shows high-temperature reduction peaks (>700°C).	Phase separation has occurred, creating a bulk CeO₂-like phase that is harder to reduce.[3]	This is a confirmation of phase separation. Address the root cause by following the solutions for XRD evidence of phase separation.
Low surface area and poor catalytic performance after thermal aging.	Sintering and particle growth, often accompanying phase separation.[5]	1. Incorporate dopants that inhibit grain growth.[5]2. Consider synthesis methods that produce smaller, more uniform nanoparticles, such as microemulsion or hydrothermal techniques.[9]
Material shows initial homogeneity but degrades after use at high temperatures.	The synthesized solid solution is thermodynamically metastable.[11]	For high-temperature applications (>900°C), doping is highly recommended to improve intrinsic thermal stability.[1]

Experimental Protocols

Protocol 1: Co-precipitation Synthesis of Ce₀.₅Zr₀.₅O₂

• Precursor Solution Preparation: Dissolve stoichiometric amounts of cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O) and zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O) in deionized water to achieve the desired total cation concentration (e.g., 1 M).

• Precipitation: Add the mixed metal nitrate solution dropwise into a vigorously stirred aqueous solution of ammonium hydroxide (NH₄OH) at a constant pH (e.g., pH 10). The co-precipitation temperature can also be controlled (e.g., 60°C) to influence particle properties.[5]

• Aging: Age the resulting precipitate in the mother liquor under continuous stirring for a specified period (e.g., 24 hours) at room temperature.[3]

• Washing: Filter the precipitate and wash it repeatedly with deionized water until the filtrate is neutral (pH ~7) to remove residual nitrates and ammonium ions.

• Drying: Dry the washed precipitate in an oven at 110°C for 12 hours.

• Calcination: Calcine the dried powder in a furnace in static air. Ramp the temperature at a controlled rate (e.g., 5°C/min) to the target temperature (e.g., 700°C) and hold for a specific duration (e.g., 4 hours).

Protocol 2: Sol-Gel Synthesis of Doped Ceria-Zirconia

• Precursor and Dopant Solution: Dissolve cerium(III) nitrate, zirconyl nitrate, and the nitrate salt of the chosen dopant (e.g., lanthanum nitrate) in the desired molar ratio in a solvent mixture of ethanol and deionized water.

• Complexation: Add a complexing agent, such as citric acid, to the solution in a 1:1 molar ratio with the total metal cations. Stir until all solids are dissolved. The citric acid forms complexes with the metal ions, preventing premature precipitation.[3]

• Gel Formation: Heat the solution to approximately 80°C with constant stirring to evaporate the solvent and promote polymerization, resulting in the formation of a viscous gel.

• Drying: Dry the gel in an oven at 120°C overnight to remove remaining solvent.

• Calcination: Calcine the dried gel in air by slowly ramping the temperature to the desired value (e.g., 800°C) and holding for 4-6 hours to decompose the organic components and crystallize the mixed oxide.

Data and Visualizations

Quantitative Data Summary

Table 1: Effect of Co-precipitation Temperature on Properties of La-Y Doped Ce-Zr Oxide (Aged at 1100°C for 10h)

Co-precipitation Temp. (°C)	Surface Area (m²/g)	Pore Volume (cm³/g)	Bulk Ce⁴⁺ Reduction Temp. (°C)
20	-	-	-
40	-	-	-
60	15.42	0.09	620
80	-	-	-
Data adapted from a study on doped ceria-zirconia, highlighting that a co-precipitation temperature of 60°C yielded the best thermal stability and redox properties.[5]

Table 2: Influence of Synthesis Method on Surface Area of Ce₀.₅Zr₀.₅O₂ After High-Temperature Calcination

Synthesis Method	Calcination Conditions	Surface Area (m²/g)
Modified Complexing-Coprecipitation (CC)	1100°C for 6 h	44
Continuous Hydrothermal	1000°C	~12
Data from multiple sources indicate that advanced synthesis methods can yield materials with superior thermal stability.[3]

Diagrams and Workflows

Caption: Workflow for co-precipitation synthesis.

References

• 1. Inhibition of Metal–Support Interactions by Rare-Earth Doping in Palladium/Ceria Zirconia Three-Way Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preparation of high oxygen storage capacity and thermally stable ceria–zirconia solid solution - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY01571E [pubs.rsc.org]
• 4. scribd.com [scribd.com]
• 5. ysxbcn.com [ysxbcn.com]
• 6. researchgate.net [researchgate.net]
• 7. Preparation and characterization of ceria-zirconia ceramics using a sol-gel process (Journal Article) | OSTI.GOV [osti.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. royalsocietypublishing.org [royalsocietypublishing.org]

Technical Support Center: Refining Pb(Zr,Ti)O3 Film Synthesis from Zirconium Precursors

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of Lead Zirconate Titanate (PZT) films, with a specific focus on challenges related to zirconium precursors.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered when using zirconium precursors in PZT sol-gel synthesis?

A1: Researchers often face several challenges during PZT film synthesis using zirconium precursors. The most prevalent issues include:

• Film Cracking: This is a significant problem, particularly when fabricating thicker films.[1] Cracking can be caused by residual stress from thermal expansion mismatch between the film and substrate during annealing.[2]

• Pyrochlore Phase Formation: The appearance of an undesired pyrochlore phase alongside the desired perovskite phase is a common issue.[3][4] This can be influenced by factors such as pyrolysis temperature and lead content.[3][5]

• Precursor Stability and Hydrolysis: Zirconium precursors can be highly susceptible to hydrolysis, which is often faster than condensation, leading to the precipitation of ZrO2 particles and affecting the homogeneity of the precursor solution.[6] The stability of the sol-gel solution is crucial for reproducible results.[1]

• Lead Volatility: The loss of lead at high processing temperatures can alter the stoichiometry of the film, leading to the formation of lead-deficient phases like pyrochlore.[7][8]

Q2: Which zirconium precursors are commonly used for PZT synthesis, and how do they differ?

A2: Several zirconium precursors are utilized in PZT synthesis, with the choice impacting the process and final film quality. Common precursors include:

• Zirconium (IV) n-propoxide: A widely used alkoxide precursor.

• Zirconium (IV) nitrate pentahydrate: A water-soluble precursor that can be used in aqueous sol-gel routes.[9][10]

• Zirconium acetylacetonate: A chelating agent can be added to modify the hydrolysis and condensation rates, improving the stability of the precursor solution.[11]

• Zirconium oxychloride: Another water-soluble precursor option.[7]

The choice of precursor can influence the stability of the sol-gel, the reaction kinetics, and the final microstructure of the PZT film. For instance, using chelating agents like acetylacetone can help to reduce the hydrolysis rate of zirconium alkoxides.[6]

Q3: How can I prevent the formation of the pyrochlore phase in my PZT films?

A3: Preventing the formation of the undesired pyrochlore phase is critical for achieving good ferroelectric properties. Here are some strategies:

• Control Pyrolysis Temperature: The pyrolysis temperature plays a crucial role. Studies have shown that films pyrolyzed at temperatures below 300°C tend to be pyrochlore-free, while higher temperatures can promote the coexistence of pyrochlore and perovskite phases.[3][12]

• Ensure Sufficient Lead Content: Lead volatility at high temperatures can lead to a lead deficiency, which favors the formation of the pyrochlore phase.[5] Using a slight excess of a lead precursor (e.g., 10-20% excess lead acetate) in the initial solution can compensate for this loss.[5][13]

• Optimize Annealing Conditions: The annealing temperature and atmosphere are critical. Annealing at temperatures above 600°C in an oxygen atmosphere can help eliminate the pyrochlore phase.[3]

• Utilize Seed Layers: The use of a seed layer, such as a thin layer of TiO2, can promote the nucleation of the perovskite phase and suppress the formation of pyrochlore.[14][15]

Troubleshooting Guides

Problem 1: Film Cracking

Symptoms: Visible cracks on the surface of the PZT film after deposition and annealing.

Possible Causes & Solutions:

Cause	Solution	Citation
High Residual Stress	Residual stress between the spin-coated layers, often due to a mismatch in thermal expansion during annealing, is a primary cause of cracking. Modifying the annealing process, for instance by using a layer-by-layer annealing approach, can help mitigate this.	[2]
Thick Single Layers	Attempting to deposit a thick single layer (typically > 0.1 µm) often results in cracking upon drying and annealing.
Inappropriate Solvent/Additive	The choice of solvent and additives can influence film stress. The addition of polyethylene glycol (PEG) to the precursor solution has been shown to help eliminate cracks by reducing residual stress.	[16]
Rapid Heating/Cooling Rates	Rapid temperature changes during annealing can induce thermal shock and lead to cracking. Use a slower, more controlled heating and cooling rate.	[9]

Troubleshooting Workflow for Film Cracking:

Caption: Troubleshooting workflow for addressing film cracking.

Problem 2: Presence of Pyrochlore Phase

Symptoms: X-ray diffraction (XRD) analysis shows peaks corresponding to the pyrochlore phase in addition to the desired perovskite phase.

Possible Causes & Solutions:

Cause	Solution	Citation
Inadequate Pyrolysis Temperature	Pyrolysis at temperatures above 350°C can lead to the formation of the pyrochlore phase.	[3][12]
Lead Deficiency	Volatilization of lead during high-temperature annealing is a common cause of pyrochlore formation.	[5]
Incomplete Perovskite Transformation	The transformation from the intermediate pyrochlore phase to the perovskite phase may be incomplete.	[4]

Troubleshooting Workflow for Pyrochlore Phase Formation:

References

• 1. US20100323107A1 - Method for preparing and forming a thick coating of PZT using sol-gel process - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Phase Transformations in PZT Thin Films Prepared by Polymeric Chemical Method [scirp.org]
• 4. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 5. mdpi.com [mdpi.com]
• 6. scielo.br [scielo.br]
• 7. cdmf.org.br [cdmf.org.br]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Effects of Acetylacetone Additions on PZT Thin Film Processing | Semantic Scholar [semanticscholar.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Preparation of Lead Zirconate Titanate Film by Sol-gel Method and Its Characterization - Neliti [neliti.com]
• 14. pubs.aip.org [pubs.aip.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Overcoming issues with hygroscopic nature of zirconyl nitrate hydrate

Welcome to the Technical Support Center for Zirconyl Nitrate Hydrate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the challenges posed by the hygroscopic nature of zirconyl nitrate hydrate.

Frequently Asked Questions (FAQs)

Q1: What is zirconyl nitrate hydrate and why is it hygroscopic?

A1: Zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O) is a white, crystalline solid that serves as a precursor in the synthesis of various zirconium-based materials, including catalysts and ceramics.[1] Its hygroscopic nature means it readily attracts and absorbs moisture from the atmosphere. This property is attributed to the strong affinity of the zirconium cation and nitrate anions for water molecules. When exposed to ambient air, the compound can become damp and form clumps, which can complicate accurate measurements and handling.[2]

Q2: What are the common problems encountered when working with zirconyl nitrate hydrate?

A2: Due to its hygroscopic nature, researchers often face the following issues:

• Inaccurate Weighing: Absorption of atmospheric moisture can lead to erroneously high mass readings, resulting in incorrect stoichiometry in reactions.

• Clumping and Poor Flowability: The powder can become sticky and form clumps, making it difficult to handle, dispense, and ensure homogeneous mixing.[3]

• Alteration of Chemical Properties: The variable water content can affect the reactivity and thermal decomposition profile of the material, leading to inconsistencies in experimental outcomes.[4]

• Difficulty in Dissolution: In some cases, partially hydrated or clumped material may not dissolve uniformly in solvents.[5]

Q3: How should I store zirconyl nitrate hydrate to minimize moisture absorption?

A3: Proper storage is crucial for maintaining the integrity of zirconyl nitrate hydrate. It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[6] The use of a desiccator containing a suitable drying agent (e.g., silica gel, phosphorus pentoxide) is highly recommended for laboratory-scale quantities. For long-term storage, consider placing the sealed container inside a secondary enclosure with a desiccant.

Troubleshooting Guides

Issue 1: Inaccurate mass measurements due to moisture absorption.

• Problem: The mass of the zirconyl nitrate hydrate sample keeps increasing on the analytical balance.

• Solution:

  • Work Quickly: Minimize the exposure time of the compound to the ambient atmosphere. Have all necessary equipment and containers ready before opening the stock bottle.

  • Use a Controlled Environment: If possible, handle and weigh the material inside a glovebox with a dry, inert atmosphere (e.g., nitrogen or argon).[6][7]

  • Weighing by Difference: Pre-weigh a sealed vial. Quickly add the approximate amount of zirconyl nitrate hydrate, seal the vial, and re-weigh. The difference in mass will be the mass of your sample. This method minimizes the time the compound is exposed to air.[8]

  • Use a Desiccator: If a glovebox is not available, place the weighing vessel and a container of desiccant inside the balance chamber to create a localized dry environment.[9]

Issue 2: The zirconyl nitrate hydrate powder is clumpy and difficult to handle.

• Problem: The powder has formed aggregates and does not flow freely, making it difficult to transfer and dispense accurately.

• Solution:

  • Drying: If the material has already absorbed moisture, it may be necessary to dry it before use. A common method is drying in a vacuum oven at a controlled temperature. (See Experimental Protocol 1).

  • Mechanical Agitation: For minor clumping, gentle mechanical agitation with a dry spatula inside a controlled environment (like a glovebox) can help break up aggregates.

  • Proper Storage: To prevent future clumping, always store the material as recommended in the FAQs.

Issue 3: Inconsistent experimental results when using zirconyl nitrate hydrate from different batches or at different times.

• Problem: Syntheses or experiments are not reproducible, potentially due to varying water content in the zirconyl nitrate hydrate.

• Solution:

  • Quantify Water Content: Before each experiment, determine the exact water content of the zirconyl nitrate hydrate being used. This can be achieved using techniques like Karl Fischer titration or Thermogravimetric Analysis (TGA). (See Experimental Protocols 2 and 3).

  • Standardize the Material: Dry the zirconyl nitrate hydrate to a consistent hydration state before use. This will ensure that the starting material is the same for each experiment.

  • Adjust Stoichiometry: Based on the determined water content, adjust the mass of the zirconyl nitrate hydrate used in your reaction to ensure the correct molar amount of the anhydrous compound is added.

Quantitative Data

Compound	Deliquescence Relative Humidity (DRH) at 298 K (%)
Ammonium Nitrate	~62
Sodium Nitrate	~74
Calcium Nitrate	~50

Note: This data is for comparative purposes only and was not found for zirconyl nitrate hydrate in the conducted searches.

Experimental Protocols

Protocol 1: Drying of Zirconyl Nitrate Hydrate using a Vacuum Oven

Objective: To reduce the water content of hygroscopic zirconyl nitrate hydrate to a more consistent state.

Materials:

• Zirconyl nitrate hydrate

• Shallow, wide-mouthed glass weighing dish (e.g., a crystallization dish)

• Vacuum oven with temperature control

• Desiccator with a fresh desiccant

Procedure:

• Spread a thin layer of the zirconyl nitrate hydrate powder in the weighing dish. A thinner layer facilitates more efficient drying.

• Place the dish in the vacuum oven.

• Heat the oven to a moderate temperature (e.g., 60-80 °C). Higher temperatures may lead to the decomposition of the nitrate groups.[4]

• Once the desired temperature is reached, slowly apply a vacuum. A gradual application of vacuum prevents the powder from being dispersed.

• Dry the material under vacuum for a predetermined period (e.g., 4-12 hours). The optimal time will depend on the initial water content and the amount of material.

• After the drying period, turn off the vacuum and allow the oven to cool to room temperature before venting with a dry, inert gas like nitrogen.

• Quickly transfer the dried material to a desiccator for storage before use.

• It is recommended to determine the final water content using Karl Fischer titration or TGA to confirm the effectiveness of the drying process.

Protocol 2: Determination of Water Content by Karl Fischer Titration

Objective: To accurately quantify the water content in a sample of zirconyl nitrate hydrate.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Appropriate Karl Fischer reagents (e.g., one-component or two-component systems)

• Anhydrous methanol or other suitable solvent

• Airtight syringe or weighing boat for sample introduction

• Zirconyl nitrate hydrate sample

Procedure:

• Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves adding the solvent to the titration vessel and pre-titrating to a dry endpoint to eliminate any residual moisture in the solvent.

• Accurately weigh a small amount of the zirconyl nitrate hydrate sample (the exact mass will depend on the expected water content and the type of titrator used). To minimize moisture absorption during weighing, use an analytical balance in a low-humidity environment or a glovebox, and work quickly.

• Quickly and carefully introduce the weighed sample into the titration vessel.

• Start the titration. The instrument will automatically add the Karl Fischer reagent until all the water in the sample has reacted.

• The instrument will calculate and display the water content, usually as a percentage or in parts per million (ppm).

• It is good practice to perform the measurement in triplicate to ensure accuracy and precision.

Protocol 3: Analysis of Water Content and Decomposition by Thermogravimetric Analysis (TGA)

Objective: To determine the water content and observe the thermal decomposition profile of zirconyl nitrate hydrate.

Materials:

• Thermogravimetric Analyzer (TGA)

• TGA sample pans (e.g., alumina or platinum)

• Zirconyl nitrate hydrate sample

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Accurately weigh a small amount of the zirconyl nitrate hydrate sample (typically 5-10 mg) into a TGA pan.

• Place the sample pan in the TGA furnace.

• Program the TGA with the desired temperature profile. A typical profile would be to heat from room temperature to a temperature above the expected final decomposition (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a constant flow of inert gas.

• Start the analysis. The TGA will record the mass of the sample as a function of temperature.

• Analyze the resulting TGA curve (thermogram). The initial weight loss at lower temperatures (typically below 200°C) corresponds to the loss of adsorbed and hydrated water.[4] Subsequent weight losses at higher temperatures represent the decomposition of the nitrate groups to form zirconium oxide.[4]

• The percentage of weight loss in the initial step can be used to calculate the water content of the sample.

Diagrams

Experimental Workflow for Handling Zirconyl Nitrate Hydrate.

Troubleshooting Flowchart for Inconsistent Results.

References

• 1. Removal of the Harmful Nitrate Anions from Potable Water Using Different Methods and Materials, including Zero-Valent Iron - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hygroscopy - Wikipedia [en.wikipedia.org]
• 3. seiwag-us.com [seiwag-us.com]
• 4. researchgate.net [researchgate.net]
• 5. Experimental Determination of the Deliquescence Relative Humidity and Conductivity of Multicomponent Salt Mixtures | Semantic Scholar [semanticscholar.org]
• 6. ossila.com [ossila.com]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. espublisher.com [espublisher.com]

Technical Support Center: Large-Scale Production of Zirconium Oxide Hydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the large-scale production of zirconium oxide hydrate.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of zirconium oxide hydrate, presented in a question-and-answer format.

Issue 1: Low or No Precipitation of Zirconium Oxide Hydrate

• Question: I'm not observing the expected amount of precipitate after adding the alkaline solution to my zirconium salt precursor. What could be the issue?

• Answer: A low yield of zirconium oxide hydrate precipitate can be attributed to several factors. Firstly, an incorrect pH is a common culprit; the precipitation of zirconium hydroxide is highly pH-dependent. If the pH of the solution is below 7.0, the precipitation may be incomplete.[1] Secondly, insufficient mixing of the reactants can lead to localized areas of low supersaturation, hindering precipitate formation. Ensure vigorous and consistent stirring during the addition of the precipitating agent. Lastly, the concentration of your precursor solution might be too low.

Issue 2: Formation of a Gelatinous and Difficult-to-Filter Precipitate

• Question: The zirconium oxide hydrate I've synthesized is gelatinous and clogs my filtration system. How can I improve its filterability?

• Answer: The formation of a gelatinous precipitate is a frequent challenge in zirconium oxide hydrate synthesis.[2] This issue often arises from rapid precipitation. To obtain a more granular and easily filterable product, consider the following adjustments:

  • Slower Addition of Precipitant: Add the alkaline solution dropwise or at a controlled, slow rate to the zirconium salt solution while stirring vigorously. This promotes the formation of denser particles rather than a gelatinous network.[3]

  • Homogeneous Precipitation: Employ a method like the thermal decomposition of urea to generate hydroxyl ions slowly and uniformly throughout the solution, leading to a more manageable precipitate.

  • Aging the Precipitate: Allowing the precipitate to age in the mother liquor for a defined period (e.g., 1-2 hours) at a controlled temperature can promote particle growth and improve filterability.[3]

  • Intermediate Salt Precipitation: In some industrial processes, an intermediate like basic zirconium sulfate is precipitated first, which is then converted to a more granular zirconium oxide hydrate.[2]

Issue 3: Undesirable Particle Size or Broad Particle Size Distribution

• Question: My final zirconium oxide hydrate product has a particle size that is too large/small, or the size distribution is too broad for my application. How can I control the particle size?

• Answer: Particle size control is critical for many applications. Several parameters influence the final particle size:

  • pH: The pH of the precipitation has a significant impact on particle size. Generally, increasing the pH can lead to a decrease in grain size.[4]

  • Stirring Speed: The stirring rate during precipitation affects the homogeneity of the reaction mixture. Higher stirring speeds generally lead to smaller and more uniform particles up to a certain point, beyond which agglomeration might occur.[5]

  • Temperature: Both the reaction temperature and subsequent calcination temperature play a crucial role. Higher calcination temperatures typically lead to an increase in crystallite size.

  • Precursor Concentration: The concentration of the zirconium salt solution can influence nucleation and growth rates, thereby affecting the final particle size.

  • Additives: The use of surfactants or other additives can help control particle growth and prevent agglomeration.

Issue 4: Incorrect Crystalline Phase of the Final Zirconia Product

• Question: After calcination, my zirconia powder is not in the desired crystalline phase (e.g., I need tetragonal but I'm getting monoclinic). How can I control the crystal phase?

• Answer: The crystalline phase of zirconia (monoclinic, tetragonal, or cubic) is influenced by several factors during the synthesis of the hydrate precursor and subsequent thermal treatment:

  • pH of Precipitation: The pH at which the zirconium oxide hydrate is precipitated can influence the resulting zirconia phase after calcination. For instance, precipitation at a basic pH (e.g., pH 9) can favor the formation of the tetragonal phase.[4]

  • Calcination Temperature and Time: The temperature and duration of the heat treatment are critical. The tetragonal phase is often a metastable phase that transforms to the more stable monoclinic phase at higher temperatures. Precise control over the calcination profile is essential.

  • Impurities/Dopants: The presence of certain ions can stabilize different phases. For example, yttria is a well-known stabilizer for the tetragonal and cubic phases.

  • Particle Size: At the nanoscale, the tetragonal phase can be more stable than in the bulk material. Therefore, controlling the particle size of the hydrate precursor can indirectly influence the final crystal phase.

Issue 5: Product Contamination

• Question: My final zirconium oxide hydrate product contains significant impurities. What are the common sources of contamination and how can I minimize them?

• Answer: Impurities can be introduced from the raw materials or during the process. Common impurities include silica, sodium, chlorides, and sulfates.[2]

  • Raw Material Purity: Start with high-purity zirconium precursors. Be aware that some commercial zirconium salts may contain residual chlorides from their synthesis process.[4]

  • Washing Protocol: Thorough washing of the precipitate is crucial to remove unreacted precursors and byproducts. Multiple washes with deionized water are recommended.[3] In some cases, washing with a dilute ammonium hydroxide solution can be effective. For organic contaminants, ultrasonic cleaning with a detergent solution can be employed.[6]

  • Process Control: Avoid introducing contaminants from glassware or other equipment. Ensure all equipment is thoroughly cleaned before use.

Frequently Asked Questions (FAQs)

• Q1: What is the typical chemical formula for zirconium oxide hydrate?

  • A1: Zirconium oxide hydrate is often represented by the general formula ZrO₂·nH₂O, indicating that it is a hydrated form of zirconium dioxide with a variable amount of water. It is sometimes also referred to as zirconium hydroxide, although it does not have a simple Zr(OH)₄ structure.[2]

• Q2: What are the most common precursor salts for synthesizing zirconium oxide hydrate?

  • A2: The most commonly used precursors are zirconium oxychloride (ZrOCl₂·8H₂O) and zirconium oxynitrate (ZrO(NO₃)₂·xH₂O) due to their solubility in water.[3]

• Q3: How does the pH of the precipitation reaction affect the properties of zirconium oxide hydrate?

  • A3: The pH is a critical parameter that influences particle size, morphology, surface area, and the crystalline phase of the resulting zirconia after calcination. For example, precipitation at a pH of around 9 has been shown to produce tetragonal zirconia after heat treatment.[4]

• Q4: What is the importance of the calcination step?

  • A4: Calcination is a high-temperature heat treatment that converts the amorphous zirconium oxide hydrate into crystalline zirconium dioxide (zirconia). The temperature and duration of calcination determine the final crystal phase, crystallite size, and surface area of the zirconia powder.

• Q5: What are the key characterization techniques for zirconium oxide hydrate and zirconia?

  • A5: Common characterization techniques include:

    • X-ray Diffraction (XRD): To determine the crystalline phase and crystallite size.[3]

    • Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To visualize the morphology and particle size.[3]

    • Dynamic Light Scattering (DLS): To measure the particle size distribution in a suspension.[3]

    • Thermogravimetric Analysis (TGA): To study the thermal decomposition and water content.

    • Brunauer-Emmett-Teller (BET) analysis: To determine the specific surface area.

Data Presentation

Table 1: Effect of pH on Zirconia Particle Size and Crystal Phase (Hydrothermal Synthesis)

pH Value	Average Particle Size (nm)	Crystal Phase Composition
2.6	~11	100% Monoclinic
7.0	~13	83% Monoclinic, 17% Tetragonal
11.0	~14	71% Monoclinic, 29% Tetragonal
14.0	~98	100% Monoclinic

Data synthesized from a study on hydrothermal synthesis of ZrO₂ nanoparticles.

Table 2: Effect of Stirring Rate on Zirconia Crystallite Size and Hardness (Sol-Gel Synthesis)

Stirring Rate (rpm)	Crystallite Size (nm)	Hardness (HV)	Predominant Phase
200	~25	1181	Monoclinic + Tetragonal
300	~10	1543	Tetragonal
400	~18	1350	Monoclinic + Tetragonal
500	~22	1260	Monoclinic + Tetragonal
600	~28	1210	Monoclinic + Tetragonal

Data synthesized from a study on the effect of stirring rate on zirconia sol.[5]

Experimental Protocols

1. Sol-Gel Synthesis of Zirconium Oxide Hydrate

• Materials: Zirconium(IV) oxychloride octahydrate (ZrOCl₂·8H₂O), Ammonium hydroxide (NH₄OH), Deionized water.

• Procedure:

  • Prepare a precursor solution by dissolving a specific molar concentration of ZrOCl₂·8H₂O in deionized water with continuous stirring until the solution is clear.[3]

  • Slowly add a solution of ammonium hydroxide dropwise to the zirconium precursor solution while stirring vigorously. The addition of the base will induce the hydrolysis of the zirconium salt and the precipitation of zirconium hydroxide.[3]

  • Monitor the pH of the solution and stop the addition of ammonium hydroxide once the desired pH is reached (e.g., pH 9 for obtaining the tetragonal phase after calcination).[4]

  • Allow the resulting white precipitate to age by stirring for a defined period (e.g., 1-2 hours) at a controlled temperature to promote particle growth.[3]

  • Separate the precipitate from the solution by filtration or centrifugation.

  • Wash the collected precipitate multiple times with deionized water to remove unreacted precursors and byproducts.[3]

  • Dry the purified precipitate in an oven at a low temperature (e.g., 60-80 °C) to obtain zirconium oxide hydrate powder.[3]

  • For conversion to zirconia, calcine the dried powder at a specific temperature (e.g., 500-700 °C) for a set duration.

2. Hydrothermal Synthesis of Zirconium Oxide Hydrate

• Materials: Zirconium(IV) oxychloride octahydrate (ZrOCl₂·8H₂O), Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH), Deionized water.

• Procedure:

  • Dissolve a specific amount of ZrOCl₂·8H₂O in deionized water.

  • Adjust the pH of the solution to the desired value using a NaOH or NH₄OH solution.

  • Transfer the solution to a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it to a specific temperature (e.g., 150-250 °C) for a defined period (e.g., 12-24 hours).

  • After the hydrothermal treatment, allow the autoclave to cool down to room temperature.

  • Collect the resulting precipitate by filtration or centrifugation.

  • Wash the precipitate thoroughly with deionized water and then with ethanol to remove any remaining impurities.

  • Dry the final product in an oven at a low temperature (e.g., 60-80 °C).

Mandatory Visualization

Caption: Troubleshooting workflow for low yield of zirconium oxide hydrate.

Caption: Logical workflow for troubleshooting particle size issues.

References

• 1. CN101337691A - Zirconia hydrate particles and production method thereof - Google Patents [patents.google.com]
• 2. US5002749A - Process for the manufacture of zirconium oxide hydrate from granular crystallized zirconium oxide - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. i-asem.org [i-asem.org]
• 6. Comparison of Different Cleaning Procedures for Decontaminating Zirconium Oxide Surface After Polishing - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing residual nitrates in thermally decomposed zirconium oxide

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the thermal decomposition of zirconium salts to produce zirconium oxide, with a specific focus on minimizing residual nitrate impurities.

Frequently Asked Questions (FAQs)

Q1: What is the typical thermal decomposition pathway for zirconium nitrate?

The thermal decomposition of zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O) into zirconium oxide (ZrO₂) is a multi-step process. It begins with the loss of adsorbed and lattice water at lower temperatures. This is followed by the decomposition of the nitrate groups and the formation of intermediate basic nitrates. As the temperature increases, these intermediates convert to an amorphous form of ZrO₂, which then undergoes a phase transition to crystalline ZrO₂ at higher temperatures, typically around 450°C.[1][2]

Q2: What is the recommended calcination temperature to ensure complete removal of residual nitrates?

While the phase transition to crystalline ZrO₂ can begin around 450°C, achieving complete decomposition and removal of all nitrate residues often requires higher temperatures.[1][2] Some studies indicate that temperatures exceeding 780°C (1053 K) are necessary to ensure the process is complete.[3] The optimal temperature can be a trade-off, as higher temperatures can lead to increased particle agglomeration and grain growth.[4] For specialized applications requiring high crystallinity, sintering temperatures can range from 1300°C to 1700°C.[5]

Q3: How does the heating rate during calcination affect the final product?

The heating rate is a critical parameter. A slow heating rate, for instance 15°C/hour, helps to maintain thermal equilibrium between the sample and the furnace atmosphere. This allows for a more controlled and complete decomposition at each stage of the process, reducing the likelihood of trapping nitrates within the material structure.

Q4: Can the furnace atmosphere influence the removal of nitrates?

Yes, the atmosphere plays a significant role. Typically, calcination is performed in an oxidizing atmosphere (e.g., air) to facilitate the conversion of the nitrate precursor to the oxide form. Using a reducing atmosphere, such as hydrogen, can lower the decomposition temperature for some metal nitrates.[6] However, using a nitrogen atmosphere at high temperatures can lead to the unintended formation of zirconium oxynitrides.[7][8]

Q5: What analytical methods can be used to confirm the absence of residual nitrates?

Several analytical techniques are effective for detecting residual nitrates:

• Fourier Transform Infrared Spectroscopy (FT-IR): This method is highly sensitive to the vibrational modes of nitrate (NO₃⁻) groups and can provide qualitative confirmation of their presence or absence in the final ZrO₂ powder.[2]

• Ion Chromatography (IC): IC is a quantitative method used to measure the concentration of nitrate and nitrite ions in a sample after it has been dissolved or leached.[9][10]

• Thermogravimetric Analysis (TGA): TGA can be used to monitor the weight loss of the precursor as a function of temperature. A TGA curve that becomes flat, showing no further weight loss at temperatures where nitrates decompose, indicates the completion of the reaction.[11][12]

Troubleshooting Guide

Issue: Residual nitrates are detected in the final zirconium oxide powder.

This is a common issue that can compromise the purity and performance of the final material. Follow this guide to diagnose and resolve the problem.

Potential Cause	Recommended Action	Supporting Evidence
Insufficient Calcination Temperature	Increase the final calcination temperature. A temperature hold between 800°C and 1000°C is often sufficient for complete nitrate removal.	Decomposition to zirconium oxides is reported to be complete at temperatures above 780°C (1053 K).[3]
Inadequate Dwell Time	Increase the duration of the temperature hold at the peak calcination temperature. A dwell time of 2-4 hours is a typical starting point.	Higher sintering temperatures combined with specific dwell times can significantly affect the material's final properties.[5][13]
Excessively Fast Heating Rate	Reduce the heating ramp rate to allow for gradual and complete decomposition of intermediates. A rate of 5-10°C/min is recommended.	Slower heating rates help achieve thermal equilibrium, which is crucial for complete decomposition.
Atmosphere Control Issues	Ensure a consistent flow of an oxidizing atmosphere (e.g., air or oxygen) through the furnace to facilitate the conversion of nitrates to oxides.	The reaction atmosphere significantly influences decomposition pathways and end products.[6][14]
Precursor Inhomogeneity	Ensure the starting zirconium nitrate precursor is a fine, homogenous powder. Grinding the precursor can help.	The physical state of the precursor can affect decomposition kinetics. Fine powders generally react more readily.[15]

Quantitative Data Summary

The following tables summarize key quantitative data gathered from various studies.

Table 1: Key Temperatures in the Thermal Decomposition of Zirconium Salts

Process	Zirconium Salt Precursor	Temperature Range (°C)	Notes	Reference(s)
Initial Water Loss	Zirconyl Nitrate Hydrate	100 - 250	Loss of physically adsorbed and hydrated water.	[1][16]
Nitrate Decomposition	Zirconyl Nitrate Hydrate	250 - 450	Decomposition of nitrate groups and formation of intermediates.	[1]
Crystallization to t-ZrO₂	Zirconyl Nitrate dihydrate	~400	Formation of metastable tetragonal zirconia.	[2]
Complete Decomposition	Zirconium Nitrate Solutions	> 780	Required for complete conversion to ZrO₂.	[3]
Sintering for Densification	Zirconia Powder	1400 - 1600	Typical range to achieve high density and specific grain structures.	[17][18]

Table 2: Common Analytical Methods for Residual Nitrate Detection

Analytical Method	Principle	Detection Limit	Reference(s)
Ion Chromatography (IC)	Separation and conductivity detection of ions.	0.01 - 1 mg/L (ppm)	[9]
UV-Visible Spectrometry	Colorimetric reaction (e.g., Griess reaction) after reduction of nitrate to nitrite.	~0.07 ppm (nitrite); ~0.2 ppm (nitrate)	[10]
Voltammetry	Electrochemical reduction of nitrate at a mercury drop electrode.	~20 µg/L	[10]
FT-IR Spectroscopy	Absorption of infrared radiation by nitrate vibrational modes.	Qualitative	[2]

Experimental Protocols & Visualizations

Experimental Workflow and Troubleshooting

The following diagrams illustrate a typical experimental workflow for thermal decomposition and a logical approach to troubleshooting the presence of residual nitrates.

Caption: Workflow for ZrO₂ synthesis.

Caption: Troubleshooting residual nitrates.

Protocol 1: Thermal Decomposition of Zirconyl Nitrate Hydrate

Objective: To synthesize zirconium oxide (ZrO₂) powder with minimal residual nitrate content via thermal decomposition.

Materials:

• Zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O)

• Alumina or quartz crucible

• High-temperature tube or box furnace with atmospheric control

Procedure:

• Weigh a desired amount of zirconyl nitrate hydrate powder and place it into a clean, dry crucible. Distribute the powder evenly to create a thin layer, maximizing surface area.

• Place the crucible into the center of the furnace.

• Begin flowing an oxidizing atmosphere (e.g., dry air) through the furnace at a steady rate.

• Program the furnace with the following temperature profile:

  • Ramp 1: Heat from room temperature to 200°C at a rate of 10°C/minute. Hold for 1 hour to remove moisture.

  • Ramp 2: Heat from 200°C to the final calcination temperature (e.g., 850°C) at a rate of 5°C/minute. A slower ramp rate is crucial for complete decomposition.

  • Dwell: Hold at the final temperature for 2 to 4 hours to ensure all nitrate species are removed.

  • Cooling: Allow the furnace to cool naturally to room temperature.

• Once cooled, carefully remove the crucible containing the white zirconium oxide powder.

• Store the final product in a desiccator to prevent moisture absorption.

Protocol 2: FT-IR Analysis for Residual Nitrates

Objective: To qualitatively assess the final ZrO₂ powder for the presence of residual nitrate groups.

Materials:

• Synthesized ZrO₂ powder

• Potassium bromide (KBr), FT-IR grade

• Agate mortar and pestle

• Pellet press

• FT-IR spectrometer

Procedure:

• Thoroughly dry the ZrO₂ powder and KBr in an oven at 110°C for at least 2 hours to remove any adsorbed water.

• In the agate mortar, mix approximately 1-2 mg of the ZrO₂ powder with 100-200 mg of KBr.

• Grind the mixture until it becomes a fine, homogeneous powder. This minimizes scattering of the IR beam.

• Transfer the powder to the pellet press die and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Place the KBr pellet into the sample holder of the FT-IR spectrometer.

• Acquire the infrared spectrum, typically over a range of 4000 to 400 cm⁻¹.

• Analysis: Examine the resulting spectrum for characteristic absorption bands of the nitrate group. A strong, sharp peak typically appears around 1384 cm⁻¹, which is indicative of the N-O stretching vibration in an ionic nitrate. The absence of this peak suggests the successful removal of nitrate from the sample.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
• 5. The effect of zirconia sintering temperature on flexural strength, grain size, and contrast ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. daneshyari.com [daneshyari.com]
• 8. researchgate.net [researchgate.net]
• 9. ANALYTICAL METHODS - Toxicological Profile for Nitrate and Nitrite - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Table 7-2, Analytical Methods for Determining Nitrate and Nitrite in Environmental Samples - Toxicological Profile for Nitrate and Nitrite - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. fishersci.com [fishersci.com]
• 17. Effect of sintering temperature on color stability and translucency of various zirconia systems after immersion in coffee solution - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Effect of sintering temperature on translucency parameter of zirconia blocks - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting pH for controlled precipitation of zirconium hydroxide from nitrate solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the controlled precipitation of zirconium hydroxide from nitrate solutions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for precipitating zirconium hydroxide from a zirconium nitrate solution?

The optimal pH for the precipitation of zirconium hydroxide can vary depending on the desired characteristics of the precipitate. A pH of 7.0 has been identified as optimal for preparing zirconium hydroxide with good adsorptive capacity.[1] For achieving a fast filtration rate, a final pH in the range of 8 to 9 is recommended.[2] In some protocols, precipitation is carried out at a pH of 9-10 to minimize the processes of olation and oxolation, which can lead to the formation of polymeric compounds.[3] It is also reported that precipitating at a pH of 10 with ammonia can be an optimal condition for synthesizing zirconia from zirconyl chloride.[4]

Q2: What are common precipitating agents for zirconium hydroxide?

Ammonium hydroxide is a frequently used precipitating agent for zirconium hydroxide from zirconium salt solutions.[4][5][6][7] Other strong bases such as sodium hydroxide can also be used to precipitate zirconium hydroxide.[8] The choice of precipitating agent can influence the properties of the resulting zirconium sol; for instance, using ammonia as a precipitating agent can result in a high-viscosity sol, while a combination of ammonia and NH4Cl solution can yield a sol with low viscosity and high solid content.[9]

Q3: How does the precipitation pH affect the final product?

The precipitation pH significantly influences the properties of the resulting hydrous zirconium dioxide. Precipitation at a pH of 6 or lower can result in a product containing excess sorbed nitrate ions.[6] Conversely, precipitating at a pH of 7 or higher can lead to the inclusion of excess ammonium ions.[6] These differences in composition can affect the thermolysis process and the morphology of the final product.[6] Samples prepared at a pH of 7 or higher tend to have a more developed surface area.[6]

Q4: What is the underlying chemical process during the precipitation of zirconium hydroxide?

The precipitation of zirconium hydroxide from a zirconium nitrate solution is a result of hydrolysis. As a base is added and the pH increases, the zirconium cations (Zr⁴⁺) in the solution undergo hydrolysis, reacting with hydroxide ions (OH⁻) to form zirconium hydroxide, Zr(OH)₄, which is insoluble in water and precipitates out of the solution.[10] The initial zirconium species in an acidic aqueous solution is often a hydrated ion. The addition of a base neutralizes the acid and provides the hydroxide ions necessary for the precipitation reaction.

Troubleshooting Guide

Q1: My zirconium hydroxide precipitate is gelatinous and difficult to filter. How can I improve its filterability?

A gelatinous precipitate is a common issue. To obtain a more readily filterable precipitate, consider the following:

• Adjusting the final pH: Bringing the final pH to a range of 8-9 has been shown to improve filtration rates.[2]

• Using additives: The addition of salicylate ions to the ammonium hydroxide precipitating agent has been demonstrated to yield a non-gelatinous precipitate that can be easily filtered under vacuum.[7]

Q2: The particle size of my precipitate is not consistent. What factors control particle size?

Inconsistent particle size can be due to several factors:

• Rate of addition of the precipitating agent: A slow and controlled addition of the base allows for more uniform nucleation and growth of particles.

• Stirring rate: Adequate and consistent mixing ensures a homogeneous pH throughout the solution, which is crucial for uniform precipitation.

• Temperature: Temperature can affect both the hydrolysis kinetics and the solubility of the precipitate, thereby influencing particle size.

• Aging time: The duration the precipitate is left in the mother liquor can impact particle size and morphology due to processes like olation and oxolation.[3]

Q3: I am observing co-precipitation of other metal ions from my solution. How can I improve the purity of my zirconium hydroxide?

Co-precipitation of other metal ions, such as aluminum and iron, can be a challenge.[11] To enhance the purity of the zirconium hydroxide precipitate:

• Precise pH control: Different metal hydroxides precipitate at different pH values. By carefully controlling the pH, it is possible to selectively precipitate zirconium hydroxide while keeping other metal ions in the solution. For example, in a sulfuric acid leach solution, niobium can be preferentially precipitated by adjusting the pH to around 1.0 before precipitating zirconium at a higher pH.[11]

• Washing the precipitate: Thoroughly washing the precipitate with deionized water helps to remove any soluble impurities that may be trapped in the precipitate.

Data Presentation

Table 1: Effect of Final pH on Filtration Rate of Zirconium Hydroxide Slurry

Final pH of Precipitation	Filtration Rate (L/min·m²) for a 5-6 mm thick filter cake
8 to 9	3 to 4

Data sourced from experiments conducted at approximately 600 torr vacuum.[2]

Table 2: Influence of Precipitation pH on Adsorption Capacity of Hydrous Zirconium Oxide for Phosphate

Precipitant pH	Maximum Phosphate Adsorption Capacity at pH 7 (mg/g)
5.3	53.6
7.1	67.3
10.5	53.1

Data derived from the Langmuir isotherm model in the absence of Mg²⁺.[12]

Experimental Protocols

Protocol: Controlled Precipitation of Zirconium Hydroxide Using Ammonium Hydroxide

• Preparation of Zirconium Nitrate Solution: Dissolve a known quantity of zirconium nitrate (e.g., ZrO(NO₃)₂·xH₂O) in deionized water to achieve the desired initial zirconium concentration (e.g., 0.2 M).[6]

• Setup: Place the zirconium nitrate solution in a beaker equipped with a magnetic stirrer. Begin stirring at a constant rate to ensure homogeneity.

• pH Adjustment: Slowly add a concentrated aqueous solution of ammonium hydroxide dropwise to the zirconium nitrate solution. Monitor the pH of the solution continuously using a calibrated pH meter.

• Precipitation: Continue adding the ammonium hydroxide until the target pH (e.g., 9-10) is reached and maintained.[3][4] A white precipitate of zirconium hydroxide will form.

• Aging: Allow the precipitate to age in the mother liquor for a specified period (e.g., 10 hours) while maintaining gentle stirring.[1] This step can influence the particle characteristics. To avoid extensive olation and oxolation, this time can be minimized.[3]

• Filtration: Separate the precipitate from the solution by vacuum filtration.

• Washing: Wash the precipitate cake with deionized water multiple times to remove any residual soluble salts.

• Drying: Dry the washed precipitate in an oven at a controlled temperature (e.g., below 100°C) for a sufficient duration (e.g., 72 hours) to obtain the final zirconium hydroxide powder.[1]

Visualizations

Caption: Experimental workflow for zirconium hydroxide precipitation.

Caption: Chemical principle of zirconium hydroxide precipitation.

References

• 1. [Preparation and characterization of zirconium hydroxide powder for fluoride adsorption] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. osti.gov [osti.gov]
• 6. researchgate.net [researchgate.net]
• 7. US2610104A - Precipitation of zirconium hydrox- - Google Patents [patents.google.com]
• 8. Zirconium nitrate - Sciencemadness Wiki [sciencemadness.org]
• 9. researchgate.net [researchgate.net]
• 10. News - What is the use of zirconium hydroxide? [zhuoerchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Effect of precipitation pH and coexisting magnesium ion on phosphate adsorption onto hydrous zirconium oxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Zirconia Synthesis: Zirconium Dinitrate Oxide Hydrate as a Precursor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of zirconia (ZrO₂) synthesized from zirconium dinitrate oxide hydrate and other common precursors. It is designed to assist researchers in selecting the most suitable synthesis strategy based on desired material properties. The information presented is collated from various scientific studies and includes detailed experimental protocols, quantitative data comparisons, and visual workflows to elucidate the synthesis and characterization processes.

Introduction to Zirconia Synthesis

Zirconia is a versatile ceramic material with numerous applications in catalysis, biomedical devices, and pharmaceutical manufacturing due to its excellent thermal stability, mechanical strength, and biocompatibility. The properties of zirconia nanoparticles, such as crystal structure, crystallite size, and surface area, are highly dependent on the synthesis method and the precursor used. Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O), also known as zirconium oxynitrate, is a common precursor for zirconia synthesis, offering advantages in certain synthesis routes. This guide compares zirconia synthesized from this precursor with that from other frequently used precursors like zirconium oxychloride (ZrOCl₂·8H₂O) and zirconium alkoxides (e.g., zirconium n-propoxide).

Comparative Analysis of Zirconia Properties

The choice of precursor significantly influences the final properties of the synthesized zirconia. The following tables summarize the quantitative data from various studies, comparing key characteristics of zirconia derived from different precursors and synthesis methods.

Table 1: Comparison of Crystallite Size and Phase Composition

Precursor	Synthesis Method	Calcination Temp. (°C)	Crystallite Size (nm)	Phase Composition	Reference
Zirconium Dinitrate Oxide Hydrate	Hydrothermal	150	~25	Monoclinic	[1]
Zirconium Dinitrate Oxide Hydrate	Sol-Gel	600	~11	Tetragonal	[2]
Zirconium Oxychloride	Hydrothermal	240 (pH 2.61)	11	Monoclinic	[3]
Zirconium Oxychloride	Hydrothermal	240 (pH 7)	-	Monoclinic + Tetragonal	[3]
Zirconium Oxychloride	Hydrothermal	240 (pH 11)	14	Monoclinic + Tetragonal	[3]
Zirconium Oxychloride	Hydrochloric	240 (pH 14)	98	Monoclinic	[3]
Zirconium Oxychloride	Co-precipitation	700	-	Monoclinic	[4]
Zirconium n-propoxide	Sol-Gel	-	11-21	Predominantly Tetragonal	[5]

Note: "-" indicates data not available in the cited sources.

Table 2: Comparison of Surface Area

Precursor	Synthesis Method	Calcination Temp. (°C)	Surface Area (m²/g)	Reference
Zirconium Dinitrate Oxide Hydrate	Hydrothermal	150	186	[1]
Zirconium Oxychloride	Sol-Gel from Zircon Sand	700 (Fusion at 600°C)	173.97	[6]
Zirconium Oxychloride	Sol-Gel from Zircon Sand	700 (Fusion at 700°C)	125.18	[6]
Zirconium Oxychloride	Sol-Gel from Zircon Sand	700 (Fusion at 800°C)	102.14	[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections provide step-by-step protocols for the synthesis of zirconia using zirconium dinitrate oxide hydrate via hydrothermal and sol-gel methods.

Hydrothermal Synthesis of Zirconia Nanoparticles

This protocol is adapted from a study by M. F. I. et al. (2017).[1]

Materials:

• Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

• Sodium hydroxide (NaOH)

• Deionized water

Procedure:

• Prepare a 0.1 M aqueous solution of zirconium dinitrate oxide hydrate.

• Prepare a 0.2 M aqueous solution of sodium hydroxide.

• Mix equal volumes of the two solutions to achieve a 1:2 molar ratio of the zirconium precursor to NaOH.

• Transfer the resulting solution into a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at 150°C for 4 hours.

• After cooling, centrifuge the solution to collect the precipitate.

• Wash the precipitate multiple times with deionized water and ethanol to remove impurities.

• Dry the final product in an oven.

Sol-Gel Synthesis of Zirconia Nanoparticles

This protocol is based on the work of T. A. Vasanthi and G. Balakrishnan (2020).[2]

Materials:

• Zirconium dinitrate oxide hydrate (Zirconium oxynitrate)

• Citric acid

• Deionized water

Procedure:

• Dissolve a specific amount of zirconium dinitrate oxide hydrate in 20 ml of deionized water and stir for 10 minutes (Solution A).

• Dissolve a specific amount of citric acid in 10 ml of deionized water and stir for 10 minutes (Solution B).

• Add Solution B to Solution A and stir the mixture for 15 minutes.

• Heat the solution to 60°C and maintain for 1 hour.

• Increase the temperature to 90°C and maintain for another hour.

• Further, increase the temperature to 120°C to facilitate gel formation and subsequent powder formation.

• Collect the resulting powder and anneal at 600°C.

Visualization of Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the synthesis and characterization processes described in this guide.

Caption: Workflow for zirconia synthesis via hydrothermal and sol-gel methods.

Caption: Workflow for the characterization of synthesized zirconia nanoparticles.

Discussion

The presented data indicates that both the precursor and the synthesis method play a critical role in determining the final characteristics of zirconia. For instance, hydrothermal synthesis using zirconium dinitrate oxide hydrate at 150°C yields monoclinic zirconia with a high surface area.[1] In contrast, the sol-gel method with the same precursor, followed by calcination at 600°C, results in tetragonal zirconia with a smaller crystallite size.[2]

When comparing different precursors, it is evident that reaction conditions such as pH also have a profound effect. Hydrothermal synthesis using zirconium oxychloride can yield either pure monoclinic or a mixture of monoclinic and tetragonal phases depending on the pH of the solution.[3] The sol-gel method, particularly when starting from zircon sand which is processed to zirconium oxychloride, can produce zirconia with a very high surface area.[6]

The choice of precursor and synthesis route should, therefore, be guided by the desired application. For applications requiring high surface area, such as catalysis, a hydrothermal or a specific sol-gel method might be preferable. For applications where a specific crystalline phase is crucial, careful control over the synthesis parameters, including the precursor and calcination temperature, is necessary.

Conclusion

This guide provides a comparative overview of zirconia synthesis with a focus on zirconium dinitrate oxide hydrate as a precursor. The quantitative data, detailed experimental protocols, and workflow diagrams offer a valuable resource for researchers and professionals in the field. While direct comparative studies are somewhat limited in the literature, the compiled information demonstrates clear trends and the significant influence of synthesis parameters on the final properties of zirconia. Further research focusing on systematic, side-by-side comparisons of different precursors under identical synthesis conditions would be highly beneficial to the scientific community.

References

• 1. Hydrothermal synthesis, characterization and dielectric properties of zirconia nanoparticles - MedCrave online [medcraveonline.com]
• 2. malayajournal.org [malayajournal.org]
• 3. electrochemsci.org [electrochemsci.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. e3s-conferences.org [e3s-conferences.org]

A Comparative Guide to Zirconium Dinitrate Oxide Hydrate and Zirconium Oxychloride as Precursors for Zirconia-Based Materials

For researchers, scientists, and drug development professionals, the choice of precursor is a critical decision in the synthesis of zirconium-based materials, profoundly influencing the physicochemical properties and performance of the final product. This guide provides an objective comparison of two common precursors, Zirconium Dinitrate Oxide Hydrate (ZrO(NO₃)₂·xH₂O) and Zirconium Oxychloride (ZrOCl₂·8H₂O), supported by experimental data to inform precursor selection for applications ranging from catalysis to advanced ceramics and drug delivery systems.

The selection between zirconium dinitrate oxide hydrate and zirconium oxychloride as a precursor for zirconia (ZrO₂) nanoparticles and other zirconium-based materials hinges on the desired characteristics of the final product, such as crystal phase, particle size, and surface area. Both precursors are widely utilized in various synthesis methods, including co-precipitation, sol-gel, and hydrothermal techniques.

Performance Comparison: A Data-Driven Analysis

The properties of the resulting zirconia are highly dependent on the synthesis method and conditions. The following tables summarize key quantitative data from studies utilizing zirconium dinitrate oxide hydrate and zirconium oxychloride precursors under different synthesis routes.

Co-Precipitation Synthesis

Property	Zirconium Dinitrate Oxide Hydrate	Zirconium Oxychloride	Synthesis Conditions & Notes
Average Crystallite Size (nm)	~11[1]	6 - 35[2]	The crystallite size for the oxychloride precursor was dependent on calcination temperature and duration.[2]
Crystal Phase	Tetragonal[1]	Monoclinic (strained) at 650°C, transitional tetragonal to monoclinic at 600°C.[2]	The nitrate precursor, under the specified sol-gel conditions, yielded a tetragonal structure after annealing at 600°C.[1]
BET Surface Area (m²/g)	Not explicitly stated	18.06[2]	The surface area for the oxychloride-derived zirconia was optimized by adjusting co-precipitation and calcination parameters.[2]
Morphology	Agglomerated plate-like structure[1]	Spherical and uniformly shaped particles.[2]	Morphology is significantly influenced by the synthesis and calcination conditions.

Hydrothermal Synthesis

Property	Zirconium Dinitrate Oxide Hydrate	Zirconium Oxychloride	Synthesis Conditions & Notes
Average Crystallite Size (nm)	Not explicitly stated	5.89 (alkaline)[3]	The crystallite size for the oxychloride precursor in supercritical hydrothermal synthesis was the smallest among the tested precursors under alkaline conditions.[3]
Crystal Phase	Monoclinic (under alkaline-free supercritical conditions)[3]	Mixture of monoclinic and tetragonal phases.[3]	In supercritical hydrothermal synthesis, the nitrate precursor exclusively formed the monoclinic phase without alkali, while the oxychloride precursor yielded a mixed-phase product.[3]
Particle Size (nm)	Not explicitly stated	~200[4]	Particle size for the oxychloride precursor was influenced by precursor concentration and reaction temperature.[4]

Signaling Pathways and Logical Relationships

The choice of precursor and synthesis method dictates a cascade of events that determine the final properties of the zirconia material. This relationship can be visualized as a signaling pathway.

Precursor and synthesis method influence on zirconia properties and applications.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are representative experimental protocols for the synthesis and characterization of zirconia nanoparticles.

Co-Precipitation Synthesis of ZrO₂ Nanoparticles from Zirconium Oxychloride

This protocol is a generalized procedure based on common laboratory practices.[2][5]

1. Precursor Solution Preparation:

• Dissolve a specific molar concentration (e.g., 0.3 M) of zirconium oxychloride octahydrate (ZrOCl₂·8H₂O) in deionized water with effective stirring at room temperature.[5]

2. Precipitation:

• Prepare a precipitating agent solution, such as potassium hydroxide (KOH) (e.g., 0.6 M).[5]

• Slowly add the precipitating agent to the zirconium precursor solution under vigorous stirring.

• Continue stirring for a set period (e.g., 1 hour) to ensure complete precipitation.[5]

3. Hydrothermal Treatment (Optional):

• Transfer the resulting white precipitate into a Teflon-lined autoclave and heat in a microwave oven or conventional oven at a specific temperature (e.g., 180°C) for a defined duration (e.g., 16 hours).[5]

4. Washing and Drying:

• Purify the precipitate by washing it multiple times with deionized water and then with ethanol to remove any remaining impurities.[5]

• Dry the washed product in an oven at a suitable temperature.

5. Calcination:

• Calcine the dried powder in a muffle furnace at a specific temperature (e.g., 500°C - 650°C) for several hours (e.g., 4-5 hours) to obtain the crystalline zirconia nanoparticles.[2][5]

Sol-Gel Synthesis of ZrO₂ Nanoparticles from Zirconium Dinitrate Oxide Hydrate

This protocol is a generalized procedure based on common laboratory practices.[1]

1. Solution Preparation:

• Dissolve zirconium dinitrate oxide hydrate in deionized water and stir for approximately 10 minutes (Solution A).[1]

• In a separate beaker, dissolve a chelating agent, such as citric acid, in deionized water and stir for about 10 minutes (Solution B).[1]

2. Sol Formation:

• Add Solution B to Solution A under continuous stirring for about 15 minutes.[1]

3. Gelation:

• Gradually increase the temperature of the mixture to around 60°C and maintain for 1 hour.[1]

• Further increase the temperature to 90°C for another hour, and then to 120°C to facilitate the formation of a gel and subsequent powder.[1]

4. Annealing:

• Anneal the resulting powder at a high temperature (e.g., 600°C) to obtain the crystalline zirconia nanoparticles.[1]

Experimental Workflow Visualization

The general workflow for the synthesis and characterization of zirconia nanoparticles can be visualized as follows:

A generalized workflow for the synthesis and characterization of zirconia nanoparticles.

Key Characterization Techniques

• X-Ray Diffraction (XRD): Used to determine the crystal structure and phase composition of the synthesized zirconia nanoparticles.[6][7] The instrumental broadening should be accounted for using a standard material like silicon for accurate crystallite size estimation.[8]

• Scanning Electron Microscopy (SEM): Provides information on the morphology and particle size of the zirconia powders. Proper sample preparation, such as ensuring a uniform distribution of particles on the sample support, is crucial to avoid agglomeration and obtain clear images.[9]

• Transmission Electron Microscopy (TEM): Offers higher resolution imaging to observe the size and morphology of individual nanoparticles. Samples are typically prepared by dispersing the powder in a solvent, followed by depositing a drop of the suspension onto a TEM grid.[8]

• Brunauer-Emmett-Teller (BET) Analysis: Measures the specific surface area of the material, which is a critical parameter for catalytic applications.

Conclusion

Both zirconium dinitrate oxide hydrate and zirconium oxychloride are viable precursors for the synthesis of zirconia-based materials. The choice between them should be guided by the desired final properties and the intended application.

• Zirconium oxychloride appears to be a versatile precursor, capable of producing zirconia with high surface area and controlled particle size, particularly through the co-precipitation method.[2] It can lead to the formation of monoclinic or mixed-phase zirconia depending on the synthesis conditions.[2][3]

• Zirconium dinitrate oxide hydrate , on the other hand, has been shown to yield tetragonal zirconia via the sol-gel method.[1] In supercritical hydrothermal synthesis, it leads to the formation of a pure monoclinic phase under alkali-free conditions.[3]

Ultimately, the optimal precursor and synthesis route will depend on the specific requirements of the research or application. The provided data and protocols serve as a guide to aid in making an informed decision.

References

• 1. malayajournal.org [malayajournal.org]
• 2. Research Portal [openresearch.surrey.ac.uk]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. nanoient.org [nanoient.org]
• 6. lupinepublishers.com [lupinepublishers.com]
• 7. Synthesis and Biomedical Applications of Zirconium Nanoparticles: Advanced Leaps and Bounds in the Recent Past - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ias.ac.in [ias.ac.in]
• 9. nanoscience.com [nanoscience.com]

XRD analysis of zirconium oxide from different zirconium precursors

A Comparative Guide to the XRD Analysis of Zirconium Oxide from Different Zirconium Precursors

For Researchers, Scientists, and Drug Development Professionals

Zirconium oxide (ZrO₂), or zirconia, is a highly versatile ceramic material with extensive applications in various scientific and industrial fields, including catalysis, biomedical implants, and solid oxide fuel cells. The crystallographic phase of zirconia significantly influences its properties. The three primary polymorphs are monoclinic (m-ZrO₂), stable at room temperature, and tetragonal (t-ZrO₂) and cubic (c-ZrO₂), which are stable at higher temperatures.[1] The choice of the zirconium precursor and the synthesis conditions play a crucial role in determining the final crystal structure, crystallite size, and phase composition of the resulting zirconium oxide. This guide provides a comparative analysis of zirconium oxide synthesized from different precursors, with a focus on X-ray diffraction (XRD) characterization.

Comparative XRD Data of Zirconium Oxide from Various Precursors

The following table summarizes the quantitative XRD data for zirconium oxide synthesized from different zirconium precursors under various conditions, as reported in the literature. It is important to note that direct comparison can be complex due to variations in synthesis methods and calcination temperatures across different studies.

Zirconium Precursor	Synthesis Method	Calcination Temperature (°C)	Resulting Phase(s)	Crystallite Size (nm)	Reference
Zirconium(IV) Oxychloride (ZrOCl₂·8H₂O)	Precipitation	500	Not specified	119	[2]
Zirconium(IV) Oxychloride (ZrOCl₂·8H₂O)	Green Synthesis	Not specified	Tetragonal	3.63	[3]
Zirconium(IV) Chloride (ZrCl₄)	Chlorination & Calcination	900	Monoclinic and Cubic	Not specified	[4]
Zirconium(IV) n-propoxide	Sol-gel	700	Monoclinic	25.39	[5]
Zirconium(IV) n-propoxide	Sol-gel	500	Tetragonal	30-60	[6]
Zirconium(IV) Acetate	Sol-gel	500	Crystallization begins	Not specified	[7]
Zirconium Oxynitrate	Sol-gel	600	Tetragonal	11	[8]
Amorphous Zirconia	Calcination	825-875	Tetragonal	9-14	[9]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are generalized experimental protocols for the synthesis of zirconium oxide from common precursors and the subsequent XRD analysis.

Synthesis of Zirconium Oxide via Precipitation from Zirconium(IV) Oxychloride

• Preparation of Precursor Solution: A 0.3 M solution of zirconium(IV) oxychloride octahydrate (ZrOCl₂·8H₂O) is prepared by dissolving the salt in distilled water with effective stirring at room temperature.[2]

• Precipitation: A 0.6 M solution of a precipitating agent, such as potassium hydroxide (KOH), is added to the zirconium precursor solution.[2] A white precipitate of zirconium hydroxide forms.

• Hydrothermal Treatment: The resulting white solution is transferred to a microwave-assisted autoclave and heated at 180°C for 16 hours.[2]

• Purification: The precipitate is purified by washing multiple times with deionized water and ethanol to remove any remaining impurities.[2]

• Calcination: The purified product is calcined in a furnace at a specific temperature, for example, 500°C for 5 hours, to induce crystallization and form zirconium oxide.[2]

Synthesis of Zirconium Oxide via Sol-Gel from Zirconium(IV) n-propoxide

• Sol Preparation: Zirconium(IV) n-propoxide is diluted in a solvent like propanol.[6]

• Hydrolysis and Condensation: A controlled amount of water, and often a catalyst such as nitric acid or ammonia, is added dropwise to the alkoxide solution while stirring. This initiates hydrolysis and condensation reactions, leading to the formation of a sol.[6]

• Gelation: The sol is then heated, for instance at 70°C, to evaporate the solvent and promote further condensation, resulting in the formation of a gel.[6]

• Drying: The gel is dried in an oven, for example at 110°C for 12 hours, to remove the remaining solvent.[6]

• Calcination: The dried gel is calcined at a desired temperature (e.g., 300-700°C) to remove organic residues and induce the formation of crystalline zirconium oxide.[6]

XRD Analysis Protocol

• Sample Preparation: The synthesized zirconium oxide powder is finely ground to ensure random crystal orientation. The powder is then mounted onto a sample holder.

• Data Collection: The XRD pattern is recorded using a diffractometer (e.g., Bruker D8 Advance) with Cu Kα radiation (λ = 1.5406 Å).[10]

• Scanning Parameters: The data is typically collected over a 2θ range of 20° to 80° with a step size of 0.02° and a specific scan speed.[10]

• Data Analysis: The resulting diffraction pattern is analyzed to identify the crystalline phases present by comparing the peak positions with standard diffraction patterns (e.g., from the JCPDS database). The crystallite size can be estimated from the broadening of the diffraction peaks using the Scherrer equation.

Visualizing the Process and Relationships

The following diagrams illustrate the experimental workflow for synthesizing and analyzing zirconium oxide, and the relationship between the precursor choice and the final crystal structure.

References

• 1. 3Y or 5Y? Tetragonal or cubic? Concise insights into the different types of zirconia | GC Europe N.V. [gc.dental]
• 2. nanoient.org [nanoient.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Making Zirconia by Zirconium Chlorination - 911Metallurgist [911metallurgist.com]
• 5. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. The Study of the Influence of ZrO2 Precursor Type and the Temperature of Annealing on the Crystallization of the Tetragonal Polymorph of ZrO2 in Zirconia-Silica Gels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. malayajournal.org [malayajournal.org]
• 9. pubs.aip.org [pubs.aip.org]
• 10. mdpi.com [mdpi.com]

The Precursor's Influence: A Comparative Guide to Zirconia-Based Catalysts Derived from Zirconyl Nitrate and Other Zirconium Salts

For researchers, scientists, and drug development professionals, the choice of precursor in catalyst synthesis is a critical decision that significantly impacts the final material's properties and performance. This guide provides an objective comparison of zirconia-based catalysts derived from zirconyl nitrate versus other common zirconium salts, supported by experimental data and detailed protocols.

The selection of a zirconium precursor, be it zirconyl nitrate, zirconyl chloride, zirconium sulfate, or an alkoxide, directly influences the resulting zirconia catalyst's crystalline structure, surface area, porosity, and acidity. These physicochemical characteristics, in turn, dictate the catalyst's activity, selectivity, and stability in various chemical transformations. Zirconyl nitrate, in particular, is a frequently utilized precursor due to its high reactivity and ability to yield effective catalysts for diverse applications.[1]

Comparative Analysis of Physicochemical Properties

The choice of zirconium precursor and the synthesis method are pivotal in determining the final properties of the zirconia powder, such as particle size, surface area, and phase composition.[2] Alkoxide precursors, for example, often allow for greater control over particle size and phase, while inorganic salts like zirconyl nitrate and zirconyl chloride are more cost-effective.[2]

Below is a summary of key physicochemical properties of zirconia catalysts synthesized from different zirconium precursors.

Zirconium Precursor	Synthesis Method	Crystalline Phase	Crystallite Size (nm)	Surface Area (m²/g)	Reference
Zirconyl Nitrate (ZrO(NO₃)₂·xH₂O)	Hydrothermal	Monoclinic	6-8	-	[3]
Zirconyl Chloride (ZrOCl₂·8H₂O)	Hydrothermal	Monoclinic & Tetragonal/Cubic	9-40	-	[3]
Zirconium Tetrachloride (ZrCl₄)	Solvothermal	Cubic	2.3 ± 0.4	-	[4]
Zirconium Sulfate (Zr(SO₄)₂)	Impregnation on Zr(OH)₄	Amorphous to Tetragonal	-	Increased with Zr(SO₄)₂ content	[5]
Zirconyl Nitrate	Co-precipitation	Crystalline (phase depends on KOH ratio)	-	-	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and further development of catalytic systems. The following sections outline common experimental protocols for preparing zirconia-based catalysts from various zirconium salts.

Catalyst Preparation via Hydrothermal Synthesis from Zirconyl Nitrate

This method yields nanocrystalline zirconia powders.

Materials:

• Zirconyl nitrate dihydrate (ZrO(NO₃)₂·2H₂O)

• Deionized water

Procedure:

• Prepare a 0.25 M aqueous solution of zirconyl nitrate.

• Transfer the solution to a stainless-steel autoclave.

• Heat the autoclave to a temperature between 423-523 K for a duration ranging from 10 minutes to 24 hours.

• After cooling, the resulting nanocrystalline ZrO₂ powder is collected. The stable monoclinic m-ZrO₂ phase is typically formed.[3]

Catalyst Preparation via Hydrothermal Synthesis from Zirconyl Chloride

This protocol can produce zirconia with mixed crystalline phases.

Materials:

• Zirconyl chloride octahydrate (ZrOCl₂·8H₂O)

• Deionized water

• Ammonium hydroxide (NH₄OH)

Procedure:

• Prepare a 0.25 M aqueous solution of zirconyl chloride.

• Adjust the pH of the solution as needed for the desired phase outcome.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave to 200°C for 12 hours.

• After cooling, the precipitate is filtered, washed with deionized water, and dried. This can yield pure tetragonal zirconia nanoparticles.[6]

Preparation of Sulfated Zirconia from Zirconium Hydroxide (derived from Zirconyl Chloride)

This method is used to create solid acid catalysts.

Materials:

• Zirconium oxychloride (zirconyl chloride)

• Deionized water

• Ammonia solution (20 wt%)

• Sulfuric acid (1 M)

Procedure:

• Dissolve 20 g of zirconium oxychloride in 500 ml of deionized water.

• Add 20 wt% ammonia solution dropwise until the pH of the solution reaches 8 to precipitate zirconium hydroxide (Zr(OH)₄).[7]

• Age the suspension for 20 hours at room temperature.[7]

• Filter the precipitate, wash with deionized water to remove chloride ions, and dry at 100°C for 18 hours.[7]

• Sulfate the resulting hydrous zirconia powder by stirring it in a 1 M H₂SO₄ solution for 1 hour.[7]

• Dry the sulfated zirconia at 100°C for 6 hours and then calcine at 650°C for 3 hours to produce the final catalyst.[7]

Preparation of Amorphous Zirconium Dioxide from Zirconyl Nitrate

This protocol is for synthesizing amorphous zirconia.

Materials:

• Zirconyl nitrate (ZrO(NO₃)₂)

• Oxalic acid (HOOC-COOH)

Procedure:

• Prepare a 0.025 M solution of zirconyl nitrate.

• Mix the zirconyl nitrate solution with a 4 M solution of oxalic acid in a volume ratio of 1:1.35.

• Dry the resulting gel at an optimal temperature of 230°C to obtain amorphous zirconium dioxide.[8]

Performance Comparison in Catalytic Applications

The choice of precursor significantly affects the catalytic performance. For instance, in the synthesis of Metal-Organic Frameworks (MOFs), using different zirconium precursors like zirconium chloride, zirconyl chloride, and zirconyl nitrate under the same conditions leads to materials with varying crystallinity and porosity. The presence of structural water in precursors like zirconyl chloride and zirconyl nitrate can be detrimental to these properties.

While a comprehensive, direct comparison of catalytic activity across a wide range of reactions is challenging due to the varied nature of published studies, the following diagram illustrates the general workflow for evaluating catalyst performance, a crucial step in determining the optimal precursor for a specific application.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
• 7. jeeng.net [jeeng.net]
• 8. researchgate.net [researchgate.net]

A Comparative Purity Analysis of Commercial Zirconium Dinitrate Oxide Hydrate for Research Applications

For researchers, scientists, and drug development professionals, the purity of starting materials is paramount. This guide provides a comparative validation of commercial-grade Zirconium Dinitrate Oxide Hydrate (CAS: 14985-18-3), offering a quantitative comparison with common alternatives and detailing the experimental protocols for purity verification.

Zirconium dinitrate oxide hydrate serves as a precursor in the synthesis of various zirconium-based materials, including advanced ceramics and catalysts.[1][2] Given its role in these critical applications, a thorough understanding of its purity profile is essential. This guide outlines key analytical techniques for validation: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for trace metal analysis, Thermogravimetric Analysis (TGA) for hydration state and thermal stability, and Powder X-ray Diffraction (XRD) for phase identification.

Quantitative Purity Comparison

Commercial Zirconium dinitrate oxide hydrate is typically available in high purity grades, often advertised as 99.9% on a metals basis.[1][3][4] However, the actual impurity profile can vary between suppliers and batches. Below is a comparison of typical impurity levels found in commercial Zirconium dinitrate oxide hydrate against two common alternatives: Zirconyl Chloride Octahydrate and Zirconium(IV) Sulfate Tetrahydrate. The data for Zirconium dinitrate oxide hydrate is compiled from commercially available Certificates of Analysis.[3][4][5]

Parameter	Zirconium Dinitrate Oxide Hydrate (Typical Analysis)	Zirconyl Chloride Octahydrate (Typical Purity)	Zirconium(IV) Sulfate Tetrahydrate (Typical Purity)
Stated Purity (Metals Basis)	99.9%[3][4]	98% - 99.99%[6][7]	98+% - 99.99%[8][9][10]
Total Metal Impurities	≤ 0.1% (1000 ppm)[11]	≤ 150 ppm (for 99.99% grade)	≤ 150 ppm (for 99.99% grade)[8]
Hafnium (Hf)	Typically present due to chemical similarity with Zr[12]	Not always specified, but present unless specifically removed	Not always specified, but present unless specifically removed
Iron (Fe)	~60 ppm[3][5]	Varies with grade	Varies with grade
Sodium (Na)	~106 ppm[3][5]	Varies with grade	Varies with grade
Titanium (Ti)	~22 ppm[3][5]	Varies with grade	Varies with grade
Silicon (Si)	~9.23 ppm[3][5]	Varies with grade	Varies with grade
Manganese (Mn)	~10.83 ppm[3][5]	Varies with grade	Varies with grade
Calcium (Ca)	~5.7 ppm[3][5]	Varies with grade	Varies with grade
Chromium (Cr)	< 15 ppm[3][5]	Varies with grade	Varies with grade
Copper (Cu)	< 5 ppm[3][5]	Varies with grade	Varies with grade

Experimental Protocols

To independently verify the purity and characteristics of Zirconium dinitrate oxide hydrate, the following experimental protocols are recommended.

Trace Metal Analysis by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

This method is crucial for quantifying the concentration of elemental impurities.

Sample Preparation and Digestion:

• Accurately weigh approximately 0.1 g of the Zirconium dinitrate oxide hydrate powder into a clean PTFE digestion vessel.

• In a fume hood, add 5 mL of concentrated Nitric Acid (HNO₃) and 1 mL of Hydrofluoric Acid (HF). The addition of HF is critical to ensure the complete dissolution and stability of zirconium in the solution.[13]

• Seal the vessel and place it in a microwave digestion system.

• Ramp the temperature to 180°C over 15 minutes and hold for a further 20 minutes.

• After cooling, carefully open the vessel and add 2 mL of concentrated HNO₃ and heat gently to remove any excess HF.[14]

• Quantitatively transfer the digested sample to a 50 mL volumetric flask and dilute to the mark with deionized water. The final matrix should be approximately 2-3% HNO₃.[13]

• Prepare a method blank using the same digestion procedure without the sample.

Instrumental Analysis:

• Use an ICP-MS instrument equipped with a standard sample introduction system (nebulizer and spray chamber).

• Calibrate the instrument using certified multi-element standards.

• Analyze the method blank, calibration standards, and the prepared sample solution.

• An internal standard (e.g., Indium) can be introduced online to correct for matrix effects and instrumental drift.[14]

Thermogravimetric Analysis (TGA)

TGA is used to determine the water of hydration and assess the thermal decomposition profile of the material.

Procedure:

• Place 5-10 mg of the Zirconium dinitrate oxide hydrate sample into an alumina or platinum TGA crucible.

• Place the crucible onto the TGA balance.

• Heat the sample from room temperature to 800°C at a constant heating rate of 10°C/min under a controlled atmosphere (e.g., nitrogen or air at a flow rate of 50 mL/min). The degree of hydration can change upon storage, making TGA a valuable tool for verification.[15]

• Record the mass loss as a function of temperature. The initial weight loss corresponds to the dehydration of the salt, and subsequent losses indicate decomposition.

Phase Identification by Powder X-ray Diffraction (XRD)

XRD is used to confirm the crystalline phase of the material and identify any crystalline impurities.

Procedure:

• Grind the Zirconium dinitrate oxide hydrate sample to a fine powder using an agate mortar and pestle.

• Mount the powdered sample onto a zero-background sample holder.

• Collect the XRD pattern using a diffractometer with Cu Kα radiation.

• Scan a 2θ range from 10° to 80° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• The resulting diffraction pattern can be compared to standard reference patterns from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) for phase identification.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the validation of commercial Zirconium dinitrate oxide hydrate.

Caption: Workflow for the comprehensive purity validation of Zirconium dinitrate oxide hydrate.

Caption: Decision-making process for the acceptance of commercial zirconium compounds based on purity analysis.

References

• 1. Zirconium dinitrate oxide hydrate, 99.9% (metals basis), Thermo Scientific Chemicals 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. CAS 14985-18-3: Zirconium(IV) oxynitrate hydrate [cymitquimica.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. 氧氯化锆八水合物，试剂级，98 ZrOCl2 [sigmaaldrich.com]
• 7. molekula.com [molekula.com]
• 8. Zirconium(IV) sulfate 99.99 trace metals 34806-73-0 [sigmaaldrich.com]
• 9. 041041.36 [thermofisher.com]
• 10. chemsavers.com [chemsavers.com]
• 11. Zirconium dinitrate oxide hydrate, 99.9% (metals basis), Thermo Scientific Chemicals 100 g [thermofisher.com]
• 12. Zirconium and Hafnium: Two Intriguing Elements – Zirconium Metal [zirconiumworld.com]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to Sol-Gel Synthesis of Zirconia: The Impact of Precursor Selection

For researchers, scientists, and drug development professionals, the choice of precursor in the sol-gel synthesis of zirconia is a critical determinant of the final material's properties. This guide provides a comparative analysis of common zirconium precursors, supported by experimental data, to aid in the selection of the most suitable precursor for specific applications, from catalysis to biomedical devices.

The sol-gel process offers a versatile and controllable method for producing high-purity zirconia (ZrO₂) nanomaterials. The selection of the zirconium precursor is a crucial first step that significantly influences the structural and functional properties of the resulting material, including its crystalline phase, particle size, surface area, and thermal stability. This guide explores the characteristics of commonly employed zirconium precursors—alkoxides, salts, and acetylacetonates—and their impact on the final zirconia product.

Performance Comparison of Zirconium Precursors

The selection of a zirconium precursor has a profound impact on the final properties of the synthesized zirconia. The following tables summarize the quantitative data extracted from various studies, offering a side-by-side comparison of the materials derived from different precursors.

Zirconium Precursor	Crystalline Phase at 400-700°C	Crystallite Size (nm)	Surface Area (m²/g)	Key Observations
Zirconium n-propoxide	Predominantly tetragonal[1]	11 - 28[2][1]	> 500 (for ZrO₂-SiO₂)[3]	Stabilizes the tetragonal phase at higher temperatures[2]. The use of different alcohol solvents can affect the thermal evolution and stabilization of the tetragonal phase.
Zirconium oxychloride	Tetragonal, with transformation to monoclinic at higher temperatures[2]	11 - 37[1]	102 - 174[4]	Often used in both sol-gel and precipitation methods[2][5]. Can be synthesized from zircon sand[4].
Zirconium acetylacetonate	Tetragonal and monoclinic[6]	12 - 28[6]	-	Allows for greater zirconium incorporation into silica lattices in mixed oxides[3]. The use of chelating agents can modify the reactivity of the precursor and influence the final particle size and shape[7].
Zirconium n-butoxide	-	-	-	Used in the synthesis of zirconia-silica oxides[3].
Zirconium acetate	Tetragonal, converting to monoclinic at higher temperatures in ZrO₂-rich samples[8]	-	-	The type of precursor influences the resulting polymorphs of zirconia in zirconia-silica gels[8].

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are generalized experimental protocols for sol-gel synthesis using different zirconium precursors, based on common practices reported in the literature.

Sol-Gel Synthesis using Zirconium n-propoxide

This method is widely used for producing high-purity zirconia nanoparticles.

• Precursor Solution Preparation: Zirconium n-propoxide is diluted in an alcohol, such as propanol[1][9].

• Hydrolysis: A hydrolyzing agent, typically an ammonia solution, is added dropwise to the precursor solution under vigorous stirring until a pH of around 9-10.5 is reached[1]. This initiates the hydrolysis and condensation reactions, leading to the formation of a sol.

• Gelation: The sol is aged, allowing the network to solidify into a gel[1].

• Drying: The gel is dried to remove the solvent. This can be done in an oven at around 110°C or under vacuum[2].

• Calcination: The dried gel is calcined at temperatures typically ranging from 400°C to 800°C to induce crystallization and remove residual organic compounds[9].

Sol-Gel Synthesis using Zirconium Oxychloride

This precursor is an inorganic salt that is readily available and cost-effective.

• Precursor Solution Preparation: Zirconium oxychloride octahydrate is dissolved in deionized water[5][10].

• Complexation (Optional): A complexing agent like oxalic acid can be added to form a zirconyl-oxalic sol[5].

• Hydrolysis and Gelation: An ammonia solution is added dropwise to the solution with constant stirring to a pH of approximately 10 to precipitate zirconium hydroxide, which forms a gel[5][11].

• Washing: The resulting gel is washed repeatedly with distilled water to eliminate chloride ions[1].

• Drying: The washed gel is dried in an oven, typically at 110°C[5].

• Calcination: The dried powder is calcined at temperatures of 600°C or higher to obtain crystalline zirconia[2][5].

Sol-Gel Synthesis using Zirconium Acetylacetonate

The use of a chelating agent like acetylacetone allows for better control over the hydrolysis and condensation rates.

• Precursor Solution Preparation: Zirconium(IV) acetylacetonate is dissolved in an alcohol, such as ethanol, often with heating[7].

• Hydrolysis: A hydrolyzing agent, like an ammoniacal solution, is added to the precursor solution[7].

• Gelation: A gelation agent, such as sucrose, can be added to facilitate the formation of the gel network[7].

• Drying: The solvent is evaporated from the gel, often by heating.

• Calcination: The dried gel is calcined at elevated temperatures to yield crystalline zirconia.

Experimental Workflow and Signaling Pathways

To visualize the comparative study of sol-gel methods, the following diagrams illustrate a typical experimental workflow and the general signaling pathway of the sol-gel process.

Caption: Experimental workflow for the comparative study.

Caption: Generalized signaling pathway of the sol-gel process.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. researchgate.net [researchgate.net]
• 6. chalcogen.ro [chalcogen.ro]
• 7. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
• 8. The Study of the Influence of ZrO2 Precursor Type and the Temperature of Annealing on the Crystallization of the Tetragonal Polymorph of ZrO2 in Zirconia-Silica Gels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. CN1559915A - Method for preparing zirconia nanopowder by ultrasonic sol-gel method - Google Patents [patents.google.com]

A Comparative Thermal Analysis of Zirconium Dinitrate Oxide Hydrate and Zirconium Sulfate

For Researchers, Scientists, and Drug Development Professionals: A Detailed Examination of Thermal Decomposition Pathways and Stabilities

This guide provides a comprehensive comparison of the thermal properties of two common zirconium precursors: zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O) and zirconium sulfate tetrahydrate (Zr(SO₄)₂·4H₂O). Understanding the thermal behavior of these compounds is critical for their application in the synthesis of zirconium-based materials, where precise control over the decomposition process dictates the properties of the final product. This analysis utilizes thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data to elucidate the distinct decomposition pathways and thermal stabilities of these two salts.

Quantitative Thermal Analysis Data

The thermal decomposition of both zirconium salts proceeds through multiple stages, involving dehydration and the subsequent breakdown of the anionic groups. The following table summarizes the key thermal events observed during the TGA/DSC analysis of zirconium dinitrate oxide hydrate and zirconium sulfate tetrahydrate.

Thermal Event	Zirconium Dinitrate Oxide Hydrate (ZrO(NO₃)₂·xH₂O)	Zirconium Sulfate Tetrahydrate (Zr(SO₄)₂·4H₂O)
Initial Dehydration	~25 - 200°C	~100 - 200°C
Mass Loss (%)	Variable (depends on hydration state)	~19.9% (corresponding to the loss of 4 water molecules)
DSC Peak	Endothermic	Endothermic
Intermediate Decomposition	~200 - 450°C	~540 - 700°C
Mass Loss (%)	Significant mass loss due to decomposition of nitrate groups	Mass loss attributed to the evolution of SO₃[1]
DSC Peak	Exothermic (crystallization of ZrO₂)	Endothermic
Final Decomposition Product	Tetragonal ZrO₂ (t-ZrO₂)[2][3]	Tetragonal ZrO₂ (t-ZrO₂)[2][3]
Final Decomposition Temp.	~450°C[4]	~800°C[5]

Experimental Protocols

The data presented in this guide is a synthesis of findings from multiple studies. A typical experimental protocol for the TGA/DSC analysis of these hydrated zirconium salts is as follows:

Instrumentation: A simultaneous TGA/DSC instrument is used to measure both mass change and heat flow as a function of temperature.

Sample Preparation: A small, accurately weighed sample (typically 5-15 mg) of the zirconium salt hydrate is placed in an inert crucible, commonly made of alumina or platinum.

Atmosphere: The analysis is typically conducted under a controlled atmosphere. An inert gas, such as nitrogen or argon, is commonly used to study the decomposition process without oxidative interference. Air or oxygen can be used to investigate oxidative decomposition. The purge gas flow rate is maintained at a constant level, for example, 50 mL/min.

Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 1000°C or 1200°C) at a constant heating rate. Common heating rates for this type of analysis range from 5 to 20°C/min[5].

Data Analysis: The TGA curve plots the percentage of mass loss versus temperature, while the DSC curve shows the heat flow into or out of the sample. Endothermic peaks in the DSC curve represent processes that absorb heat, such as dehydration and decomposition, while exothermic peaks indicate heat-releasing events, like crystallization. The derivative of the TGA curve (DTG) can be used to identify the temperatures at which the rate of mass loss is at its maximum.

Experimental Workflow

The following diagram illustrates the general workflow for the TGA/DSC analysis of a hydrated salt:

A generalized workflow for TGA/DSC analysis of hydrated salts.

Comparative Discussion

The thermal decomposition of zirconium dinitrate oxide hydrate and zirconium sulfate reveals significant differences in their stability and decomposition pathways.

Zirconium Dinitrate Oxide Hydrate: The decomposition of the nitrate salt begins at a relatively low temperature with the loss of water of hydration. This is followed by a more complex decomposition of the nitrate groups, which ultimately leads to the formation of tetragonal zirconia at around 450°C[4]. The crystallization of the amorphous zirconia into the tetragonal phase is often observed as an exothermic event in the DSC curve.

Zirconium Sulfate Tetrahydrate: The sulfate salt exhibits higher thermal stability compared to the nitrate. Its decomposition initiates with a distinct multi-step dehydration process, followed by the decomposition of the sulfate group at a much higher temperature, starting around 540°C[5]. The final transformation to tetragonal zirconia occurs at approximately 800°C[5]. The decomposition of the sulfate is an endothermic process. A study on zirconium sulfate with 5.5 water molecules showed a five-step decomposition process, highlighting the complexity of the dehydration and decomposition stages[5].

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. africaresearchconnects.com [africaresearchconnects.com]

A Comparative Guide to the Electrochemical Properties of Zirconyl Nitrate Hydrate-Derived Coatings

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrochemical properties of anti-corrosion coatings derived from zirconyl nitrate hydrate against common alternatives, namely zinc phosphate and chromate conversion coatings. The information presented is supported by experimental data to assist in the selection and evaluation of surface protection technologies. Zirconium-based treatments are emerging as an environmentally friendlier alternative to traditional methods that utilize heavy metals like chromium.[1][2]

Performance Comparison of Anti-Corrosion Coatings

The protective qualities of a coating are critically dependent on its ability to resist electrochemical reactions at the metal's surface. Key indicators of this performance, such as corrosion potential (Ecorr), corrosion current density (icorr), and polarization resistance (Rp), are summarized below. A lower corrosion current density and a higher polarization resistance generally signify superior corrosion protection.

Coating Type	Substrate	Electrolyte	Corrosion Potential (Ecorr)	Corrosion Current Density (icorr)	Polarization Resistance (Rp)	Reference
Zirconia-based (from Zirconyl Nitrate Precursor)	Mild Steel	3.5% NaCl	Not Reported	Not Reported	Protective effect confirmed	[3]
Zirconia-Silica Sol-Gel	316L Steel	3% NaCl	Not Reported	4.5 nA/cm²	5.9 MΩ·cm²	[4]
Zirconium Conversion Coating	Galvannealed Steel	0.5 M NaCl	Not Reported	<0.01 µA/cm²	20.7 kΩ	[3]
Zinc Phosphate	Galvannealed Steel	0.5 M NaCl	Not Reported	0.30 µA/cm²	4.2 kΩ	[3]
Zinc Phosphate with CeO2-CuO nanocomposite	Mild Steel	3.5% NaCl	-0.55 V	0.12 µA/cm²	Not Reported	[5]
Chromate Conversion Coating	Aluminum Alloy	Chloride Solution	Higher resistance to localized corrosion	Lower pit current density	Not Reported	[6]
Bare (Uncoated)	Galvannealed Steel	0.5 M NaCl	Not Reported	1.90 µA/cm²	0.05 kΩ	[3]

Note: The data presented is compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Experimental Protocols

The assessment of the electrochemical properties of these coatings relies on standardized and meticulously controlled experimental procedures. The following are detailed methodologies for the key experiments cited in the comparative data.

Coating Preparation: Sol-Gel Method from Zirconyl Nitrate Hydrate

The sol-gel process is a versatile method for producing ceramic coatings at low temperatures.[3]

Procedure:

• Precursor Solution: Zirconyl nitrate hydrate (ZrO(NO₃)₂·xH₂O) is dissolved in a suitable solvent, often an alcohol, to act as the zirconium precursor.[3]

• Hydrolysis and Condensation: Controlled addition of water initiates hydrolysis and condensation reactions, leading to the formation of a colloidal suspension (the "sol").

• Coating Application: The sol is applied to the substrate surface using techniques such as dip-coating or spin-coating.[3]

• Gelling and Densification: The coated substrate is subjected to a heat treatment (curing) at temperatures typically below 500°C. This process removes residual organic compounds and densifies the film, forming a solid zirconium oxide (zirconia) layer.[3]

Electrochemical Corrosion Testing

Electrochemical tests provide quantitative data on the corrosion resistance of the coatings. These tests are typically performed in a three-electrode electrochemical cell containing the coated sample (working electrode), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum).

This technique measures the current response of the coating to a controlled change in potential. It is used to determine the corrosion potential (Ecorr) and corrosion current density (icorr).

Procedure (based on ASTM G5 and G61 standards):

• Stabilization: The coated sample is immersed in the corrosive electrolyte (e.g., 3.5% NaCl solution) to allow the open-circuit potential to stabilize.[5]

• Potential Sweep: The potential of the working electrode is swept from a cathodic potential to an anodic potential at a constant scan rate.

• Data Acquisition: The resulting current is measured continuously, and a polarization curve (log of current density vs. potential) is plotted.

• Parameter Extraction: The corrosion potential (Ecorr) is the potential at which the net current is zero. The corrosion current density (icorr) is determined by extrapolating the linear Tafel regions of the cathodic and anodic branches of the curve back to Ecorr.

EIS is a non-destructive technique that provides information about the barrier properties of the coating and the corrosion processes occurring at the coating-substrate interface.

Procedure (based on ISO 16773 standard):

• Stabilization: The coated sample is immersed in the electrolyte until a stable open-circuit potential is reached.

• Frequency Scan: A small amplitude AC voltage is applied to the sample over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Impedance Measurement: The resulting AC current and the phase shift between the voltage and current are measured at each frequency to calculate the impedance.

• Data Analysis: The impedance data is often represented as Nyquist or Bode plots. By fitting the data to an equivalent electrical circuit model, parameters such as the polarization resistance (Rp), which is inversely proportional to the corrosion rate, can be determined.

Experimental and Logical Workflow

The following diagram illustrates the logical workflow for preparing and assessing the electrochemical properties of coatings derived from zirconyl nitrate hydrate.

Workflow for Coating Preparation and Electrochemical Assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. advancedplatingtech.com [advancedplatingtech.com]
• 4. researchgate.net [researchgate.net]
• 5. Enhanced corrosion resistance of zinc phosphate coatings on mild steel through incorporation of nanocrystalline CeO2 and CeO2–CuO nanocomposite - PMC [pmc.ncbi.nlm.nih.gov]
• 6. kb.osu.edu [kb.osu.edu]

A comparative analysis of zirconium precursors for MOF synthesis

For researchers, scientists, and drug development professionals, the choice of a zirconium precursor is a critical parameter in the synthesis of Metal-Organic Frameworks (MOFs), directly influencing the material's final properties and performance. This guide provides an objective comparison of common zirconium precursors, supported by experimental data, to aid in the selection of the most suitable precursor for your research needs.

Performance Comparison of Zirconium Precursors

The selection of a zirconium precursor significantly impacts the crystallinity, porosity, surface area, and thermal stability of the resulting MOF. Below is a summary of the performance of commonly used precursors in the synthesis of the well-studied MOF-808 and UiO-66.

Zirconium Precursor	MOF	Key Findings	BET Surface Area (m²/g)	CO₂ Adsorption Capacity (mmol/g)
Zirconium(IV) chloride (ZrCl₄)	MOF-808	Leads to more regular mesopores but with a more heterogeneous size distribution.[1]	Not explicitly stated for MOF-808 in the provided results.	Not available
UiO-66	Requires preheating with water as a modulator for successful spray synthesis to form secondary building units (SBUs).[2]	Not explicitly stated for UiO-66 with ZrCl₄ in the provided results.	Not available
Zirconium oxychloride octahydrate (ZrOCl₂·8H₂O)	MOF-808	Can result in reduced crystallinity due to structural defects and amorphization.[3] The presence of structural water appears detrimental to crystalline and porous structures.[4][5]	Not explicitly stated for MOF-808 in the provided results.	Not available
UiO-66	Promotes faster crystallization and leads to higher yields and smaller particle sizes compared to ZrCl₄.[5]	Not available	Not available
Zirconyl nitrate (ZrO(NO₃)₂)	MOF-808	Impacts the crystalline and porous structure.[4] More soluble in water and less corrosive than chloride analogues, making it attractive for greener synthesis routes.[3]	Not explicitly stated for MOF-808 in the provided results.	Not available
Zirconium(IV) propoxide (Zr(OⁿPr)₄)	UiO-66	Allows for spray synthesis without preheating when used with acetic acid as a modulator due to rapid SBU formation.[2]	1258[2]	3.43 (at 273 K and 1 bar)[2]
UiO-66-NH₂	Enables spray synthesis without preheating.[2]	1263[2]	6.11 (at 273 K and 1 bar)[2]

Experimental Protocols

Detailed experimental methodologies are crucial for reproducible MOF synthesis. Below are example protocols for the synthesis of UiO-66 using different zirconium precursors.

Synthesis of UiO-66 using Zirconium(IV) chloride (ZrCl₄)

This protocol is based on a solvothermal synthesis method.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Acetic acid

Procedure:

• Dissolve 1.98 g of ZrCl₄ and 1.76 g of terephthalic acid in 150 mL of anhydrous DMF.

• Sonicate the mixture for 20 minutes to ensure complete dissolution.

• Add 4 mL of acetic acid to the solution and sonicate for an additional 10 minutes.

• Transfer the solution to a sealed reaction vessel.

• Heat the vessel in an oven at 120 °C for 36 hours.

• After cooling to room temperature, collect the white precipitate by centrifugation at 6000 rpm for 15 minutes.

• Wash the product with DMF and ethanol three times to remove unreacted precursors.

• Dry the final UiO-66 product in a vacuum oven at 85 °C for 36 hours.[6]

Synthesis of UiO-66 using Zirconium(IV) propoxide (Zr(OⁿPr)₄) via Microwave-Assisted Synthesis

This method offers a rapid, one-pot synthesis of UiO-66.

Materials:

• Zirconium(IV) propoxide solution (Zr(OC₃H₇)₄, 70 wt% in 1-propanol)

• Terephthalic acid (TA)

• Acetic acid

• N,N-Dimethylformamide (DMF)

Procedure:

• Prepare a precursor solution by dissolving 0.2 g of TA and 0.6 g of the Zr(OC₃H₇)₄ solution in a mixture of 16 ml of acetic acid and 28 ml of DMF.[7]

• Place the precursor solution in a microwave reactor.

• Irradiate the solution at a controlled microwave power to induce crystallization. The defectivity of the resulting UiO-66 can be tuned by varying the microwave power.[7]

• After the reaction is complete, cool the mixture and collect the product by centrifugation.

• Wash the synthesized UiO-66 with an appropriate solvent, such as DMF, followed by methanol.

• Dry the material under vacuum to obtain the final product.

Logical Workflow for MOF Synthesis

The general process for synthesizing a zirconium-based MOF, from precursor selection to final product characterization, can be visualized as a logical workflow.

References

• 1. An analysis of the effect of zirconium precursors of MOF-808 on its thermal stability, and structural and surface properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. An analysis of the effect of zirconium precursors of MOF-808 on its thermal stability, and structural and surface properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. Rapid one-pot microwave-assisted synthesis and defect engineering of UiO-66 for enhanced CO 2 capture - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D4TA06814A [pubs.rsc.org]

Verifizierung der Bildung von kubischem Zirkonoxid aus Zirkonylnitrathydrat: Ein Vergleichsleitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung präsentiert dieser Leitfaden einen objektiven Vergleich verschiedener Synthesemethoden zur Herstellung von kubischem Zirkonoxid aus Zirkonylnitrathydrat. Gestützt auf experimentelle Daten, werden detaillierte Protokolle und quantitative Vergleiche bereitgestellt, um bei der Auswahl der am besten geeigneten Methode für spezifische Forschungs- und Entwicklungsanforderungen zu helfen.

Zirkonoxid (ZrO₂) ist aufgrund seiner hervorragenden mechanischen, thermischen und chemischen Eigenschaften ein vielseitiges Keramikmaterial. In seiner kubischen Kristallphase weist es eine hohe Ionenleitfähigkeit auf, was es für Anwendungen in Festoxidbrennstoffzellen, Sauerstoffsensoren und als thermische Barrierebeschichtung besonders wertvoll macht. Die Stabilisierung der kubischen Phase bei Raumtemperatur, die typischerweise durch Dotierung mit Oxiden wie Yttriumoxid (Y₂O₃) erreicht wird, ist ein entscheidender Schritt im Syntheseprozess. Zirkonylnitrathydrat (ZrO(NO₃)₂·xH₂O) dient dabei als gängiger Präkursor.

Dieser Leitfaden vergleicht vier gängige nasschemische Syntheseverfahren: Ko-Präzipitation, Sol-Gel-Verfahren, hydrothermale Synthese und Verbrennungssynthese.

Vergleich der Synthesemethoden

Die Wahl der Synthesemethode hat einen signifikanten Einfluss auf die Eigenschaften des resultierenden Yttria-stabilisierten Zirkonoxids (YSZ), wie z. B. Partikelgröße, Phasenreinheit und Morphologie. Die folgende Tabelle fasst die quantitativen Ergebnisse verschiedener Studien zusammen, um einen direkten Vergleich zu ermöglichen.

Methode	Y₂O₃-Konzentration (mol%)	Kalzinierungstemperatur (°C)	Resultierende Phase(n)	Partikel-/Kristallitgröße (nm)	Quelle(n)
Ko-Präzipitation	8	500	Kubisch (Fluoritstruktur)	< 20	[1]
3-8	1100-1300	Tetragonal, Kubisch	60 - >200	[2][3]
8	700	Kubisch	~17	[4][5]
Sol-Gel	5, 8, 10	800	Kubisch	-	[6]
7 (Gew.-%)	800-1200	Tetragonal, Kubisch	29 (bei 1000°C)
Hydrothermale Synthese	0	150-250	Monoklin, Tetragonal	15-30	[7]
Verbrennungssynthese	-	400	Kubisch	-
-	600	Tetragonal	-

Experimentelle Protokolle

Detaillierte und reproduzierbare Protokolle sind für die wissenschaftliche Forschung unerlässlich. Nachfolgend finden Sie die grundlegenden Schritte für jede der verglichenen Synthesemethoden.

Ko-Präzipitationsmethode

Dieses Verfahren ist relativ einfach und kostengünstig. Es beinhaltet die Fällung von Zirkonium- und Yttriumhydroxiden aus einer wässrigen Lösung ihrer Nitratsalze durch Zugabe einer Base.

Protokoll:

• Lösen Sie stöchiometrische Mengen an Zirkonylnitrathydrat und Yttriumnitrat-Hexahydrat in deionisiertem Wasser.

• Geben Sie unter starkem Rühren langsam eine Base (z. B. Ammoniaklösung) zu, bis ein pH-Wert von 9-10 erreicht ist, um die Hydroxide auszufällen.[4]

• Altern und waschen Sie den Niederschlag mehrmals mit deionisiertem Wasser, um restliche Ionen zu entfernen.

• Trocknen Sie den Niederschlag bei etwa 100 °C.

• Kalzinieren Sie das getrocknete Pulver bei Temperaturen zwischen 500 °C und 1300 °C, um das Yttria-stabilisierte Zirkonoxid zu bilden.[1][2]

Sol-Gel-Verfahren

Das Sol-Gel-Verfahren ermöglicht eine ausgezeichnete Kontrolle über die Homogenität und die Mikrostruktur des Endprodukts. Es basiert auf der Hydrolyse und Kondensation von Vorläufern in einer Lösung, um ein "Sol" und anschließend ein "Gel" zu bilden.

Protokoll:

• Lösen Sie Zirkonylnitrathydrat und Yttriumnitrat-Hexahydrat in einem geeigneten Lösungsmittel (z. B. Ethanol).

• Fügen Sie einen Komplexbildner (z. B. Zitronensäure) und einen Polyalkohol (z. B. Ethylenglykol) hinzu.

• Erhitzen Sie die Lösung, um die Veresterung und Polymerisation zu fördern, was zur Bildung eines Gels führt.

• Trocknen Sie das Gel, um das Lösungsmittel zu entfernen.

• Kalzinieren Sie das getrocknete Gel bei erhöhten Temperaturen (z. B. 800 °C), um organische Reste zu entfernen und die Kristallisation des YSZ einzuleiten.[6]

Hydrothermale Synthese

Bei der hydrothermalen Synthese werden die chemischen Reaktionen in wässrigen Lösungen bei erhöhten Temperaturen und Drücken in einem geschlossenen System, einem sogenannten Autoklaven, durchgeführt. Diese Methode führt oft zu hochkristallinen Pulvern.

Protokoll:

• Bereiten Sie eine wässrige Lösung aus Zirkonylnitrathydrat und Yttriumnitrat-Hexahydrat vor.

• Stellen Sie den pH-Wert der Lösung mit einer Base (z. B. NaOH) ein.

• Überführen Sie die Lösung in einen Teflon-ausgekleideten Autoklaven.

• Erhitzen Sie den Autoklaven für eine bestimmte Zeit auf eine Temperatur zwischen 150 °C und 250 °C.[7]

• Kühlen Sie den Autoklaven ab und sammeln, waschen und trocknen Sie das resultierende Pulver.

• Eine anschließende Kalzinierung kann zur weiteren Verbesserung der Kristallinität erforderlich sein.

Verbrennungssynthese

Die Verbrennungssynthese ist eine schnelle und energieeffiziente Methode, die eine exotherme Reaktion zwischen den Metallnitraten (Oxidationsmittel) und einem organischen Brennstoff (z. B. Harnstoff oder Glycin) nutzt.

Protokoll:

• Lösen Sie Zirkonylnitrathydrat, Yttriumnitrat-Hexahydrat und einen Brennstoff (z. B. Harnstoff) in einer minimalen Menge deionisiertem Wasser, um eine homogene Lösung zu erhalten.

• Erhitzen Sie die Lösung in einem hitzebeständigen Gefäß in einem vorgewärmten Ofen oder auf einer Heizplatte.

• Die Lösung verdampft, entzündet sich und durchläuft eine schnelle, selbsttragende Verbrennungsreaktion.

• Das Ergebnis ist ein voluminöses, schaumartiges Pulver.

• Dieses Pulver kann zur Verbesserung der Kristallinität weiter kalziniert werden.

Visualisierung der Arbeitsabläufe

Die folgenden Diagramme, erstellt mit Graphviz, veranschaulichen die Arbeitsabläufe der beschriebenen Synthesemethoden.

Arbeitsablauf der Ko-Präzipitationsmethode.

Arbeitsablauf des Sol-Gel-Verfahrens.

Arbeitsablauf der hydrothermalen Synthese.

Arbeitsablauf der Verbrennungssynthese.

Alternativen zu Zirkonylnitrathydrat

Obwohl Zirkonylnitrathydrat ein weit verbreiteter Präkursor ist, gibt es Alternativen, die je nach gewünschten Eigenschaften des Endprodukts und den spezifischen Anforderungen des Syntheseverfahrens vorteilhaft sein können.

Präkursor	Formel	Vorteile	Nachteile
Zirkonylchlorid-Octahydrat	ZrOCl₂·8H₂O	Kostengünstig, gut wasserlöslich	Chloridionen-Kontamination kann in bestimmten Anwendungen problematisch sein
Zirkonium(IV)-propoxid	Zr(OCH₂CH₂CH₃)₄	Hohe Reinheit, geeignet für nicht-wässrige Sol-Gel-Verfahren	Teurer, feuchtigkeitsempfindlich
Zirkonium(IV)-acetylacetonat	Zr(C₅H₇O₂)₄	Gut löslich in organischen Lösungsmitteln, thermisch stabil	Höhere Kosten, organische Rückstände können eine höhere Kalzinierungstemperatur erfordern

Schlussfolgerung

Die Synthese von kubischem Zirkonoxid aus Zirkonylnitrathydrat kann durch verschiedene Methoden erfolgreich durchgeführt werden. Die Ko-Präzipitation ist eine einfache und kostengünstige Methode, die sich gut für die Herstellung von Nanopartikeln eignet.[1] Das Sol-Gel-Verfahren bietet eine ausgezeichnete Kontrolle über die Partikelgröße und -morphologie, ist jedoch tendenziell komplexer und teurer.[6] Die hydrothermale Synthese führt zu hochkristallinen Pulvern, erfordert jedoch spezielle Ausrüstung (Autoklaven).[7] Die Verbrennungssynthese ist eine schnelle und energieeffiziente Methode zur Herstellung von kristallinen Pulvern.

Die Wahl der optimalen Methode hängt von den spezifischen Anforderungen der Anwendung ab, einschließlich der gewünschten Partikelgröße, Kristallinität, Reinheit und der verfügbaren Ressourcen. Die Kalzinierungstemperatur und die Konzentration des Yttriumoxid-Stabilisators sind entscheidende Parameter, die die endgültige PhasenZusammensetzung und die Mikrostruktur des Zirkonoxids maßgeblich beeinflussen.[2][3] Eine sorgfältige Kontrolle dieser Parameter ist für die erfolgreiche Synthese von reinem kubischem Zirkonoxid unerlässlich.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. Zirconia-based nanomaterials: recent developments in synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]

Side-by-side comparison of different grades of Zirconium dinitrate oxide hydrate

For scientists and professionals in drug development and materials science, the choice of precursor materials is critical to the success of experimental outcomes. Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O) is a key precursor for the synthesis of various zirconium-based materials, including catalysts, ceramics, and nanoparticles. The purity of this precursor can significantly influence the properties of the final product. This guide provides a side-by-side comparison of different grades of Zirconium dinitrate oxide hydrate, supported by a typical experimental protocol for the synthesis of zirconium oxide nanoparticles.

Comparison of Zirconium Dinitrate Oxide Hydrate Grades

Feature	Technical Grade (~98%)	High Purity Grade (99.5%-99.9%)	Ultra-High Purity Grade (>99.99%)
Purity	~98%	99.5% - 99.9%	>99.99% (metals basis)
Appearance	White to off-white powder or chunks	White crystalline powder	White crystalline powder
Key Impurities	Higher levels of alkali metals, alkaline earth metals, and other transition metals.	Significantly lower levels of metallic impurities.	Trace levels of metallic impurities, often specified for individual elements.
Potential Impact on Synthesis	May introduce unintended dopants, affecting catalytic activity, electronic properties, or crystal growth.	Suitable for most research and development applications where high purity is required.	Critical for applications demanding extremely low levels of contaminants, such as in electronics or high-performance catalysts.
Solubility	Generally soluble in water and alcohol.[1]	Soluble in water and alcohol.[1]	Soluble in water and alcohol.[1]
Typical Applications	Industrial applications, general laboratory use.	Research and development, synthesis of advanced materials.	Semiconductor manufacturing, high-sensitivity catalyst development.

Experimental Protocol: Synthesis of Zirconium Oxide Nanoparticles via Sol-Gel Method

This protocol describes a typical sol-gel synthesis of zirconium oxide (ZrO₂) nanoparticles using Zirconium dinitrate oxide hydrate as the precursor. The purity of the precursor can influence the resulting nanoparticle size, phase, and surface area.

Materials:

• Zirconium dinitrate oxide hydrate (desired grade)

• Citric acid

• Deionized water

• Ethanol

• Beakers

• Magnetic stirrer with hot plate

• Drying oven

• Furnace for calcination

Procedure:

• Precursor Solution Preparation: Dissolve a specific amount of Zirconium dinitrate oxide hydrate in deionized water with continuous stirring to create a clear solution (e.g., 0.1 M).

• Chelating Agent Addition: In a separate beaker, dissolve citric acid in deionized water (e.g., with a 1:2 molar ratio of zirconium salt to citric acid).

• Sol Formation: Slowly add the citric acid solution to the zirconium precursor solution under vigorous stirring.

• Gelation: Heat the resulting solution on a hot plate at a controlled temperature (e.g., 80-90°C) with constant stirring. Continue heating until a viscous gel is formed.

• Drying: Transfer the gel to a drying oven and dry at a temperature of 100-120°C for several hours to remove the solvent.

• Calcination: The dried powder is then calcined in a furnace at a specific temperature (e.g., 500-800°C) for a set duration to obtain the final zirconium oxide nanoparticles. The calcination temperature can influence the crystal phase of the resulting zirconia.

Experimental Workflow and Characterization

The following diagram illustrates the typical workflow for the synthesis and characterization of zirconium oxide nanoparticles from a Zirconium dinitrate oxide hydrate precursor.

Workflow for Nanoparticle Synthesis and Characterization

Logical Flow of Precursor Purity Impact

The purity of the initial Zirconium dinitrate oxide hydrate can have a cascading effect on the properties of the final synthesized material. The following diagram illustrates this logical relationship.

Impact of Precursor Purity on Material Properties

References

• 1. Zirconium Oxynitrate Hydrate Powder at Best Price - High Purity & Industrial Grade [dhairyainternational.in]

Cross-Validation of Zirconium Dinitrate Oxide Hydrate in Catalysis and Drug Delivery: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of experimental results using Zirconium Dinitrate Oxide Hydrate, a versatile precursor in the synthesis of advanced materials. We will objectively compare its performance with alternative zirconium compounds in the fields of catalysis and drug delivery, supported by experimental data and detailed methodologies.

Introduction to Zirconium Dinitrate Oxide Hydrate

Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O), also known as zirconyl nitrate hydrate, is a key inorganic compound widely utilized as a precursor for the synthesis of zirconia (ZrO₂) based materials.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20] Its utility spans across various high-technology applications, including the preparation of catalysts and catalyst supports, as well as the fabrication of nanostructured materials for biomedical applications such as drug delivery.[5][20][21][22][23] The choice of the zirconium precursor can significantly influence the structural and functional properties of the final material, making a comparative analysis essential for optimizing performance.

Application in Catalysis: A Comparative Performance Analysis

Zirconia-based materials are extensively used as catalysts and catalyst supports due to their thermal stability and tunable acidic-basic properties. Zirconium dinitrate oxide hydrate is a common starting material for preparing these catalysts. Here, we compare the performance of catalysts derived from zirconium dinitrate oxide hydrate with those from other precursors.

Comparison of Precursors for Catalyst Synthesis

The selection of a zirconium precursor can impact the crystalline phase, surface area, and ultimately the catalytic activity of the final material. While direct comparative studies quantitatively benchmarking zirconium dinitrate oxide hydrate against other precursors for the same catalytic reaction are not abundant in the readily available literature, the influence of the precursor on the properties of the resulting material is a well-established principle. For instance, the choice of precursor has been shown to affect the properties of Metal-Organic Frameworks (MOFs), which are widely used in catalysis.

Precursor	Resulting Material	Key Findings	Reference
Zirconium Dinitrate Oxide Hydrate	Ce₁₋ₓZrₓO₂ Oxides	The composition of the Ce₁₋ₓZrₓO₂ support, prepared from a zirconium precursor, significantly affects the dispersion of the active metal (Ni⁰) and the catalytic activity in CO₂ methanation.	[16]
Zirconium Oxychloride	Monoclinic ZrO₂	Can be used to synthesize pure monoclinic zirconia, which exhibits different catalytic activity compared to the tetragonal phase in photocatalytic degradation.
Zirconium Alkoxides (e.g., Zirconium Isopropoxide)	Tetragonal ZrO₂	Often used to synthesize the tetragonal phase of zirconia, which shows higher activity in certain acid-catalyzed reactions compared to the monoclinic phase.

Table 1: Influence of Zirconium Precursor on Catalyst Properties.

Experimental Protocol: Synthesis of a Ni/ZrO₂ Catalyst via Impregnation

This protocol describes the preparation of a Nickel-on-zirconia catalyst, a common catalyst for reactions like methane reforming.

Materials:

• Zirconium Dinitrate Oxide Hydrate (precursor for ZrO₂ support)

• Nickel(II) Nitrate Hexahydrate

• Deionized Water

• Furnace with temperature control

Procedure:

• Support Preparation:

  • Zirconium dinitrate oxide hydrate is calcined in air at a specified temperature (e.g., 600°C) for several hours (e.g., 4-6 hours) to obtain the zirconia (ZrO₂) support. The calcination temperature and duration can influence the crystalline phase and surface area of the support.

• Impregnation:

  • An aqueous solution of Nickel(II) nitrate hexahydrate is prepared.

  • The ZrO₂ support is added to the nickel nitrate solution. The amount of nickel nitrate is calculated to achieve the desired nickel loading on the support (e.g., 5-50 wt%).

  • The mixture is stirred for a period to ensure uniform distribution of the nickel precursor.

  • The solvent is evaporated, typically using a rotary evaporator.

• Drying and Calcination:

  • The impregnated solid is dried in an oven (e.g., at 110°C) to remove residual water.

  • The dried powder is then calcined again at a high temperature (e.g., 400-600°C) to decompose the nickel nitrate and form nickel oxide (NiO) nanoparticles on the zirconia support.

Workflow for the synthesis of a Ni/ZrO₂ catalyst.

Application in Drug Delivery: A Comparative Performance Analysis

Zirconia nanoparticles are emerging as promising carriers for drug delivery due to their biocompatibility and high surface area. The synthesis method and the choice of zirconium precursor can impact the nanoparticle's size, porosity, and drug loading and release characteristics.

Comparison of Zirconia Nanoparticles for Drug Delivery

While specific quantitative data directly comparing drug loading and release from zirconia nanoparticles synthesized from different precursors is limited in the reviewed literature, the synthesis route is known to be a critical factor. For instance, the sol-gel method allows for good control over particle size and porosity, which are key parameters for drug delivery applications.

Property	Zirconia from Zirconium Dinitrate Oxide Hydrate	Zirconia from Zirconium Propoxide	Significance in Drug Delivery
Synthesis Method	Often synthesized via sol-gel or hydrothermal methods.[1]	Also commonly used in sol-gel synthesis.	The method influences particle size, surface area, and porosity, which in turn affect drug loading and release.
Particle Size	Can be controlled in the nanometer range.	Nanoparticles can be readily synthesized.	Smaller particles can have higher cellular uptake, while particle size also influences the drug release rate.
Drug Loading Capacity	Dependent on surface area and pore volume.	Dependent on surface area and pore volume.	A higher loading capacity is generally desirable to reduce the amount of carrier material needed.
Drug Release Profile	Can be tailored by modifying synthesis parameters.	Can be tailored by modifying synthesis parameters.	Sustained and controlled release is often the goal to maintain therapeutic drug levels.

Table 2: Comparison of Zirconia Nanoparticles from Different Precursors for Drug Delivery.

Experimental Protocol: Sol-Gel Synthesis of Zirconia Nanoparticles

This protocol outlines a sol-gel method for the synthesis of zirconia nanoparticles suitable for drug delivery studies.

Materials:

• Zirconium Dinitrate Oxide Hydrate

• Citric Acid

• Deionized Water

• Beakers and magnetic stirrer

• Oven/furnace

Procedure:

• Solution Preparation:

  • Dissolve a specific amount of Zirconium Dinitrate Oxide Hydrate in deionized water with stirring.

  • In a separate beaker, dissolve citric acid in deionized water.

• Mixing and Gel Formation:

  • Add the citric acid solution to the zirconium salt solution under continuous stirring.

  • The mixture is then heated (e.g., to 60-90°C) to promote the formation of a sol, which gradually transforms into a gel.

• Drying and Calcination:

  • The gel is dried in an oven (e.g., at 120°C) to remove the solvent, resulting in a powder.

  • The dried powder is then calcined at a higher temperature (e.g., 600°C) to obtain crystalline zirconia nanoparticles.[1]

Sol-Gel synthesis of ZrO₂ nanoparticles workflow.

Conclusion

Zirconium dinitrate oxide hydrate serves as a reliable and versatile precursor for the synthesis of zirconia-based materials for both catalytic and drug delivery applications. While direct quantitative comparisons with other precursors are application-specific and require targeted research, the choice of precursor is a critical parameter that influences the physicochemical properties of the final material. The provided experimental protocols offer a foundation for researchers to synthesize and evaluate zirconia-based materials. Further research focusing on systematic comparative studies will be invaluable in optimizing the performance of these advanced materials for their respective applications.

References

• 1. Hydrothermal synthesis, characterization and dielectric properties of zirconia nanoparticles - MedCrave online [medcraveonline.com]
• 2. sciencetechindonesia.com [sciencetechindonesia.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. rjptonline.org [rjptonline.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Zirconium Phosphate Catalysts in the XXI Century: State of the Art from 2010 to Date | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Study on Ni/ZrO2 catalyst preparation | Journal of Applied Science and Engineering A [mongoliajol.info]
• 18. Synthesis of CeO2/ZrO2/ZnO nano alloy oxide and investigation of photocatalysis of naphthol orange under sunlight - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. nanojournal.ifmo.ru [nanojournal.ifmo.ru]
• 20. Zirconia-based nanomaterials: recent developments in synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Cubic phase nanoparticles for sustained release of ibuprofen: formulation, characterization, and enhanced bioavailability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Investigation on the Drug Release Efficacy of the Ibuprofen-Loaded ZIF-8/Fe3O4 NPs Nanocarrier - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

A Researcher's Guide to Zirconium-Based Nanoparticle Synthesis: A Comparative Analysis of Precursors

For researchers, scientists, and drug development professionals, the synthesis of zirconium-based nanoparticles with tailored properties is paramount. While zirconium dinitrate oxide hydrate is a commonly used precursor, a variety of alternatives offer distinct advantages in controlling particle size, crystal structure, and surface characteristics. This guide provides an objective comparison of these alternative precursors, supported by experimental data, to aid in the selection of the optimal starting material for your specific application.

This guide delves into the performance of several key alternative precursors—zirconium oxychloride, zirconium tetrachloride, and zirconium alkoxides (propoxide and butoxide)—and compares them to the baseline of zirconium dinitrate oxide hydrate. The comparison is primarily focused on three widely used synthesis methodologies: co-precipitation, sol-gel, and hydrothermal synthesis.

Performance Comparison of Zirconium Precursors

The choice of precursor significantly impacts the physicochemical properties of the resulting zirconia (ZrO₂) nanoparticles. The following tables summarize quantitative data from various studies, offering a comparative overview of how different precursors influence crystallite size and crystal phase under various synthesis conditions.

Co-Precipitation Synthesis

Precursor	Precipitating Agent	Calcination Temperature (°C)	Average Crystallite Size (nm)	Crystal Phase	Reference
Zirconium Oxychloride (ZrOCl₂·8H₂O)	NaOH	700	20-30	Monoclinic	[1]
Zirconium Chloride (ZrCl₄)	KOH / Hexamethylenetetramine	600	14-18	Tetragonal	[2][3]
Zirconium Dinitrate Oxide Hydrate	KOH	Not specified	35-40	Monoclinic and Tetragonal	[4]

Sol-Gel Synthesis

Precursor	Solvent	Catalyst	Calcination Temperature (°C)	Average Crystallite Size (nm)	Crystal Phase	Reference
Zirconium Propoxide	Propanol	Nitric Acid / Ammonia	400-700	13-28	Tetragonal stabilized at higher temp.	[5]
Zirconium Oxychloride (ZrOCl₂·8H₂O)	Benzyl Alcohol	Sodium Lauryl Sulfate	Not specified	18.1	Tetragonal & Monoclinic
Zirconium Sulfate (Zr(SO₄)₂·H₂O)	Benzyl Alcohol	Sodium Lauryl Sulfate	Not specified	9.7	Tetragonal & Monoclinic
Zirconium Tetrachloride (ZrCl₄)	Benzyl Alcohol	-	Not specified	~2	Tetragonal	[6]

Hydrothermal Synthesis

Precursor	Conditions	Temperature (°C)	Average Crystallite Size (nm)	Crystal Phase	Reference
Zirconium Dinitrate Oxide Hydrate	Alkaline-free	>375	5.07	Monoclinic	[7][8]
Zirconium Acetate	Alkaline-free	>375	10.4	Monoclinic & Tetragonal (1.5%)	[7][8]
Zirconium Oxychloride (ZrOCl₂·8H₂O)	Alkaline-free	>375	10.1	Monoclinic & Tetragonal (5.3%)	[7][8]
Zirconium Dinitrate Oxide Hydrate	Alkaline	>375	Not specified	Monoclinic & Tetragonal	[7][8]
Zirconium Acetate	Alkaline	>375	9.72	Monoclinic & Tetragonal	[7][8]
Zirconium Oxychloride (ZrOCl₂·8H₂O)	Alkaline	>375	5.89	Monoclinic & Tetragonal	[7][8]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are representative protocols for the synthesis of zirconia nanoparticles using alternative precursors.

Protocol 1: Co-Precipitation using Zirconium Chloride

This protocol describes a method to synthesize tetragonal zirconia nanoparticles.[2][3]

Materials:

• Zirconium chloride (ZrCl₄)

• Potassium hydroxide (KOH)

• Hexamethylenetetramine (template)

• Distilled water

Procedure:

• Dissolve 3.3 mmol of KOH in 36 ml of distilled water with stirring.

• Add 3 mmol of hexamethylenetetramine to the solution.

• Add 3 mmol of zirconium chloride to the mixture.

• Reflux the mixture for 4 hours at 110°C.

• Centrifuge the resulting precipitate and dry at room temperature.

• Calcine the dried powder in a muffle furnace for 3 hours at 600°C to obtain ZrO₂ nanoparticles.

Protocol 2: Sol-Gel Synthesis using Zirconium Propoxide

This protocol is adapted from a typical sol-gel synthesis of zirconia nanoparticles.[5]

Materials:

• Zirconium (IV) propoxide (70 wt. % in n-propanol)

• Propanol

• Ammonia solution or Nitric acid (catalyst)

• Distilled water

Procedure:

• Prepare a solution with a molar ratio of Zirconium propoxide:water:propanol of 1:8:20.

• Vary the mole ratio of the catalyst (ammonia solution or nitric acid) to zirconium propoxide from 0.2 to 0.8 to control particle size and crystallinity.

• Heat the resulting sol to 70°C to remove the solvent.

• Dry the obtained gel in a vacuum oven.

• Calcine the dried powder in a furnace with a heating rate of 1°C per minute to a peak temperature of 500°C and hold for 2 hours.

Protocol 3: Hydrothermal Synthesis using Zirconium Oxychloride

This protocol outlines a method for producing zirconia nanoparticles via hydrothermal treatment.

Materials:

• Zirconium oxychloride octahydrate (ZrOCl₂·8H₂O)

• Sodium hydroxide (NaOH)

• Distilled water

Procedure:

• Prepare a 0.1 M aqueous solution of ZrOCl₂·8H₂O.

• Prepare a 0.2 M aqueous solution of NaOH.

• Mix the two solutions to achieve a desired molar ratio.

• Transfer the mixture to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave to the desired reaction temperature (e.g., 150-250°C) for a specific duration (e.g., 12-72 hours).

• After cooling, wash the resulting precipitate with distilled water and ethanol.

• Dry the purified nanoparticles in an oven.

Visualizing the Synthesis Pathways

The following diagrams, generated using the DOT language, illustrate the key experimental workflows and underlying chemical principles in zirconia nanoparticle synthesis.

Caption: Workflow for co-precipitation synthesis of zirconia nanoparticles.

Caption: General workflow for the sol-gel synthesis of zirconia nanoparticles.

Caption: Simplified mechanism of hydrolysis and condensation of a zirconium alkoxide precursor.

Conclusion

The selection of a zirconium precursor is a critical parameter in the synthesis of zirconia nanoparticles, with each alternative to zirconium dinitrate oxide hydrate presenting a unique profile of advantages and outcomes. Zirconium alkoxides, such as zirconium propoxide, are often favored in sol-gel synthesis for their ability to yield smaller, more uniform nanoparticles with better phase control.[5] Inorganic salts like zirconium oxychloride and tetrachloride are cost-effective and versatile precursors for co-precipitation and hydrothermal methods, though they may require more careful control of reaction conditions to achieve the desired nanoparticle characteristics.[2][3][7][8]

This guide provides a foundational understanding of the performance of these alternative precursors. For drug development professionals and researchers, further optimization of the detailed experimental protocols will be essential to tailor the nanoparticle properties—such as size, surface area, and crystal phase—to the specific demands of their application, be it in drug delivery, catalysis, or biomaterials.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative synthesis of ZrO2 nanoparticles by green and co-precipitation methods: The effect of template on structure [ijnd.tonekabon.iau.ir]
• 3. ijnd.tonekabon.iau.ir [ijnd.tonekabon.iau.ir]
• 4. foundryjournal.net [foundryjournal.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Synthesis and Biomedical Applications of Zirconium Nanoparticles: Advanced Leaps and Bounds in the Recent Past - PMC [pmc.ncbi.nlm.nih.gov]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Zirconium Dinitrate Oxide Hydrate

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical waste is a cornerstone of laboratory safety and environmental responsibility. Zirconium dinitrate oxide hydrate, an oxidizer and corrosive material, requires careful handling to mitigate risks. This guide provides essential, step-by-step procedures for its safe disposal, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to consult your institution's specific Safety Data Sheet (SDS) and waste disposal guidelines. Zirconium dinitrate oxide hydrate presents several hazards that necessitate stringent safety measures.

Key Hazards:

• Oxidizer: May intensify fires and can ignite combustible materials such as wood, paper, and oil.[1][2][3][4]

• Corrosive: Causes severe skin burns and eye damage.[3][4][5]

• Health Hazards: Harmful if swallowed and can cause irritation to the respiratory tract.[5][6]

Personnel handling this chemical must wear appropriate Personal Protective Equipment (PPE), including chemical safety goggles or a face shield, nitrile or rubber gloves, and a lab coat or apron.[6] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of dust.[6] Eyewash stations and safety showers must be readily accessible.[6]

Hazard Summary

The following table summarizes the primary hazards associated with Zirconium Dinitrate Oxide Hydrate.

Hazard Classification	Description	GHS Pictograms
Oxidizing Solid	May intensify fire; oxidizer.[2][3][4][5]	🔥
Skin Corrosion/Irritation	Causes severe skin burns.[3][4][5]	corrosive
Serious Eye Damage/Irritation	Causes serious eye damage.[2][3][4][5][6]	corrosive
Acute Toxicity, Oral	Harmful if swallowed.[3][5]	!

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of zirconium dinitrate oxide hydrate waste. This procedure is designed to minimize risk and ensure compliance with general laboratory safety standards.

Waste Segregation and Collection

• Do not mix zirconium dinitrate oxide hydrate waste with other chemical waste streams, especially combustible materials, strong acids, or strong reducing agents.[1][2]

• Collect solid waste in a designated, clearly labeled, and sealable container made of a compatible material.

• For any contaminated materials (e.g., weighing paper, gloves), place them in the same designated hazardous waste container.

Labeling

• Properly label the hazardous waste container with "Hazardous Waste," the full chemical name "Zirconium Dinitrate Oxide Hydrate," and any other identifiers required by your institution's environmental health and safety (EHS) department.

• The label must clearly indicate the primary hazards: "Oxidizer" and "Corrosive."

Storage

• Store the sealed hazardous waste container in a cool, dry, and well-ventilated area designated for hazardous waste.[6]

• The storage area should be away from heat, sparks, open flames, and incompatible materials.[6][7] A flammable materials cabinet is recommended for storing zirconium-containing waste.[7]

Spill and Emergency Procedures

• In the event of a spill, evacuate the immediate area.[7]

• For minor spills, and if it is safe to do so, carefully sweep up the solid material, avoiding dust formation, and place it into the designated hazardous waste container.[1][6]

• Do not use water to clean up spills of the dry material, as this could create a more hazardous situation.

• For larger spills or if there is a risk of fire, evacuate the area and contact your institution's emergency response team.

Final Disposal

• Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal company.[5][8]

• Complete all necessary waste pickup request forms as required by your institution.[7]

• Never dispose of zirconium dinitrate oxide hydrate down the drain or in the regular trash.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Zirconium Dinitrate Oxide Hydrate.

Workflow for the proper disposal of Zirconium Dinitrate Oxide Hydrate.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.be [fishersci.be]
• 3. Zirconium Dinitrate Oxide Hydrate - ProChem, Inc. [prochemonline.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. prochemonline.com [prochemonline.com]
• 7. purdue.edu [purdue.edu]
• 8. chemicalbook.com [chemicalbook.com]

Comprehensive Safety and Handling Guide for Zirconium Dinitrate Oxide Hydrate

This guide provides essential safety protocols, operational procedures, and disposal plans for the handling of Zirconium dinitrate oxide hydrate. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification

Zirconium dinitrate oxide hydrate is a hazardous chemical that requires careful handling.[1] It is classified as a Category 2 oxidizing solid, which means it can intensify fires.[1][2] Furthermore, it is designated as a Category 1B substance for skin corrosion and a Category 1 for serious eye damage, indicating it can cause severe burns and eye damage.[1][2][3][4][5] Ingestion may be harmful, and inhalation can lead to respiratory tract irritation.[4][6]

Hazard Summary Table:

Hazard Classification	Category	Hazard Statement
Oxidizing solids	2	H272: May intensify fire; oxidizer[1][3][6]
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage[3][4]
Serious Eye Damage/Irritation	1	H318: Causes serious eye damage[3]
Acute Toxicity, Oral (Potential)	-	May be harmful if swallowed[4][5][6]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure and ensure personal safety. Engineering controls, such as adequate ventilation and the provision of eyewash stations and safety showers, are fundamental prerequisites for handling this chemical.[1][6]

Required Personal Protective Equipment:

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[1] A face shield should be worn when there is a risk of splashing.[7]	To protect against severe eye damage and irritation.[1][6]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or natural rubber) and protective clothing such as a lab coat or apron.[1][3][6]	To prevent severe skin burns and corrosion upon contact.[1]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator with a particulates filter (conforming to EN 143) is required if exposure limits are exceeded, if irritation is experienced, or if dust formation is unavoidable.[1]	To protect the respiratory tract from irritation due to dust or aerosols.[4][6]

Operational Plan: Safe Handling and Storage Protocol

A systematic approach to handling and storage is crucial to minimize risks. This substance is hygroscopic and a strong oxidizer; it must be kept away from moisture, heat, and combustible materials.[2][3]

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure the work area is well-ventilated, preferably within a chemical fume hood or a closed system with appropriate exhaust.[1][2] Confirm that an eyewash station and safety shower are accessible.[1][6]

• Don PPE: Put on all required PPE as specified in the table above.

• Handling:

  • Avoid the formation of dust.[1][6][8]

  • Do not breathe in dust.[1][2][6]

  • Weigh and transfer the chemical carefully.

  • Keep away from clothing and other combustible materials.[1][2]

  • Avoid contact with skin and eyes.[2]

• Post-Handling:

  • Wash hands and any exposed skin thoroughly after handling.[1]

  • Clean the work area to remove any residual contamination.

  • Remove and properly store or dispose of PPE.

Storage Requirements:

• Store in a locked, dry, cool, and well-ventilated area.[1][2][4]

• Keep containers tightly closed to prevent moisture absorption.[1][2][8]

• Store away from incompatible materials, including strong acids, strong reducing agents, combustible materials, organic materials, and metal powders.[1][2][3][6]

Caption: Workflow for Safe Handling of Zirconium Dinitrate Oxide Hydrate.

Emergency Response and First-Aid Plan

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures:

• Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[1][3][8] Remove contact lenses if present and easy to do.[1] Continue rinsing and seek immediate medical attention.[1][3][6][8]

• Skin Contact: Take off immediately all contaminated clothing and shoes.[1][4][8] Wash the affected area immediately with soap and plenty of water.[1][3][8] Seek immediate medical attention.[1][3][6]

• Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for breathing.[1][3][6][8] If breathing is difficult, give oxygen.[1][3][6] If the person is not breathing, provide artificial respiration.[1][3][6][8] Get medical attention.[1][3][6][8]

• Ingestion: Rinse mouth with water.[1][3][8] Do NOT induce vomiting.[1][3][8] If the person is conscious, have them drink plenty of water; milk may be given afterward.[1][3] Never give anything by mouth to an unconscious person.[3][8] Call a physician or Poison Control Center immediately.[1][3][4][8]

Accidental Spill Response:

• Evacuate: Evacuate personnel from the immediate spill area.[8]

• Ventilate: Ensure the area is well-ventilated.[8]

• Protect: Wear all appropriate PPE, including respiratory protection.[8] Avoid breathing in the dust.[8]

• Contain: Prevent the spill from entering drains.[8]

• Clean-up: Carefully sweep or shovel the solid material into a suitable, labeled container for disposal.[1] Inert absorbent material can also be used.[1]

• Decontaminate: Clean the spill area thoroughly.

Caption: Emergency Response Plan for Zirconium Dinitrate Oxide Hydrate Incidents.

Logistical Information: Disposal Plan

Waste generated from Zirconium dinitrate oxide hydrate is considered hazardous and must be managed accordingly.[2]

Step-by-Step Disposal Procedure:

• Collection: Collect waste material, including spilled substance and contaminated items (e.g., gloves, absorbent pads), in a suitable, closed, and clearly labeled container.[1] Do not mix with other waste.[4]

• Classification: The waste must be classified as hazardous.[2]

• Consult Regulations: Chemical waste generators must consult and comply with all local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1][4]

• Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][2][6] Handle uncleaned containers as you would the product itself.[4]

Quantitative Data and Properties

The following table summarizes key physical and chemical properties of Zirconium dinitrate oxide hydrate.

Property	Value
Molecular Formula	N₂O₇Zr · xH₂O[1][2][5]
Molecular Weight	231.23 g/mol (anhydrous basis)[1][5][6]
Appearance	White powder solid[2][3][5]
Odor	Odorless[2][3]
Solubility	Soluble in water[1]
Decomposition Temperature	100 °C[1][3]
Stability	Hygroscopic; stable under normal conditions[1][2][3]
Reactivity	Oxidizer: Contact with combustible/organic material may cause fire.[1][2][3]

References

• 1. fishersci.com [fishersci.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.be [fishersci.be]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Zirconium Dinitrate Oxide Hydrate - ProChem, Inc. [prochemonline.com]
• 6. prochemonline.com [prochemonline.com]
• 7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 8. louisville.edu [louisville.edu]